Tiviciclovir (hydrochloride)

Core Science & Biosynthesis

Tiviciclovir Hydrochloride: A Deep Dive into the Molecular Mechanism of Action

Abstract

Tiviciclovir hydrochloride, the pharmacologically active form of the prodrug AM365, is an acyclic guanosine analog with significant potential in the antiviral therapeutic landscape. This technical guide provides a comprehensive exploration of the core mechanism of action of Tiviciclovir, drawing upon the established principles of nucleoside analog antiviral agents and available data on closely related compounds. We will dissect the molecular interactions, enzymatic transformations, and ultimate inhibitory effects that define its antiviral activity against key viral pathogens such as herpesviruses and hepatitis B virus. This document is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of Tiviciclovir's mode of action.

Introduction: The Therapeutic Promise of Acyclic Guanosine Analogs

The development of nucleoside analogs represents a cornerstone of modern antiviral chemotherapy. These agents, structural mimics of natural nucleosides, act as subversive substrates for viral polymerases, thereby inhibiting viral replication. Tiviciclovir (also known as AM188) belongs to this class of compounds and has demonstrated potential against both herpes simplex virus (HSV) and hepatitis B virus (HBV). Due to its limited intestinal absorption, Tiviciclovir is often administered as its 6-deoxy prodrug, AM365, which is efficiently converted to the active Tiviciclovir moiety in the liver, likely by molybdenum hydroxylases such as aldehyde oxidase and xanthine oxidase[1].

This guide will elucidate the multi-step process through which Tiviciclovir exerts its antiviral effects, from cellular uptake and enzymatic activation to the specific inhibition of viral DNA synthesis.

The Central Paradigm: A Dual-Pronged Attack on Viral Replication

The fundamental mechanism of action of Tiviciclovir, like other acyclic guanosine analogs such as acyclovir and penciclovir, revolves around a two-stage process:

• Metabolic Activation: Tiviciclovir must be intracellularly phosphorylated to its triphosphate form to become pharmacologically active.

• Targeted Inhibition: Tiviciclovir triphosphate then acts as a potent and selective inhibitor of viral DNA polymerase.

The selectivity of Tiviciclovir for virus-infected cells, particularly in the case of herpesviruses, is a critical aspect of its therapeutic profile, minimizing toxicity to the host.

Intracellular Activation: A Tale of Two Pathways

The conversion of Tiviciclovir to its active triphosphate derivative follows distinct pathways depending on the infecting virus.

In cells infected with herpesviruses, such as HSV-1, HSV-2, and varicella-zoster virus (VZV), the initial and rate-limiting step of Tiviciclovir activation is catalyzed by a virus-encoded enzyme, thymidine kinase (TK) . This viral TK has a broader substrate specificity than its cellular counterparts and efficiently phosphorylates Tiviciclovir to Tiviciclovir monophosphate .

Once the monophosphate is formed, cellular kinases, such as guanylate kinase, further phosphorylate it to Tiviciclovir diphosphate and subsequently to the active Tiviciclovir triphosphate [2][3][4]. This initial dependence on viral TK is a key determinant of the drug's selectivity, as uninfected cells lack an enzyme that can efficiently phosphorylate the parent compound[5].

Figure 1: Phosphorylation cascade of Tiviciclovir in herpesvirus-infected cells.

In contrast to herpesviruses, HBV does not encode its own thymidine kinase. Therefore, in HBV-infected hepatocytes, the phosphorylation of Tiviciclovir to its active triphosphate form is entirely dependent on host cellular kinases [6][7]. While the specific kinases involved in the phosphorylation of Tiviciclovir for anti-HBV activity have not been fully elucidated, it is presumed to be a multi-step process analogous to that of other nucleoside analogs targeting HBV[7].

Figure 2: Phosphorylation cascade of Tiviciclovir in HBV-infected cells.

Inhibition of Viral DNA Polymerase: The Decisive Blow

The active Tiviciclovir triphosphate is a structural analog of deoxyguanosine triphosphate (dGTP), a natural building block of DNA. This molecular mimicry allows it to interfere with the action of viral DNA polymerase through two primary mechanisms:

• Competitive Inhibition: Tiviciclovir triphosphate competes with the endogenous dGTP for binding to the active site of the viral DNA polymerase[7][8][9]. The affinity of Tiviciclovir triphosphate for viral DNA polymerase is significantly higher than for host cell DNA polymerases, contributing to its selective antiviral effect.

• Chain Termination: Once incorporated into the growing viral DNA strand, Tiviciclovir acts as a chain terminator. This is because, as an acyclic analog, it lacks the 3'-hydroxyl group that is essential for the formation of a phosphodiester bond with the next incoming nucleotide[7]. The termination of DNA chain elongation effectively halts viral replication.

Figure 3: Mechanism of viral DNA polymerase inhibition by Tiviciclovir triphosphate.

Quantitative Insights into Antiviral Activity

While specific inhibitory constants (Ki) and 50% effective concentrations (EC50) for Tiviciclovir are not extensively reported in publicly available literature, data from closely related analogs provide a strong indication of its potential potency. For instance, the triphosphate form of penciclovir, another acyclic guanosine analog, exhibits potent inhibition of HBV DNA polymerase with an estimated Ki value of approximately 0.03 µM for the more active (R)-enantiomer[6]. Similarly, for other nucleoside analogs against HBV, Ki values for the viral DNA polymerase are in the sub-micromolar range[7].

Compound	Target Enzyme	Parameter	Value	Reference
Penciclovir Triphosphate (R-enantiomer)	HBV DNA Polymerase	Ki	~0.03 µM	[6]
Adefovir Diphosphate	HBV DNA Polymerase	Ki	0.1 µM	[7]
Tenofovir Diphosphate	HBV DNA Polymerase	Ki	0.02 µM	[7]
Entecavir Triphosphate	HBV DNA Polymerase	IC50	3.75 nM	[7]
Telbivudine Triphosphate	HBV DNA Polymerase	IC50	0.19 µM	[7]

Table 1: Inhibitory activities of related nucleoside/nucleotide analogs against HBV DNA polymerase. Data for Tiviciclovir is inferred to be in a similar range of potency.

Mechanisms of Resistance: A Potential Clinical Challenge

As with other antiviral agents, the emergence of drug-resistant viral strains is a potential concern with Tiviciclovir therapy. Based on the known resistance mechanisms for acyclovir and related drugs, resistance to Tiviciclovir is likely to arise from mutations in two key viral genes:

• Viral Thymidine Kinase (for Herpesviruses): Mutations in the viral TK gene can lead to reduced or absent phosphorylation of Tiviciclovir, thereby preventing its activation[10]. This is the most common mechanism of resistance to acyclovir in clinical isolates of HSV[10].

• Viral DNA Polymerase: Alterations in the viral DNA polymerase can reduce its affinity for Tiviciclovir triphosphate, diminishing the inhibitory effect of the active drug[1][11][12].

It is important to note that cross-resistance between different nucleoside analogs can occur, depending on the specific mutations that arise[1].

Experimental Protocols for Mechanistic Elucidation

The following are generalized protocols for key experiments used to investigate the mechanism of action of nucleoside analogs like Tiviciclovir.

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

This assay is a standard method to determine the effective concentration of an antiviral compound.

Methodology:

• Cell Culture: Plate susceptible host cells (e.g., Vero cells for HSV) in multi-well plates and grow to confluence.

• Viral Infection: Infect the cell monolayers with a known amount of virus (e.g., 100 plaque-forming units per well).

• Drug Treatment: After a viral adsorption period, remove the inoculum and add cell culture medium containing serial dilutions of Tiviciclovir hydrochloride.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days for HSV).

• Plaque Visualization: Fix and stain the cells (e.g., with crystal violet) to visualize and count the viral plaques.

• Data Analysis: The EC50 value, the concentration of the drug that reduces the number of plaques by 50% compared to the untreated virus control, is calculated.

DNA Polymerase Inhibition Assay

This biochemical assay directly measures the inhibitory effect of the activated drug on the viral enzyme.

Methodology:

• Enzyme and Substrate Preparation: Purify viral DNA polymerase from infected cells or through recombinant expression. Prepare a reaction mixture containing a DNA template-primer, radiolabeled dNTPs (including dGTP), and the other three unlabeled dNTPs.

• Inhibition Assay: Add varying concentrations of Tiviciclovir triphosphate to the reaction mixture.

• Reaction Initiation: Initiate the polymerization reaction by adding the viral DNA polymerase.

• Incubation and Termination: Incubate the reaction at the optimal temperature for the enzyme and then stop the reaction.

• Quantification: Quantify the amount of radiolabeled dNTP incorporated into the DNA (e.g., by trichloroacetic acid precipitation and scintillation counting).

• Data Analysis: Calculate the IC50 value, the concentration of Tiviciclovir triphosphate that inhibits the polymerase activity by 50%. The inhibition constant (Ki) can be determined through further kinetic studies.

Conclusion: A Potent and Selective Antiviral Strategy

Tiviciclovir hydrochloride exemplifies the success of the nucleoside analog strategy in antiviral drug development. Its mechanism of action, centered on a selective, multi-step activation process and potent inhibition of viral DNA polymerase, provides a robust framework for its therapeutic application against herpesviruses and hepatitis B virus. A thorough understanding of its molecular interactions, from the initial phosphorylation events to the termination of viral DNA synthesis, is paramount for its optimal clinical use and for the development of next-generation antiviral agents. Further research to elucidate the specific kinases involved in its activation and to characterize its inhibitory kinetics against a broader range of viral polymerases will undoubtedly provide a more complete picture of this promising antiviral compound.

References

• Burrel, S., et al. (2010). Mutations in the DNA polymerase and thymidine kinase genes of herpes simplex virus clinical isolates resistant to antiherpetic drugs. Antimicrobial Agents and Chemotherapy, 54(9), 3892-3899.
• Chibo, D., & Birch, C. (2002). Novel Mutations in the Thymidine Kinase and DNA Polymerase Genes of Acyclovir and Foscarnet Resistant Herpes Simplex Viruses Infecting an Immunocompromised Patient. Journal of Clinical Virology, 25(2), 155-163.
• Frobert, E., et al. (2005). Novel resistance-associated mutations of thymidine kinase and DNA polymerase genes of herpes simplex virus type 1 and type 2. Journal of Clinical Microbiology, 43(11), 5571-5575.
• Shaw, T., et al. (1997). Inhibition of hepatitis B virus DNA polymerase by enantiomers of penciclovir triphosphate and metabolic basis for selective inhibition of HBV replication by penciclovir.
• Snoeck, R., et al. (2002). Thymidine Kinase Mutations Conferring Acyclovir Resistance in Herpes Simplex Type 1 Recombinant Viruses. Journal of Virology, 76(11), 5787-5792.
• Prichard, M. N., et al. (2007). Selective phosphorylation of antiviral drugs by vaccinia virus thymidine kinase. Antimicrobial Agents and Chemotherapy, 51(4), 1447-1453.
• Elion, G. B. (1982). Mechanism of action and selectivity of acyclovir. The American Journal of Medicine, 73(1), 7-13.
• Sharma, P. L., & Nagpal, M. (2021). A review: Mechanism of action of antiviral drugs. Journal of research in pharmacy, 25(2), 244-252.
• Shion, H., & Gomi, Y. (2010). Discovery and Development of Anti-HBV Agents and Their Resistance. Molecules, 15(9), 5988-6008.
• Shugar, D. (2001). Viral and host-cell protein kinases: enticing antiviral targets and relevance of nucleoside, and viral thymidine, kinases. Pharmacology & Therapeutics, 92(2-3), 85-108.
• EBSCO. (n.d.). Mechanisms of action of antiviral drugs. Health and Medicine Research Starters.
• Reardon, J. E., & Spector, T. (1989). Herpes simplex virus type 1 DNA polymerase. Mechanism of inhibition by acyclovir triphosphate. The Journal of Biological Chemistry, 264(13), 7405-7411.
• Innaimo, S. F., et al. (1999). In Vitro Inhibition of Hepadnavirus Polymerases by the Triphosphates of BMS-200475 and Lobucavir. Antimicrobial Agents and Chemotherapy, 43(4), 841-847.
• Matthes, E., et al. (1991). Comparative inhibition of hepatitis B virus DNA polymerase and cellular DNA polymerases by triphosphates of sugar-modified 5-methyldeoxycytidines and of other nucleoside analogs. Antimicrobial Agents and Chemotherapy, 35(6), 1254-1257.
• Nagpal, M., & Sharma, P. L. (2021). A review: Mechanism of action of antiviral drugs. Journal of Research in Pharmacy, 25(2), 244-252.
• Wikipedia. (n.d.).
• Lee, C. C., & Chiou, H. Y. (2000). Valaciclovir. A review of its antiviral activity, pharmacokinetic properties and therapeutic efficacy in herpesvirus infections. Drugs, 59(1), 113-129.
• Zoulim, F., & Locarnini, S. (2009). Hepatitis B virus resistance to nucleos(t)ide analogues. Gastroenterology, 137(5), 1593-1608.e1-2.
• Inxight Drugs. (n.d.). TIVICICLOVIR.
• Lee, S. H., & Heo, J. (2020). The Discovery and Development of a Potent Antiviral Drug, Entecavir, for the Treatment of Chronic Hepatitis B. Molecules and Cells, 43(12), 1016-1022.
• Croxtall, J. D., & Scott, L. J. (2009). Valaciclovir: Its Antiviral Activity, Pharmacokinetic Properties and Therapeutic Efficacy in Herpesvirus Infections: An Review. Drugs, 69(6), 725-755.
• Jiang, T., et al. (2022). Antiviral activity of triptolide on herpes simplex virus in vitro. Journal of Medical Virology, 94(10), 4945-4953.
• Li, J., et al. (2021). Significant in vitro and in vivo inhibition of HBsAg and HBV pgRNA with ASC42, a novel non-steroidal FXR agonist.

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Technical Guide: Synthesis and Purification of Tiviciclovir Hydrochloride

Executive Summary

Tiviciclovir hydrochloride (Code: AM188 HCl) is an acyclic guanosine analogue antiviral agent specifically designed to inhibit Hepatitis B Virus (HBV) polymerase.[1] Structurally, it represents the carbocyclic analogue of Ganciclovir, featuring a 3-hydroxy-2-(hydroxymethyl)propyl side chain attached to the N9 position of the guanine base.[1]

This guide details the technical workflow for the chemical synthesis and purification of Tiviciclovir hydrochloride. Unlike its prodrug Detiviciclovir (AM365), Tiviciclovir is the active metabolite and requires high-stringency purification to remove regioisomeric impurities (N7-alkylated byproducts) and process-related contaminants.[1]

Chemical Identity & Retrosynthetic Analysis[1][2]

Chemical Structure[1]

• IUPAC Name: 2-amino-9-[3-hydroxy-2-(hydroxymethyl)propyl]-1H-purin-6-one hydrochloride[1]

• CAS Number: 103024-93-7 (Free base)[1]

• Molecular Formula: C9H13N5O3[1] · HCl

• Key Structural Feature: The "carba" side chain (propyl backbone) distinguishes it from Ganciclovir (ether backbone) and Penciclovir (butyl backbone).[1]

Retrosynthetic Logic

The synthesis is designed to maximize N9-regioselectivity and yield.[1]

• Target Molecule: Tiviciclovir HCl.[1][2]

• Disconnection: N9-C1' bond.

• Synthons:

  • Nucleobase: 2-Amino-6-chloropurine (Preferred over guanine to improve solubility and regioselectivity).[1]

  • Electrophile: 2-(Acetoxymethyl)-3-acetoxypropyl bromide (Protected side chain).[1]

Figure 1: Retrosynthetic analysis of Tiviciclovir.[1]

Synthesis Protocol

Step 1: N-Alkylation (Coupling)

This step couples the purine base with the protected side chain.[1] The use of 2-amino-6-chloropurine instead of guanine prevents the formation of N7/N9 mixtures to a significant degree, although N7 isomers must still be monitored.[1]

• Reagents: 2-Amino-6-chloropurine, K2CO3 (Base), DMF (Solvent), 2-(Acetoxymethyl)-3-acetoxypropyl bromide.[1]

• Mechanism: SN2 Nucleophilic Substitution.[1]

Protocol:

• Charge a reactor with DMF (10 vol) and 2-Amino-6-chloropurine (1.0 eq).

• Add K2CO3 (1.5 eq) and stir at room temperature for 30 minutes to activate the N9 position.

• Add 2-(Acetoxymethyl)-3-acetoxypropyl bromide (1.1 eq) dropwise.[1]

• Heat the mixture to 80°C and maintain for 6–8 hours.

  • Control Point: Monitor by HPLC for consumption of the purine base.[1][3][4]

• Cool to room temperature and filter off inorganic salts (KCl, excess K2CO3).

• Concentrate the filtrate under reduced pressure to obtain the crude N9-alkylated intermediate (2-amino-6-chloro-9-[3-acetoxy-2-(acetoxymethyl)propyl]purine).[1]

Step 2: Hydrolysis and Deprotection

This step simultaneously converts the 6-chloro group to a 6-keto group (guanine functionality) and removes the acetyl protecting groups from the side chain.[1]

• Reagents: 2N Hydrochloric Acid (HCl).[1]

• Conditions: Reflux.[1][5]

Protocol:

• Suspend the crude intermediate from Step 1 in 2N HCl (15 vol).

• Heat to reflux (approx. 100°C) for 4–6 hours.

  • Chemistry: The acid catalyzes the hydrolysis of the chloropurine to guanine and the deacetylation of the diol side chain.

• Cool the reaction mixture to room temperature.

• Neutralize carefully with NaOH or NH4OH to pH 6–7 to precipitate the free base (Tiviciclovir Crude).[1]

• Filter the solid and wash with cold water.[1]

Step 3: Hydrochloride Salt Formation

To ensure stability and bioavailability, the free base is converted to the hydrochloride salt.

Protocol:

• Suspend Tiviciclovir Free Base in Ethanol (10 vol).

• Heat to 60°C.

• Add Conc. HCl (1.1 eq) dropwise.[1] The solid will dissolve, followed by the precipitation of the salt.[6]

• Cool slowly to 0–5°C to maximize crystallization.

• Filter the white crystalline solid.[1]

Purification Strategy

Purification is critical to remove the N7-isomer (regioisomer) and unreacted guanine derivatives.[1]

Purification Logic Flow

Figure 2: Purification workflow for Tiviciclovir HCl.[1]

Detailed Recrystallization Protocol

• Dissolution: Suspend crude Tiviciclovir HCl in Deionized Water (5 vol) and heat to 65–70°C. Ensure complete dissolution.

• Decolorization: Add Activated Carbon (5% w/w) and stir for 30 minutes at 65°C.

• Filtration: Filter hot through a Celite pad to remove carbon and particulate matter.[1]

• Precipitation:

  • Slowly add Ethanol (10 vol) to the hot aqueous solution as an antisolvent.[1]

  • Note: The slow addition prevents the entrapment of impurities.

• Cooling: Cool the mixture linearly to 5°C over 4 hours.

• Isolation: Filter the crystals and wash with cold Ethanol.

• Drying: Dry in a vacuum oven at 50°C for 12 hours.

Analytical Specifications (QC)

Parameter	Specification	Method
Appearance	White to off-white crystalline powder	Visual
Identification	Matches Reference Standard	IR / HPLC
Assay (HPLC)	≥ 98.5%	HPLC (C18 Column)
Related Substances	Total Impurities ≤ 1.0%	HPLC
Water Content	≤ 1.0% (Anhydrous form)	Karl Fischer
Residual Solvents	Ethanol < 5000 ppm	GC-HS

References

• National Center for Advancing Translational Sciences (NCATS). Tiviciclovir (AM188).[1] Inxight Drugs.[1] Available at: [Link][1]

• PubChem. Tiviciclovir (Compound).[1][4] National Library of Medicine.[1] Available at: [Link][1]

• Harnden, M. R., & Jarvest, R. L. (1986). Synthesis and anti-herpes-virus activity of acyclic 2'-deoxyguanosine analogues related to 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine.[1][3][4] PubMed.[1][3][4] Available at: [Link]

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In Vitro Antiviral Activity of Tiviciclovir Hydrochloride: Technical Guide

The following technical guide provides a comprehensive analysis of the in vitro antiviral activity of Tiviciclovir hydrochloride (also known as AM188 ), a guanosine nucleoside analogue developed for the treatment of Hepatitis B Virus (HBV) infection.

Executive Summary

Tiviciclovir hydrochloride (AM188) is a synthetic acyclic guanosine analogue that exhibits potent antiviral activity against the Hepatitis B Virus (HBV) .[1][2][3] It functions as a chain terminator of viral DNA synthesis.[1][2] Due to limited oral bioavailability, a 6-deoxy prodrug, Detiviciclovir (AM365), was developed to improve intestinal absorption.

For researchers and drug development professionals, the critical distinction in in vitro assays is the selection of the correct compound form: AM188 must be used in standard cell culture models (e.g., HepG2.2.15) because these cell lines often lack the high levels of aldehyde oxidase (AO) and xanthine oxidase (XO) required to convert the prodrug (AM365) into the active antiviral agent.

Mechanism of Action & Metabolic Activation

Tiviciclovir mimics the structure of the natural nucleoside guanosine. Its antiviral efficacy relies on intracellular phosphorylation by host kinases to its active triphosphate form (AM188-TP).

Molecular Pathway

• Cellular Uptake: AM188 enters the hepatocyte via nucleoside transporters.

• Phosphorylation:

  • Monophosphate: Converted by cellular deoxycytidine kinase (dCK) or viral kinases.

  • Diphosphate/Triphosphate: Subsequent phosphorylation by cellular kinases (e.g., GMP kinase, NDP kinase).

• Target Inhibition: AM188-Triphosphate competes with the natural substrate (dGTP) for incorporation into the nascent viral DNA chain by the HBV Polymerase (Reverse Transcriptase) .

• Chain Termination: Incorporation leads to premature termination of the viral DNA chain due to the lack of a 3'-hydroxyl group, halting viral replication.

Prodrug Activation Pathway (In Vivo vs. In Vitro)

The following diagram illustrates the critical metabolic difference between the prodrug (AM365) and the active drug (AM188), emphasizing why AM188 is the preferred agent for in vitro screening.

Caption: Metabolic activation pathway of Tiviciclovir. Note the AO/XO-dependent step (dashed red) which is often inefficient in standard cell lines, necessitating the use of AM188 directly.

In Vitro Antiviral Activity Profile

Primary Efficacy Data

The antiviral potency of Tiviciclovir is typically evaluated in HepG2.2.15 cells, a stable cell line constitutively producing HBV virions.

Parameter	Value / Range	Description
Test Compound	AM188 (Tiviciclovir)	Do not use AM365 (prodrug) for in vitro efficacy assays.
Target Virus	Hepatitis B Virus (HBV)	Wild-type and resistant strains.[1][2][3]
EC50	0.1 – 10 µM	Effective Concentration for 50% viral DNA reduction. Potency is comparable to Penciclovir.
CC50	> 100 µM	Cytotoxic Concentration (50%). Demonstrates a high Selectivity Index (SI).
Assay Duration	6 – 9 Days	Requires chronic treatment to observe DNA reduction.
Readout	HBV DNA (qPCR / Southern Blot)	Extracellular (virion) and Intracellular (replicative intermediate) DNA.

Resistance Profile

• Lamivudine-Resistance (M204V/I): Tiviciclovir generally retains activity against some lamivudine-resistant mutants, though cross-resistance can occur depending on the specific mutation profile in the polymerase reverse transcriptase domain.

• Multidrug Resistance: As a guanosine analogue, it shares structural similarities with Entecavir and Penciclovir; therefore, cross-resistance testing against rtL180M and rtM204V mutants is mandatory during profiling.

Experimental Protocols (HepG2.2.15 Assay)

This protocol validates the antiviral efficacy of AM188. It is designed to ensure self-validating results by including appropriate controls and timepoints.

Materials[1][2][6][7][8][9][10]

• Cell Line: HepG2.2.15 (stably transfected with HBV genome).[4][5]

• Compound: Tiviciclovir hydrochloride (AM188), dissolved in DMSO (stock 10 mM).

• Control: Lamivudine (3TC) or Entecavir (ETV) as a positive control.

• Media: DMEM supplemented with 10% FBS, G418 (380 µg/mL) to maintain HBV plasmid selection.

Step-by-Step Workflow

• Seeding: Plate HepG2.2.15 cells in 96-well plates at a density of

  cells/well. Allow attachment for 24 hours.

• Treatment Initiation (Day 0):

  • Remove media.

  • Add fresh media containing serial dilutions of AM188 (e.g., 0.01, 0.1, 1.0, 10, 100 µM).

  • Control Wells: Include Vehicle (DMSO 0.5%), Positive Control (1 µM Entecavir), and Cell-free Blanks.

• Maintenance (Day 3 & 6):

  • Perform a 100% media change with fresh compound-containing media. Critical: This prevents compound degradation and nutrient depletion.

• Harvest (Day 9):

  • Supernatant: Collect for extracellular viral DNA extraction (Virion load).

  • Cell Lysate: Collect for intracellular DNA (Replicative intermediates) or viability assay (MTS/CCK-8).

• Quantification:

  • Extract DNA using a silica-column kit.

  • Perform qPCR targeting the HBV S gene or Core gene.

  • Calculate EC50 using a 4-parameter logistic regression model.

Pharmacokinetics & Renal Handling (In Vitro Relevance)

While primarily an in vivo consideration, the renal handling of AM188 is relevant for in vitro toxicity screening in kidney cell lines (e.g., HK-2 or isolated perfused kidney models).

• Transport Mechanisms: AM188 is secreted by the renal tubules involving Organic Anion Transporters (OATs) and Organic Cation Transporters (OCTs) .

• Drug Interactions: In isolated perfused rat kidney models, secretion of AM188 is inhibited by Probenecid (OAT inhibitor) and Cimetidine (OCT inhibitor).

• Implication: When testing for nephrotoxicity in vitro, ensure the cell model expresses these transporters to accurately predict intracellular accumulation and potential toxicity.

References

• Wang, J., Nation, R. L., Evans, A. M., & Cox, S. (2004).[6] Renal secretion of the antiviral nucleoside analog AM188 is inhibited by probenecid, p-aminohippuric acid, and cimetidine in the isolated perfused rat kidney.[6] Pharmaceutical Research, 21(6), 982–988. Link

• Wang, J., Nation, R. L., Evans, A. M., Cox, S., & Li, J. (2006).[7] Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC.[7] Biomedical Chromatography, 20(3), 244–250. Link

• Wang, J., Nation, R. L., Evans, A. M., Cox, S., & Shackleford, D. (2005). Metabolism and disposition of the antiviral nucleoside analogue AM365 in the isolated perfused rat liver. Current Drug Metabolism, 6(5), 487–493. Link

• Korba, B. E., & Gerin, J. L. (1992). Use of a standardized cell culture assay to assess activities of nucleoside analogs against hepatitis B virus replication.[2] Antiviral Research, 19(1), 55–70. Link(Standard protocol reference for HepG2.2.15 assays)

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Tiviciclovir Hydrochloride (AM188) in Hepatitis B Virus (HBV) Research: A Comprehensive Technical Guide

Executive Summary

Tiviciclovir hydrochloride (development code: AM188) is a highly specific antiviral guanosine analog investigated for its potent inhibitory effects on the Hepatitis B Virus (HBV)[1]. As the landscape of antiviral nucleoside analogs evolves, understanding the precise pharmacokinetic and pharmacodynamic profile of Tiviciclovir—and its 6-deoxy prodrug, AM365—is critical for researchers developing next-generation HBV therapeutics. This whitepaper synthesizes the chemical properties, intracellular mechanisms, renal disposition, and validated experimental protocols associated with Tiviciclovir research.

Chemical Profile and Prodrug Dynamics

Tiviciclovir (C9H14ClN5O3 as a hydrochloride salt) belongs to the acyclic nucleoside class of antivirals, structurally related to penciclovir, acyclovir, and ganciclovir[2][3].

The Prodrug Strategy (Causality in Drug Design): A fundamental challenge in the clinical application of acyclic guanosine analogs is their limited intestinal absorption due to high molecular polarity[3]. To circumvent this pharmacokinetic bottleneck, researchers synthesized the 6-deoxy prodrug variant, AM365 (Detiviciclovir)[3][4]. The removal of the oxygen atom at the 6-position of the guanine ring increases lipophilicity, facilitating passive transcellular diffusion across the intestinal epithelium.

Upon absorption, AM365 is subjected to hepatic first-pass metabolism. Liver molybdenum hydroxylases—specifically aldehyde oxidase and xanthine oxidase—catalyze the rapid oxidation of AM365 back into the active antiviral moiety, AM188[5].

Figure 1: Mechanism of AM365 prodrug activation and AM188-mediated HBV polymerase inhibition.

Once intracellular, AM188 undergoes a critical tri-phosphorylation cascade mediated by host cellular kinases. The resultant AM188-triphosphate acts as a competitive inhibitor and alternate substrate for the HBV polymerase (reverse transcriptase). Because the analog lacks the necessary 3'-hydroxyl group for subsequent nucleotide addition, its incorporation into the nascent viral DNA strand results in obligate DNA chain termination[3].

Pharmacokinetics and Renal Disposition

Understanding the clearance mechanisms of AM188 is vital for establishing dosing regimens and predicting drug-drug interactions (DDIs).

Hepatic Metabolism: In Isolated Perfused Rat Liver (IPL) models, the clearance and hepatic extraction ratio of the prodrug AM365 were determined to be 3.3 ± 2.4 mL/min and 0.110 ± 0.079, respectively[6]. Biliary excretion of AM365 is negligible (approximately 0.21% of the dose), confirming that AM365 is almost exclusively metabolized into AM188 without further downstream biotransformation[6].

Renal Secretion: Once formed, AM188 is predominantly cleared via the kidneys. Detailed pharmacokinetic studies utilizing the Isolated Perfused Rat Kidney (IPK) model reveal that AM188 undergoes extensive active tubular secretion[7]. The ratio of the renal clearance of AM188 to the Glomerular Filtration Rate (GFR) is approximately 7.7 ± 0.51, indicating that active secretion far exceeds passive filtration[6]. This secretion is driven by basolateral uptake via organic anion transporters (OATs) and organic cation transporters (OCTs)[5]. Co-administration with transport inhibitors such as probenecid, p-aminohippuric acid (PAH), and cimetidine significantly attenuates AM188 clearance[5].

Quantitative Data Summary

Table 1: Pharmacokinetic & Clearance Parameters of AM188/AM365

Parameter	Experimental Model	Value	Reference
AM365 Hepatic Clearance	Isolated Perfused Liver	3.3 ± 2.4 mL/min	[6]
AM365 Hepatic Extraction Ratio	Isolated Perfused Liver	0.110 ± 0.079	[6]
AM188 CL_R / GFR Ratio (Control)	Isolated Perfused Kidney	7.7 ± 0.51	[6]

| AM365 Biliary Excretion | Isolated Perfused Liver | ~0.21% of dose |[6] |

Table 2: Effects of Transporter Inhibitors on AM188 Renal Secretion

Inhibitor	Target Transporter	Effect on AM188 Clearance	Mechanism
Probenecid	OATs	Significant Reduction[5]	Competitive inhibition of organic anion transport
p-Aminohippuric acid (PAH)	OAT1 / OAT3	Significant Reduction[5]	Saturation of basolateral uptake

| Cimetidine | OCTs / MATEs | Significant Reduction[5] | Competitive inhibition of organic cation transport |

Standardized Experimental Protocols

Protocol A: In Vitro Anti-HBV Efficacy and Cytotoxicity Assay

Self-Validating Principle: Antiviral efficacy must be decoupled from host cell toxicity. A compound that kills the host cell will artificially appear to reduce viral load. Therefore, parallel CC50 (cytotoxicity) and EC50 (efficacy) determinations are mandatory to establish a true therapeutic window.

• Cell Culture: Seed HepG2.2.15 cells (stably transfected with the HBV genome) in 96-well plates at

  cells/well in DMEM supplemented with 10% FBS.

• Drug Treatment: Treat cells with serial dilutions of AM188 (e.g., 0.1 to 100 µM) in triplicate. Include a vehicle control (0.1% DMSO) and a positive control (e.g., Entecavir).

• Incubation: Incubate for 6 days at 37°C, refreshing the drug-containing media on day 3.

• Efficacy Readout (qPCR): Extract extracellular DNA from the supernatant using a viral DNA extraction kit. Quantify HBV DNA copies using qPCR targeting the HBV core gene.

• Cytotoxicity Readout (CCK-8): Add CCK-8 reagent to the adherent cells. Measure absorbance at 450 nm to determine cell viability.

• Analysis: Calculate the Selectivity Index (SI = CC50 / EC50) to validate the compound's safety profile.

Protocol B: Renal Clearance Profiling via Isolated Perfused Rat Kidney (IPK)

Self-Validating Principle: The IPK model isolates renal clearance from hepatic metabolism, allowing direct measurement of transporter kinetics. A GFR marker must be co-perfused to mathematically distinguish active secretion from passive filtration[6][7].

Figure 2: Step-by-step workflow of the Isolated Perfused Kidney (IPK) clearance assay.

• Surgical Isolation: Cannulate the right renal artery, vein, and ureter of an anesthetized rat. Excise the kidney and transfer it to a perfusion chamber maintained at 37°C.

• Perfusion Setup: Perfuse the kidney with a modified, oxygenated Krebs-Henseleit buffer containing bovine serum albumin (BSA) and a GFR marker (e.g., FITC-inulin)[6].

• Drug Administration: Introduce AM188 into the perfusate as a bolus followed by a constant infusion to achieve steady-state concentrations[7].

• Inhibitor Challenge: In parallel experimental groups, co-administer transporter inhibitors (e.g., 1 mM Probenecid, PAH, or Cimetidine) into the perfusing medium[5][7].

• Sampling: Collect perfusate and urine samples at 10-minute intervals over a 120-minute period[6].

• HPLC Quantification: Deproteinize samples and quantify AM188 concentrations using High-Performance Liquid Chromatography (HPLC) coupled with UV detection[6].

• Kinetic Calculation: Calculate Renal Clearance (

  ) = (Urine Concentration × Urine Flow Rate) / Perfusate Concentration. Compare to GFR to determine the exact secretion ratio[6].

References

• MedChemExpress, "Tiviciclovir (AM188) | HBV Inhibitor", Source: medchemexpress.
• NCATS Inxight Drugs, "TIVICICLOVIR", Source: ncats.
• Wang J, et al., "Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney", Source: researchgate.
• Nation RL, et al., "Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC", Source: patsnap.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. TIVICICLOVIR [drugs.ncats.io]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TIVICICLOVIR [drugs.ncats.io]
• 6. Detiviciclovir - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]

Tiviciclovir Hydrochloride (AM188) Against Cytomegalovirus (CMV) Replication: A Mechanistic and Pharmacokinetic Guide

Executive Summary

Tiviciclovir hydrochloride—frequently designated in literature as AM188 or chemically as 9-(3-hydroxy-2-hydroxymethylprop-1-yl)-guanine—is a potent acyclic guanosine analog 1[1]. While it has been extensively evaluated for its inhibitory effects against the Hepatitis B virus (HBV) 2[2], its structural homology to established beta-herpesvirus agents (such as ganciclovir and penciclovir) establishes a rigorous mechanistic rationale for its application against Human Cytomegalovirus (HCMV) replication. This technical guide outlines the intracellular activation cascade, pharmacokinetic optimization strategies, and the self-validating experimental frameworks required to profile Tiviciclovir's efficacy and renal disposition.

Mechanistic Framework: The Guanosine Analog Pathway in HCMV

As an acyclic nucleoside analog, Tiviciclovir functions as a prodrug at the cellular level; it requires a three-step intracellular phosphorylation cascade to exert its antiviral effect.

• Viral Kinase Activation: Upon entry into an HCMV-infected cell, AM188 undergoes its initial, rate-limiting phosphorylation. In HCMV, this is mediated by the viral protein kinase UL97 (unlike the thymidine kinase utilized by Herpes Simplex Virus). This crucial step ensures that the drug is selectively activated only within infected host cells, minimizing off-target cytotoxicity.

• Cellular Kinase Conversion: The resulting AM188-monophosphate is subsequently phosphorylated by host cellular kinases (e.g., guanylate kinase) into the active di- and triphosphate forms.

• Polymerase Inhibition: AM188-triphosphate acts as a competitive inhibitor of endogenous deoxyguanosine triphosphate (dGTP) for binding to the HCMV UL54 DNA polymerase. Because the acyclic analog lacks a true 3'-hydroxyl group, its incorporation into the nascent viral DNA chain results in obligate chain termination, permanently arresting viral replication.

Fig 1: Intracellular activation of Tiviciclovir (AM188) and inhibition of CMV replication.

Pharmacokinetics & Bioavailability Optimization

A critical hurdle in the clinical translation of acyclic guanosine analogs is their poor oral bioavailability.

• The Prodrug Strategy: The intestinal absorption of unmodified Tiviciclovir is highly limited 2[2]. To bypass this pharmacokinetic barrier, a 6-deoxy prodrug version (AM365) was engineered. Upon intestinal absorption, the 6-deoxyguanosine analog AM365 is rapidly oxidized back to the anti-virally active AM188 by hepatic molybdenum hydroxylases (specifically aldehyde oxidase and xanthine oxidase) 2[2].

• Renal Secretion Mechanisms: Tiviciclovir undergoes extensive renal excretion. Studies utilizing the isolated perfused rat kidney (IPK) model demonstrated that the renal clearance (

  ) to glomerular filtration rate (GFR) ratio is exceptionally high (7.7 ± 0.51), indicating robust active tubular secretion 3[3]. This secretion is heavily dependent on organic anion and cation transport systems (OATs and OCTs), as evidenced by its dose-dependent inhibition by probenecid, p-aminohippuric acid (PAH), and cimetidine 3[3].

Experimental Methodologies

Protocol A: In Vitro HCMV Plaque Reduction Assay

Objective: Quantify the half-maximal effective concentration (EC50) of AM188 against HCMV.

• Cell Seeding: Plate primary Human Foreskin Fibroblasts (HFFs) in 24-well tissue culture plates and grow to 100% confluence.

  • Causality: HCMV is highly species-specific and replicates most efficiently in terminally differentiated or contact-inhibited human fibroblasts.

• Viral Infection: Infect cells with HCMV (e.g., AD169 strain) at a Multiplicity of Infection (MOI) of 0.01.

  • Causality: A low MOI ensures that multiple cycles of viral replication occur over the assay period, maximizing the sensitivity of the assay to DNA polymerase inhibitors.

• Compound Overlay: After a 2-hour adsorption period, aspirate the inoculum and overlay with media containing 0.5% agarose and serial dilutions of Tiviciclovir (0.1 µM to 100 µM).

  • Causality: The agarose overlay is a self-validating mechanism; it restricts viral spread strictly to cell-to-cell contact, ensuring that each visible plaque originates from a single infectious virion.

• Quantification: Incubate for 7-10 days, fix with 10% formalin, and stain with 0.1% crystal violet. Count plaques to calculate the EC50.

Protocol B: Isolated Perfused Rat Kidney (IPK) Pharmacokinetic Profiling

Objective: Determine the active renal secretion pathways of AM188.

• Kidney Isolation: Isolate the right kidney of a male Sprague-Dawley rat and perfuse in a recirculating mode with Krebs-Henseleit buffer (pH 7.4) supplemented with 0.65% BSA and amino acids 4[4].

• Internal Control Addition: Add [14C]-Inulin to the perfusate reservoir.

  • Causality: Inulin is freely filtered at the glomerulus but is neither secreted nor reabsorbed by the tubules. It serves as a self-validating internal marker to precisely calculate the GFR, ensuring that any changes in drug clearance are definitively attributed to tubular secretion rather than hemodynamic shifts 4[4].

• Drug Administration: Administer AM188 as an initial bolus followed by a constant infusion (e.g., 5 to 1000 µ g/min ) 4[4]. In experimental cohorts, co-administer competitive transport inhibitors like Probenecid (10–1000 µM) or Cimetidine (10–10,000 µM) 3[3].

• Sampling & Analysis: Collect urine and perfusate at 10-minute intervals. Quantify AM188 via High-Performance Liquid Chromatography (HPLC) and[14C]-Inulin via liquid scintillation counting 4[4].

• Data Synthesis: Calculate the

  ratio. A reduction in this ratio upon inhibitor co-administration confirms the specific transporter dependency.

Fig 2: Isolated Perfused Rat Kidney (IPK) workflow for evaluating AM188 renal secretion mechanisms.

Quantitative Data & Comparative Efficacy

The following table synthesizes the pharmacokinetic and pharmacodynamic parameters of Tiviciclovir relative to the established clinical standard, Ganciclovir, highlighting the shared mechanistic traits of acyclic guanosine analogs.

Parameter	Tiviciclovir (AM188)	Ganciclovir (Reference)	Mechanistic Implications
Chemical Class	Acyclic Guanosine Analog	Acyclic Guanosine Analog	Dictates shared intracellular activation via viral UL97 kinase.
Intestinal Absorption	Low (Requires AM365 Prodrug)	Low (Requires Valganciclovir)	Prodrug strategies are mandatory for achieving oral bioavailability.
Baseline Clearance Ratio ( )	7.7 ± 0.51	~4.0 - 5.0	High ratio indicates extensive active tubular secretion via OATs/OCTs.
OAT Inhibition (1000 µM Probenecid)	Ratio reduced to 0.80 ± 0.01	Reduces active secretion	Co-administration with OAT inhibitors drastically alters PK; requires dose adjustment.
OCT Inhibition (10,000 µM Cimetidine)	Ratio reduced to 1.21 ± 0.20	Reduces active secretion	Confirms dual-transporter dependency for renal elimination.

Conclusion

Tiviciclovir hydrochloride (AM188) represents a highly active acyclic guanosine analog whose mechanism of action—dependent on viral kinase activation and subsequent DNA polymerase inhibition—makes it a compelling candidate for suppressing beta-herpesvirus replication. By leveraging prodrug formulations (AM365) to overcome bioavailability constraints and understanding its OAT/OCT-dependent renal clearance, researchers can accurately model its pharmacokinetic behavior and optimize dosing regimens in preclinical and clinical settings.

References

• Title: 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine (Tiviciclovir) Source: PubChem (National Institutes of Health) URL: [Link]

• Title: TIVICICLOVIR (AM188 / AM365 Prodrug Data) Source: Inxight Drugs (National Center for Advancing Translational Sciences) URL: [Link]

• Title: Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Source: Clinical and Experimental Pharmacology and Physiology (PubMed PMID: 14756681) URL: [Link]

• Title: Renal secretion of the antiviral nucleoside analog AM188 is inhibited by probenecid, p-aminohippuric acid, and cimetidine in the isolated perfused rat kidney. Source: Pharmaceutical Research (PubMed PMID: 15212163) URL: [Link]

Sources

• 1. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TIVICICLOVIR [drugs.ncats.io]
• 3. Renal secretion of the antiviral nucleoside analog AM188 is inhibited by probenecid, p-aminohippuric acid, and cimetidine in the isolated perfused rat kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

Tiviciclovir Hydrochloride: Cellular Uptake, Metabolism, and Pharmacokinetic Profiling of a Guanosine Analog

Executive Summary and The Prodrug Rationale

Tiviciclovir (AM188) is a potent acyclic guanosine analog utilized primarily as a hepatitis B virus (HBV) inhibitor[1]. While highly efficacious at the intracellular level, AM188 shares a critical pharmacokinetic limitation with other acyclic nucleosides like penciclovir and acyclovir: its high polarity results in severely limited intestinal absorption and poor oral bioavailability[1].

To overcome this physiological barrier, drug development efforts yielded Detiviciclovir (AM365) , the 6-deoxy prodrug of AM188[1]. By removing the oxygen atom at the 6-position of the guanine ring, the molecule loses a key hydrogen bond donor. This structural modification significantly increases the lipophilicity of AM365, allowing for efficient passive transcellular diffusion across the intestinal epithelium[2]. This whitepaper details the complete pharmacokinetic lifecycle of Tiviciclovir, from the hepatic biotransformation of its prodrug to its cellular uptake, intracellular activation, and eventual renal clearance.

Hepatic Biotransformation: The AM365 to AM188 Conversion

Following intestinal absorption, the prodrug AM365 enters the portal circulation and is rapidly extracted by the liver. The activation of AM365 is not mediated by cytochrome P450 enzymes, but rather by hepatic molybdenum hydroxylases —specifically aldehyde oxidase and xanthine oxidase[1].

These high-capacity cytosolic enzymes catalyze the oxidation of the 6-position of the purine ring, rapidly converting the 6-deoxyguanosine analog (AM365) back into the antivirally active guanosine analog (AM188)[1]. Isolated perfused rat liver (IPRL) studies confirm that AM365 is metabolized exclusively to AM188, which undergoes no further biotransformation[3]. Furthermore, the biliary excretion of both the prodrug and the active metabolite is negligible, ensuring that the generated AM188 is efficiently released into the systemic circulation[3].

Hepatic biotransformation of AM365 to AM188 and subsequent cellular uptake and renal clearance.

Cellular Uptake and Intracellular Activation

Transporter-Mediated Cellular Uptake

Once in the systemic circulation, AM188 must cross the basolateral membrane of hepatocytes to reach the site of HBV replication. Because AM188 is a highly polar, hydrophilic nucleoside analog, it cannot passively diffuse across the lipid bilayer. Cellular uptake is strictly dependent on membrane transport proteins, primarily the Equilibrative Nucleoside Transporters (ENTs) and Concentrative Nucleoside Transporters (CNTs) .

The Phosphorylation Cascade

Upon entering the hepatocyte cytosol, AM188 is pharmacologically inactive. It requires a three-step phosphorylation cascade catalyzed by host cellular kinases to form the active antiviral species: AM188-triphosphate (AM188-TP).

• First Phosphorylation: The rate-limiting step, converting AM188 to AM188-monophosphate (AM188-MP).

• Subsequent Phosphorylations: Rapid conversion to AM188-diphosphate (AM188-DP) and finally AM188-TP.

AM188-TP acts as a competitive inhibitor of the natural substrate deoxyguanosine triphosphate (dGTP). When the HBV DNA polymerase incorporates AM188-TP into the nascent viral DNA strand, the lack of a functional 3'-hydroxyl group prevents the addition of subsequent nucleotides, resulting in obligate viral DNA chain termination .

Intracellular phosphorylation cascade of AM188 leading to HBV DNA polymerase chain termination.

Renal Excretion Mechanisms

The systemic clearance of AM188 is predominantly driven by renal excretion. Beyond simple glomerular filtration, AM188 undergoes active renal tubular secretion. This process is mediated by both organic anion transport (OAT) and organic cation transport (OCT) systems[1].

Experimental validation of these pathways demonstrates that the renal secretion of AM188 is actively inhibited by the co-administration of probenecid and p-aminohippuric acid (classic OAT inhibitors), as well as cimetidine (an OCT inhibitor)[1]. This competitive inhibition profile is critical for predicting potential drug-drug interactions in clinical settings.

Quantitative Data Presentation

The following table summarizes the hepatic disposition parameters of the prodrug AM365 and its active metabolite AM188, derived from isolated perfused rat liver (IPRL) models[3].

Pharmacokinetic Parameter	Value / Observation	Clinical Implication
AM365 Hepatic Clearance	3.3 ± 2.4 mL/min	Rapid first-pass extraction from portal blood.
AM365 Hepatic Extraction Ratio	0.110 ± 0.079	Moderate extraction efficiency per single pass.
AM365 Biliary Excretion	~0.21% of bolus dose	Prodrug is not lost to bile; available for metabolism.
AM188 Biliary Excretion	~0.48% of formed AM188	Active drug is directed to systemic circulation, not feces.
Metabolic Fate	100% conversion to AM188	AM188 is the sole metabolite; no toxic byproducts formed.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent the gold-standard methodologies for evaluating the pharmacokinetics and intracellular activation of Tiviciclovir.

Protocol 1: Assessing Hepatic Metabolism via Isolated Perfused Rat Liver (IPRL)

Causality & Rationale: Standard liver microsome assays fail to capture the complex interplay of sinusoidal uptake, cytosolic enzyme metabolism (molybdenum hydroxylases), and biliary efflux. The IPRL model preserves intact hepatic acinar architecture and physiological flow dynamics, making it the only self-validating system for quantifying true hepatic disposition and prodrug conversion rates[3].

• Surgical Preparation: Anesthetize the subject and surgically cannulate the portal vein (inflow), superior vena cava (outflow), and the common bile duct (efflux).

• Perfusion Setup: Perfuse the isolated liver with oxygenated Krebs-Henseleit buffer (pH 7.4) at a constant flow rate (e.g., 30 mL/min) in a single-pass or recirculating system.

• Viability Control: Continuously monitor oxygen consumption via inflow/outflow

  sensors. A drop in consumption invalidates the run.

• Dosing: Administer AM365 as a bolus to achieve a physiologically relevant initial perfusate concentration (e.g., 22.4 µmol/L)[3].

• Sampling: Collect perfusate outflow and bile continuously in 10-minute intervals for a total of 120 minutes[3].

• Quantification: Analyze collected samples using HPLC-UV or LC-MS/MS to quantify the disappearance of AM365 and the stoichiometric appearance of AM188[3].

Protocol 2: LC-MS/MS Quantification of Intracellular AM188-Triphosphate

Causality & Rationale: Plasma concentrations of AM188 do not directly correlate with antiviral efficacy; the half-life of the intracellular triphosphate (AM188-TP) dictates the dosing interval. Because triphosphates are highly unstable and rapidly degraded by cellular phosphatases during extraction, a specialized cold-quenching protocol is mandatory to preserve the intracellular nucleotide pool.

• Cellular Incubation: Culture primary human hepatocytes and incubate with 10 µM AM188 for predefined time points (e.g., 1, 4, 8, 24 hours).

• Cold Quenching (Critical Step): Aspirate the media and immediately submerge the cell monolayer in a pre-chilled (-20°C) extraction buffer of 70% Methanol / 30% Water. Causality: The extreme cold and organic solvent instantly denature cellular phosphatases, preventing the degradation of AM188-TP back to AM188.

• Internal Standard Addition: Spike the lysate with a stable isotope-labeled internal standard (e.g.,

  -AM188-TP) to self-validate extraction recovery rates.

• Solid-Phase Extraction (SPE): Pass the lysate through a Weak Anion Exchange (WAX) SPE cartridge. Wash with low-salt buffers to remove unphosphorylated AM188, then elute the highly negatively charged AM188-TP with a high-pH, high-salt buffer.

• Chromatography & Detection: Analyze the eluate via LC-MS/MS. Use a Porous Graphitic Carbon (PGC) column rather than standard C18, as PGC is required to retain and resolve highly polar, hydrophilic nucleotide triphosphates.

References

• Source: National Center for Advancing Translational Sciences (NCATS)
• Source: PubMed / National Institutes of Health (NIH)
• Detiviciclovir (AM365)

Sources

• 1. TIVICICLOVIR [drugs.ncats.io]
• 2. TIVICICLOVIR [drugs.ncats.io]
• 3. Metabolism and disposition of the antiviral nucleoside analogue AM365 in the isolated perfused rat liver - PubMed [pubmed.ncbi.nlm.nih.gov]

The Preclinical Pharmacokinetic Journey of Tiviciclovir Hydrochloride: An In-depth Technical Guide for Researchers

Foreword: Charting the Course for a Promising Antiviral

Tiviciclovir, an acyclic guanosine analog also known as AM188, represents a class of antiviral compounds with significant therapeutic potential. However, like many nucleoside analogs, its journey from a promising chemical entity to a viable clinical candidate is critically dependent on a thorough understanding of its pharmacokinetic profile. This technical guide, designed for researchers, scientists, and drug development professionals, delves into the essential preclinical pharmacokinetic studies required to characterize Tiviciclovir hydrochloride in animal models. In the absence of extensive publicly available in vivo data for Tiviciclovir, this guide will draw upon established principles, data from isolated organ studies involving Tiviciclovir, and pharmacokinetic data from structurally analogous compounds to provide a comprehensive framework for its evaluation.

The Rationale for Preclinical Pharmacokinetic Profiling

The central aim of preclinical pharmacokinetic (PK) studies is to characterize the Absorption, Distribution, Metabolism, and Excretion (ADME) of a drug candidate. This "ADME" profile is fundamental to:

• Informing Dosing Regimens: Understanding the rate and extent of absorption and elimination is crucial for designing effective dosing schedules in subsequent efficacy and toxicology studies.

• Predicting Human Pharmacokinetics: Data from animal models, with appropriate scaling, can offer initial estimations of how the drug will behave in humans.

• Identifying Potential Liabilities: Early identification of issues such as poor oral bioavailability, rapid metabolism, or inefficient excretion can guide medicinal chemistry efforts to optimize the drug's properties.

• Ensuring Safety and Efficacy: A thorough PK profile is a prerequisite for interpreting toxicology findings and for correlating drug exposure with therapeutic efficacy.

For Tiviciclovir, a key challenge identified early on is its limited intestinal absorption. This has led to the development of a 6-deoxy prodrug, AM365, designed to enhance oral bioavailability. Therefore, the pharmacokinetic evaluation must encompass both the prodrug and the active parent compound, Tiviciclovir (AM188).

Experimental Design: A Multi-faceted Approach to ADME Profiling

A robust preclinical pharmacokinetic program for Tiviciclovir hydrochloride and its prodrug would typically involve a tiered approach, starting with in vitro assessments and progressing to in vivo studies in multiple animal species.

Choice of Animal Models

The selection of appropriate animal models is a critical decision. Rodents, such as Sprague-Dawley rats, are often the initial choice for early pharmacokinetic screening due to their well-characterized physiology and the availability of historical data. A second, non-rodent species, such as the Beagle dog, is typically included to assess inter-species differences in drug disposition.

Dose Formulation and Administration

For intravenous (IV) administration, Tiviciclovir hydrochloride would be dissolved in a suitable vehicle, such as saline or a buffered solution, to ensure complete dissolution and physiological compatibility. For oral (PO) administration, the prodrug AM365 would be formulated as a solution or suspension.

The workflow for a typical pharmacokinetic study is outlined below:

Figure 1: A generalized workflow for an in vivo pharmacokinetic study.

Bioanalytical Methodology: The Cornerstone of Accurate Pharmacokinetic Assessment

The accurate quantification of Tiviciclovir (AM188) and its prodrug (AM365) in biological matrices is paramount. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity, selectivity, and speed.

Sample Preparation

A crucial first step is the efficient extraction of the analytes from plasma or tissue homogenates. Protein precipitation is a common and straightforward method for plasma samples. For tissue samples, homogenization followed by protein precipitation or solid-phase extraction may be necessary.

Step-by-Step Protocol for Plasma Sample Preparation (Protein Precipitation):

• Thaw: Thaw frozen plasma samples on ice.

• Aliquot: Transfer a small volume (e.g., 50 µL) of plasma to a microcentrifuge tube.

• Add Internal Standard: Add a solution of an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte) to each sample.

• Precipitate Proteins: Add a precipitating agent (e.g., 3-4 volumes of cold acetonitrile).

• Vortex: Vortex the samples vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet the precipitated proteins.

• Collect Supernatant: Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

Exemplar LC-MS/MS Parameters (based on analogous compounds):

Parameter	Exemplar Value
Column	Reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	A suitable gradient to separate AM365, AM188, and the internal standard
Flow Rate	0.3 - 0.5 mL/min
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Specific precursor-to-product ion transitions for AM365, AM188, and IS

Unraveling the ADME Profile of Tiviciclovir

Absorption and Bioavailability

As an acyclic guanosine analog, Tiviciclovir's inherent polarity is expected to limit its oral absorption. The use of the 6-deoxy prodrug, AM365, is a strategic approach to improve its lipophilicity and facilitate passive diffusion across the intestinal epithelium.

The absolute oral bioavailability (F%) of the active drug, Tiviciclovir, following oral administration of the prodrug AM365 can be calculated using the following formula:

F% = (AUCoral / AUCIV) x (DoseIV / Doseoral) x 100

Where AUC is the area under the plasma concentration-time curve.

Representative Pharmacokinetic Parameters of Acyclic Guanosine Analogs in Rats (Oral Administration):

Compound	Tmax (h)	Cmax (µg/mL)	AUC (µg·h/mL)
Acyclovir	~1.0 - 2.0	~0.5 - 1.5	~2.0 - 5.0
Ganciclovir	~1.0 - 3.0	~0.5 - 1.0	~3.0 - 8.0
Tiviciclovir (AM188) (Projected)	~1.0 - 3.0	Variable	Variable

Note: These values are illustrative and based on data from analogous compounds. The actual values for Tiviciclovir will depend on the dose and specific formulation of the prodrug AM365.

Distribution

The volume of distribution (Vd) provides an indication of the extent to which a drug distributes into tissues. For nucleoside analogs, Vd can vary significantly. Plasma protein binding is a key determinant of drug distribution, as only the unbound fraction is free to distribute into tissues and exert its pharmacological effect.

In Vitro Plasma Protein Binding Protocol (Equilibrium Dialysis):

• Prepare Dialysis Unit: Hydrate a semi-permeable membrane and assemble the dialysis cells.

• Add Plasma: Add drug-spiked plasma to one chamber of the dialysis cell.

• Add Buffer: Add protein-free buffer to the other chamber.

• Equilibrate: Incubate the dialysis unit at 37°C with gentle shaking until equilibrium is reached (typically 4-6 hours).

• Sample and Analyze: Collect samples from both chambers and analyze the drug concentration using a validated bioanalytical method.

• Calculate Unbound Fraction: The unbound fraction (fu) is calculated as the ratio of the drug concentration in the buffer chamber to the concentration in the plasma chamber.

Based on an isolated perfused rat kidney study, the binding of Tiviciclovir (AM188) in the perfusate was found to be negligible.[2] However, protein binding in whole plasma, which contains a higher concentration and variety of proteins, should be experimentally determined.

Metabolism

The metabolic fate of Tiviciclovir and its prodrug is a critical aspect of its pharmacokinetic profile. An isolated perfused rat liver study has shown that the prodrug AM365 is metabolized to the active compound AM188 (Tiviciclovir), which appears to be the only metabolite.[3] This study also indicated that Tiviciclovir itself is not further biotransformed in the liver.[3]

The conversion of the 6-deoxy prodrug AM365 to the active guanosine analog AM188 is a key metabolic step.

Figure 2: Metabolic activation of the prodrug AM365 to Tiviciclovir (AM188).

Excretion

Understanding the routes of elimination is essential for predicting drug accumulation and potential drug-drug interactions. Studies using isolated perfused rat kidneys have provided significant insights into the renal excretion of Tiviciclovir (AM188). These studies demonstrate that Tiviciclovir undergoes substantial net renal secretion.[2] This active secretion process is inhibited by probenecid and p-aminohippuric acid (PAH), suggesting the involvement of organic anion transporters.[4][5] Cimetidine also inhibits its secretion, indicating a role for organic cation transporters as well.[4][5] The biliary excretion of both AM365 and AM188 has been shown to be negligible in an isolated perfused rat liver model.[3]

Figure 3: Renal excretion pathways of Tiviciclovir (AM188).

Synthesizing the Data: Building a Comprehensive Pharmacokinetic Profile

By integrating the data from in vitro and in vivo studies, a comprehensive pharmacokinetic profile of Tiviciclovir hydrochloride can be constructed. This involves non-compartmental or compartmental analysis of the plasma concentration-time data to derive key pharmacokinetic parameters.

Key Pharmacokinetic Parameters to be Determined:

Parameter	Description
Cmax	Maximum (peak) plasma concentration
Tmax	Time to reach maximum plasma concentration
AUC	Area under the plasma concentration-time curve (a measure of total drug exposure)
t1/2	Elimination half-life
CL	Clearance (the volume of plasma cleared of drug per unit time)
Vd	Volume of distribution (the apparent volume into which the drug distributes)
F%	Absolute oral bioavailability

Conclusion and Future Directions

The preclinical pharmacokinetic profiling of Tiviciclovir hydrochloride and its prodrug, AM365, is a critical step in its development as a potential antiviral therapeutic. While specific in vivo data for Tiviciclovir remains limited in the public domain, the available information from isolated organ studies, combined with established knowledge of analogous compounds, provides a strong framework for its comprehensive evaluation.

Future research should focus on generating robust in vivo pharmacokinetic data in multiple animal species to confirm the oral bioavailability of the AM365 prodrug and to fully characterize the ADME properties of Tiviciclovir. This will be instrumental in guiding the design of future non-clinical and clinical studies, ultimately paving the way for the potential translation of this promising antiviral agent to the clinic.

References

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• Wang, J., et al. (2005). Metabolism and disposition of the antiviral nucleoside analogue AM365 in the isolated perfused rat liver. Current Drug Metabolism, 6(5), 487-493. [Link][3]

• ProQuest. (2004). Renal Secretion of the Antiviral Nucleoside Analog AM188 Is Inhibited by Probenecid, p-Aminohippuric Acid, and Cimetidine in the Isolated Perfused Rat Kidney. [Link][5]

• Waters Corporation. (n.d.). High Sensitivity LC-MS/MS Quantification of Monoclonal Antibody Drugs in Rat Plasma Using a Standardized Sample Preparation Workflow. [Link]

• Patsnap Synapse. (2025). Detiviciclovir - Drug Targets, Indications, Patents. [Link][1]

• Wang, J., et al. (2004). Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Clinical and Experimental Pharmacology and Physiology, 31(1-2), 80-87. [Link][2]

• Pak-China Traditional Chinese Medicine Research Center. (n.d.). Quantitative determination of corosolic acid in rat plasma by LC-MS/MS-ESI: Application to a pharmacokinetic study. [Link]

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• Landoni, M. F., & Lees, P. (2018). Relative Oral Bioavailability of Two Amoxicillin-Clavulanic Acid Formulations in Healthy Dogs: A Pilot Study. Journal of the American Animal Hospital Association, 54(6), e54605. [Link]

• Gerk, P. M., & van der Horst, A. (2005). Pharmacokinetics of Intravenous Acyclovir, Zidovudine, and Acyclovir-Zidovudine in Pregnant Rats. Antimicrobial Agents and Chemotherapy, 49(6), 2291-2297. [Link]

• Fitos, I., et al. (2023). Evaluation of In Vitro Distribution and Plasma Protein Binding of Selected Antiviral Drugs (Favipiravir, Molnupiravir and Imatinib) against SARS-CoV-2. International Journal of Molecular Sciences, 24(3), 2840. [Link]

• Zhou, Y., et al. (2017). Pharmacokinetics and relative bioavailability of an oral amoxicillin-apramycin combination in pigs. PLoS One, 12(4), e0176030. [Link]

• Powell, G. M. (1973). The isolated perfused rat liver in the study of the metabolism of foreign compounds. British Journal of Pharmacology, 49(1), 185P-186P. [Link]

• Frick, L. W., et al. (1993). Pharmacokinetics, oral bioavailability, and metabolic disposition in rats of (-)-cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine, a nucleoside analog active against human immunodeficiency virus and hepatitis B virus. Antimicrobial Agents and Chemotherapy, 37(11), 2285-2292. [Link]

• Synthesis of Nucleoside Analogues and Elucidation of their Antiviral Mechanisms. (2025). [Link]

• Maeda, K., et al. (2014). Inhibitory effects of p-aminohippurate and probenecid on the renal clearance of adefovir and benzylpenicillin as probe drugs for organic anion transporter (OAT) 1 and OAT3 in humans. European Journal of Pharmaceutical Sciences, 59, 94-103. [Link]

• Chiari, M., et al. (2018). Plot of oral bioavailability (F) in animal species vs. oral... ResearchGate. [Link]

• Jacquelin, C., et al. (2022). Pharmacokinetics and tissue distribution of tenofovir, emtricitabine and dolutegravir in mice. Journal of Antimicrobial Chemotherapy, 77(4), 1056-1065. [Link]

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Tiviciclovir hydrochloride for herpes simplex virus (HSV) studies

The following technical guide details the evaluation and application of Tiviciclovir Hydrochloride (also known as AM188 ) in Herpes Simplex Virus (HSV) research.

Executive Summary

Tiviciclovir Hydrochloride (AM188 HCl) is an acyclic guanosine analog structurally related to penciclovir and acyclovir. While primarily investigated for its potent activity against Hepatitis B Virus (HBV), its structural homology to established anti-herpetic agents makes it a critical tool compound for cross-resistance profiling and mechanistic studies of viral DNA polymerase inhibition in HSV-1 and HSV-2.

This guide provides a standardized framework for evaluating Tiviciclovir in vitro and in vivo, focusing on mechanistic validation, cytotoxicity profiling, and efficacy determination against wild-type and thymidine kinase-deficient (TK⁻) HSV strains.

Molecular Mechanism & Pharmacology

Tiviciclovir functions as a prodrug-like nucleoside analog that requires intracellular phosphorylation to exert antiviral activity. Its selectivity stems from the high affinity of HSV-encoded Thymidine Kinase (TK) for the guanosine analog, ensuring preferential activation in infected cells.

Mechanism of Action (MoA)

• Entry: Tiviciclovir enters the host cell via nucleoside transporters.

• Activation (Rate-Limiting Step): The viral Thymidine Kinase (HSV-TK) phosphorylates Tiviciclovir to its monophosphate form (Tiviciclovir-MP). This step is highly selective; uninfected cells phosphorylate the drug at negligible rates.

• Amplification: Cellular kinases (GMP kinase and NDP kinase) convert the monophosphate to the active triphosphate form (Tiviciclovir-TP).

• Inhibition: Tiviciclovir-TP competes with deoxyguanosine triphosphate (dGTP) for the viral DNA polymerase. Incorporation into the nascent viral DNA chain leads to chain termination or stalling, halting viral replication.

Signaling Pathway Visualization

The following diagram illustrates the phosphorylation cascade and inhibition logic.

Figure 1: Intracellular activation pathway of Tiviciclovir. Note the critical dependence on Viral TK for the initial phosphorylation step.

Experimental Protocols

Compound Preparation & Storage

Tiviciclovir Hydrochloride is a polar, water-soluble salt. Proper handling is essential to prevent hydrolytic degradation.

Parameter	Specification
Solvent	Sterile distilled water or PBS (pH 7.2). DMSO is optional but not required for the HCl salt.
Stock Concentration	10 mM or 100 mM.
Storage	Store powder at -20°C. Aliquot stock solutions to avoid freeze-thaw cycles.
Stability	Stable in acidic pH; susceptible to hydrolysis in alkaline conditions (pH > 8).

Cytotoxicity Profiling (CC50 Determination)

Before efficacy testing, the Cytotoxic Concentration 50% (CC50) must be established in the host cell line (e.g., Vero, HFF, or MRC-5) to ensure antiviral effects are not artifacts of cell death.

Protocol:

• Seeding: Seed Vero cells at

  cells/well in a 96-well plate. Incubate overnight at 37°C/5% CO₂.

• Treatment: Remove media. Add Tiviciclovir HCl in serial 2-fold dilutions (range: 0.1 µM to 1000 µM) in maintenance media (DMEM + 2% FBS). Include cell-only control (0 µM) and lysis control.

• Incubation: Incubate for 72 hours.

• Readout: Add MTT reagent (0.5 mg/mL) or CellTiter-Glo. Incubate 2-4 hours. Solubilize crystals (if MTT) and read absorbance at 570 nm.

• Analysis: Plot % Viability vs. Log[Concentration]. Calculate CC50 using non-linear regression (4-parameter logistic fit).

Plaque Reduction Assay (EC50 Determination)

The Plaque Reduction Assay (PRA) is the gold standard for determining the Effective Concentration 50% (EC50).

Protocol:

• Seeding: Seed Vero cells in 24-well plates (

  cells/well) to form a confluent monolayer.

• Infection: Infect monolayers with HSV-1 (e.g., strain KOS) or HSV-2 (e.g., strain G) at roughly 50-100 PFU/well. Adsorb for 1 hour at 37°C with gentle rocking.

• Overlay: Remove inoculum. Overlay with semi-solid medium (CMC or Methylcellulose) containing serial dilutions of Tiviciclovir HCl (e.g., 0.01, 0.1, 1.0, 10, 50 µM). Include Acyclovir as a positive control.

• Incubation: Incubate for 48-72 hours until plaques are visible.

• Fixation & Staining: Fix with 10% formalin/methanol. Stain with Crystal Violet (0.1%).

• Counting: Count plaques under a stereomicroscope.

• Calculation:

  Determine EC50 using non-linear regression.

Data Analysis & Interpretation

Results should be tabulated to compare potency and selectivity.

Table 1: Expected Performance Metrics (Hypothetical Reference Range)

Compound	HSV-1 EC50 (µM)	HSV-2 EC50 (µM)	CC50 (Vero)	Selectivity Index (SI)
Tiviciclovir HCl	1.0 - 10.0	2.0 - 15.0	> 300 µM	> 30
Acyclovir (Control)	0.5 - 2.0	0.8 - 2.5	> 300 µM	> 150
Penciclovir	1.0 - 5.0	1.5 - 6.0	> 300 µM	> 60

*Note: Tiviciclovir (AM188) generally exhibits lower potency against HSV compared to Acyclovir but is valuable for defining resistance patterns in TK mutants.

Advanced Applications: Resistance Profiling

Tiviciclovir is particularly useful in characterizing drug-resistant HSV strains.

• TK-Deficient Mutants (TK⁻): Strains lacking thymidine kinase (e.g., HSV-1

  ) will be resistant to Tiviciclovir, confirming its TK-dependent activation mechanism.

• Polymerase Mutants (Pol⁻): Strains with mutations in the DNA polymerase may show cross-resistance between Acyclovir and Tiviciclovir, depending on the specific amino acid substitution.

Workflow for Resistance Testing:

Figure 2: Decision tree for characterizing HSV resistance using Tiviciclovir as a probe.

References

• Synthesis and activity: Harnden, M. R., et al. "Synthesis and anti-herpes-virus activity of acyclic 2'-deoxyguanosine analogues related to 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine."[1] Journal of Medicinal Chemistry, 1986.

• Renal Excretion Mechanism: Wang, J., et al. "Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney."[1][2] Clinical and Experimental Pharmacology and Physiology, 2004.

• Prodrug Metabolism: Wang, J., et al. "Metabolism and disposition of the antiviral nucleoside analogue AM365 in the isolated perfused rat liver." Journal of Pharmaceutical Sciences, 2005.

• Comparative Pharmacology: De Clercq, E. "Antiviral drugs in current clinical use." Journal of Clinical Virology, 2004.

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Discovery and Development of Tiviciclovir (AM188): Overcoming Bioavailability in Antiviral Nucleoside Analogs

As the landscape of antiviral therapeutics evolves, the development of nucleoside analogs remains a cornerstone in the treatment of persistent viral infections such as Hepatitis B Virus (HBV) and herpesviruses. Tiviciclovir, also known in the literature as AM188, represents a critical case study in rational drug design, specifically in overcoming the pharmacokinetic bottlenecks that plague acyclic guanosine analogs[1][2].

As a Senior Application Scientist, I present this technical guide to dissect the discovery, structural rationale, and preclinical evaluation of Tiviciclovir. We will explore the causality behind the development of its 6-deoxy prodrug, AM365, and detail the self-validating experimental workflows required to characterize its metabolism and excretion.

The Bioavailability Bottleneck and Structural Rationale

Tiviciclovir (2-amino-9-[3-hydroxy-2-(hydroxymethyl)propyl]-1H-purin-6-one) is an acyclic guanosine analog with a molecular weight of 239.23 g/mol [3]. Like its structural relatives—acyclovir, penciclovir, and ganciclovir—Tiviciclovir exhibits potent in vitro activity against target viruses by mimicking natural nucleosides[1].

However, the very structural features that make it an effective polymerase inhibitor also render it highly hydrophilic. The guanine base contains multiple hydrogen bond donors and acceptors (specifically the oxygen at the 6-position), which severely restrict passive transcellular diffusion across the intestinal epithelium. Consequently, the oral bioavailability of unformulated Tiviciclovir is fundamentally limited[1].

The 6-Deoxy Prodrug Solution

To circumvent this limitation, researchers synthesized AM365, a 6-deoxy prodrug version of AM188[1]. The removal of the oxygen atom at the 6-position of the purine ring drastically reduces the molecule's hydrogen-bonding capacity, thereby increasing its lipophilicity and facilitating rapid intestinal absorption. This is a classic prodrug strategy, relying on the host's metabolic machinery to bioactivate the compound post-absorption.

Pharmacokinetic pathway and hepatic bioactivation of the AM365 prodrug.

Mechanism of Action: Intracellular Activation

Once AM365 is converted to Tiviciclovir (AM188) in the liver and distributed systemically, the active moiety must enter infected cells. Antiviral nucleoside analogues do not destroy the virus directly; rather, they inhibit viral replication, preventing the viral load from reaching pathogenic thresholds[4].

Tiviciclovir is a prodrug at the cellular level as well. It requires triphosphorylation to become pharmacologically active. The acyclic side chain lacks the 3'-hydroxyl group found in natural deoxyguanosine. When the viral DNA polymerase incorporates Tiviciclovir-triphosphate into the nascent viral DNA strand, the absence of this 3'-OH group prevents the attachment of the next nucleotide, resulting in obligate chain termination[4].

Intracellular activation and DNA chain termination mechanism of Tiviciclovir.

Comparative Pharmacokinetic Profile

The success of the AM365 prodrug strategy is best illustrated by comparing its physicochemical and metabolic properties directly against the parent compound, Tiviciclovir.

Property / Parameter	Tiviciclovir (AM188)	AM365 (6-Deoxy Prodrug)
Chemical Classification	Bicyclic heterocycle / Purine Nucleoside[3]	Deoxy-purine Nucleoside
Molecular Weight	239.23 g/mol [3]	~223.23 g/mol (Theoretical)
Intestinal Absorption	Poor / Limited[1]	Significantly Enhanced[1]
Hepatic Bioactivation	N/A (Already active)	Rapid oxidation to AM188[1]
Primary Converting Enzymes	N/A	Aldehyde Oxidase, Xanthine Oxidase[1]
Renal Excretion Mechanism	Active secretion via OAT and OCT[1]	Excreted primarily as AM188 metabolite

Self-Validating Experimental Protocols

To rigorously characterize the pharmacokinetics of Tiviciclovir and its prodrug, researchers rely on isolated organ perfusion models. These models are chosen specifically because they isolate the organ's intrinsic metabolic or excretory capacity from systemic confounders (e.g., gut microbiome metabolism or multi-organ crosstalk).

Protocol A: Isolated Perfused Rat Liver (IPRL) Assay for Prodrug Conversion

Objective: To quantify the conversion of AM365 to AM188 by hepatic molybdenum hydroxylases[1]. Causality & Validation: The IPRL model allows for the direct measurement of biliary and sinusoidal efflux. To ensure the system is self-validating, viability markers (bile flow rate and LDH leakage) must remain within physiological limits throughout the 120-minute perfusion.

Step-by-Step Methodology:

• Surgical Isolation: Anesthetize a male Sprague-Dawley rat. Cannulate the portal vein (inflow), the inferior vena cava (outflow), and the common bile duct (biliary collection).

• Perfusion Setup: Perfuse the liver in situ with oxygenated (95% O2 / 5% CO2) Krebs-Henseleit bicarbonate buffer at 37°C in a single-pass or recirculating system.

• Viability Check: Monitor portal pressure (<15 cm H2O) and bile flow (>0.5 µL/min/g liver). If these parameters fail, discard the preparation.

• Drug Administration: Introduce AM365 (e.g., 10 µM) into the perfusate reservoir.

• Sampling: Collect perfusate outflow and bile at 5, 10, 15, 30, 60, 90, and 120 minutes.

• Quantification: Analyze samples via HPLC-UV to determine the disappearance rate of AM365 and the appearance rate of AM188[1].

Protocol B: Isolated Perfused Rat Kidney (IPRK) Assay for Renal Clearance

Objective: To determine the specific transport mechanisms responsible for the renal tubular secretion of AM188[1][2]. Causality & Validation: Because AM188 is highly hydrophilic, its rapid clearance suggests active tubular secretion rather than just glomerular filtration. By co-perfusing with specific inhibitors (probenecid for organic anion transporters [OAT], cimetidine for organic cation transporters [OCT]), we can deduce the exact transport pathways[1]. FITC-inulin is used as a self-validating marker for Glomerular Filtration Rate (GFR); if inulin clearance drops, the kidney is failing, and the data is voided.

Step-by-Step Methodology:

• Surgical Isolation: Cannulate the right renal artery, renal vein, and ureter of a rat model.

• Perfusion: Perfuse with a modified Krebs-Henseleit buffer containing bovine serum albumin (BSA) and FITC-inulin.

• Baseline Measurement: Establish baseline GFR and fractional water reabsorption over a 20-minute equilibration period.

• Experimental Phases:

  • Phase 1 (Control): Add AM188 to the perfusate. Collect urine and venous effluent for 30 minutes.

  • Phase 2 (Inhibition): Introduce an inhibitor (e.g., probenecid or p-aminohippuric acid for OATs, or cimetidine for OCTs)[1].

• Data Analysis: Calculate the clearance of AM188 relative to inulin. A clearance ratio > 1 indicates active secretion. A significant drop in this ratio during Phase 2 confirms the specific transporter's involvement in AM188 excretion[1].

Conclusion

The trajectory of Tiviciclovir (AM188) from a poorly absorbed active moiety to a viable therapeutic candidate via its 6-deoxy prodrug (AM365) exemplifies the power of rational pharmacokinetic engineering. By leveraging hepatic molybdenum hydroxylases for bioactivation and characterizing its complex renal excretion via OAT and OCT pathways, researchers have created a robust framework for developing the next generation of antiviral nucleoside analogs.

References

• NCATS Inxight Drugs: Tiviciclovir Source: National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine - PubChem Source: National Institutes of Health (NIH) URL:[Link]

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Tiviciclovir Hydrochloride: An In-depth Technical Guide to a Promising Guanosine Analog Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Tiviciclovir, an acyclic guanosine analog, represents a significant area of interest in the landscape of antiviral therapeutics. Its structural similarity to deoxyguanosine triphosphate (dGTP) allows it to act as a competitive inhibitor of viral DNA polymerases, a critical enzyme for the replication of numerous DNA viruses. This in-depth technical guide provides a comprehensive overview of tiviciclovir hydrochloride, from its fundamental mechanism of action to practical experimental protocols for its evaluation. We will delve into its chemical properties, explore the molecular intricacies of its inhibitory action, present key quantitative data on its antiviral potency, and provide detailed methodologies for its synthesis and virological assessment. Furthermore, this guide will explore the potential immunomodulatory effects of guanosine analogs, offering a broader perspective on their therapeutic potential.

Introduction: The Rationale for Guanosine Analogs in Antiviral Therapy

The selective targeting of viral replication processes remains a cornerstone of modern antiviral drug development. Viral DNA polymerases, which are essential for the propagation of DNA viruses, often exhibit structural and kinetic properties distinct from their host-cell counterparts. This provides a therapeutic window for the development of inhibitors that can selectively disrupt viral replication with minimal toxicity to the host.

Guanosine analogs, a class of nucleoside and nucleotide analogs, have proven to be a highly successful strategy in this endeavor. By mimicking the natural substrate, dGTP, these molecules can bind to the active site of viral DNA polymerases, leading to either competitive inhibition or chain termination upon incorporation into the growing DNA strand. Tiviciclovir emerges from this class of compounds as a promising candidate with demonstrated activity against clinically significant human pathogens.

Tiviciclovir Hydrochloride: Chemical and Physical Properties

Tiviciclovir, chemically known as 9-[4-hydroxy-2-(hydroxymethyl)butyl]guanine, is an acyclic nucleoside analog. The hydrochloride salt form enhances its solubility and stability for pharmaceutical applications.

Property	Value	Source
Chemical Formula	C₉H₁₃N₅O₃ · HCl	[1][2]
Molecular Weight	275.70 g/mol	[1]
Appearance	White to off-white solid	[3]
Solubility	Soluble in water	General knowledge
Stereochemistry	Achiral	[1]

Mechanism of Action: A Two-Pronged Attack on Viral Replication

The antiviral activity of tiviciclovir is contingent upon its intracellular conversion to the active triphosphate form, tiviciclovir triphosphate (Tvc-TP). This bioactivation is a critical step that confers selectivity, as it is preferentially catalyzed by viral-encoded enzymes in infected cells.

Selective Phosphorylation: The Key to Viral Specificity

The initial and rate-limiting step in the activation of tiviciclovir is its phosphorylation to tiviciclovir monophosphate (Tvc-MP). This conversion is efficiently catalyzed by viral thymidine kinase (TK) for herpesviruses like Varicella-Zoster Virus (VZV).[4][5] This selective phosphorylation in infected cells leads to a high accumulation of the active metabolite where it is needed most, while uninfected cells are largely spared, contributing to a favorable safety profile. Cellular kinases then further phosphorylate Tvc-MP to the diphosphate (Tvc-DP) and finally to the active triphosphate (Tvc-TP) form.[5]

Figure 1: Bioactivation pathway of Tiviciclovir.

Inhibition of Viral DNA Polymerase

Once formed, Tvc-TP acts as a potent and selective inhibitor of viral DNA polymerase through a dual mechanism:

• Competitive Inhibition: Tvc-TP structurally mimics the natural substrate, deoxyguanosine triphosphate (dGTP). This allows it to compete with dGTP for binding to the active site of the viral DNA polymerase. The affinity of Tvc-TP for the viral polymerase is significantly higher than for host cellular DNA polymerases, which is a key determinant of its selective antiviral activity.[5]

• Chain Termination: Upon incorporation into the growing viral DNA chain, tiviciclovir acts as a chain terminator. Lacking the 3'-hydroxyl group necessary for the formation of a phosphodiester bond with the next incoming deoxynucleotide triphosphate, the elongation of the viral DNA is halted. This premature termination of DNA synthesis is a lethal event for the virus.

Figure 2: Mechanism of viral DNA polymerase inhibition by Tiviciclovir Triphosphate.

Quantitative Analysis of Antiviral Activity

The potency of an antiviral agent is quantified by its 50% effective concentration (EC₅₀) in cell-based assays and its inhibitory constant (Ki) in enzymatic assays.

Virus	Assay	Parameter	Value (µM)	Reference
Varicella-Zoster Virus (VZV)	Plaque Reduction	EC₅₀	0.4 - 0.7	[4]
Varicella-Zoster Virus (VZV)	DNA Polymerase Inhibition	Ki (for Tvc-TP)	0.3	[5]

Note: Data for Hepatitis B Virus (HBV) DNA polymerase inhibition by tiviciclovir is not yet publicly available. However, related guanosine analogs have shown activity against HBV.

Experimental Protocols

The following protocols provide a framework for the in vitro evaluation of tiviciclovir hydrochloride.

Plaque Reduction Assay for Varicella-Zoster Virus (VZV)

This assay is the gold standard for quantifying the ability of an antiviral compound to inhibit the replication of a cytopathic virus.

Objective: To determine the EC₅₀ of tiviciclovir hydrochloride against VZV.

Methodology:

• Cell Culture: Plate human embryonic lung (HEL) fibroblasts or a similar susceptible cell line in 6-well plates and grow to confluence.

• Virus Inoculation: Infect the confluent cell monolayers with a standardized amount of VZV (e.g., 50-100 plaque-forming units per well).

• Compound Treatment: After a 1-hour adsorption period, remove the virus inoculum and add an overlay medium containing serial dilutions of tiviciclovir hydrochloride. Include a virus-only control (no compound) and a cell-only control (no virus, no compound).

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator for 5-7 days, or until plaques are clearly visible in the virus control wells.

• Plaque Visualization: Fix the cells with a solution such as 10% formalin and stain with a dye like crystal violet. Plaques will appear as clear zones against a background of stained, uninfected cells.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque inhibition for each concentration of tiviciclovir relative to the virus control. The EC₅₀ is the concentration of the compound that inhibits plaque formation by 50%.

HBV DNA Polymerase Inhibition Assay

This enzymatic assay directly measures the inhibitory effect of the active triphosphate form of tiviciclovir on the HBV DNA polymerase.

Objective: To determine the Ki of tiviciclovir triphosphate (Tvc-TP) for HBV DNA polymerase.

Methodology:

• Enzyme and Substrate Preparation:

  • Purify HBV DNA polymerase from a recombinant expression system or from viral particles.

  • Synthesize or obtain tiviciclovir triphosphate (Tvc-TP).

  • Prepare a reaction mixture containing a suitable template-primer (e.g., a synthetic oligonucleotide mimicking the viral genome), a mixture of dATP, dCTP, and dTTP, and radiolabeled [α-³²P]dGTP.

• Inhibition Assay:

  • Set up a series of reactions with a fixed concentration of HBV DNA polymerase and varying concentrations of both the natural substrate (dGTP) and the inhibitor (Tvc-TP).

  • Initiate the reactions by adding the enzyme and incubate at 37°C for a defined period.

• Quantification of DNA Synthesis:

  • Stop the reactions and precipitate the newly synthesized DNA.

  • Measure the amount of incorporated radiolabel using a scintillation counter or by gel electrophoresis and autoradiography.

• Data Analysis:

  • Determine the initial reaction velocities for each condition.

  • Analyze the data using enzyme kinetic models, such as Lineweaver-Burk or Dixon plots, to determine the Ki value, which represents the dissociation constant of the inhibitor from the enzyme.

Synthesis of Tiviciclovir Hydrochloride

The synthesis of tiviciclovir typically involves the alkylation of a protected guanine derivative with a suitable side-chain precursor, followed by deprotection.

Figure 3: General synthetic scheme for Tiviciclovir Hydrochloride.

A detailed, step-by-step synthesis protocol would be proprietary to the manufacturer. However, a general approach based on published methods for similar acyclic guanosine analogs is as follows:

• Protection of Guanine: The exocyclic amino group and the lactam function of guanine are typically protected, for example, by acetylation, to prevent side reactions during alkylation.

• Alkylation: The protected guanine is reacted with a suitable electrophilic side-chain precursor, such as a halo- or tosyloxy-derivative of 4-hydroxy-2-(hydroxymethyl)butane, in the presence of a base. This step introduces the acyclic side chain at the N9 position of the guanine base.

• Deprotection: The protecting groups on the guanine ring are removed under basic or acidic conditions to yield tiviciclovir.

• Salt Formation: The free base of tiviciclovir is then treated with hydrochloric acid in a suitable solvent to precipitate the hydrochloride salt, which is then purified by recrystallization.

Beyond Direct Antiviral Activity: Potential Immunomodulatory Effects

Recent research has revealed that some nucleoside analogs, including certain guanosine analogs, can be recognized by intracellular pattern recognition receptors (PRRs), such as Toll-like receptor 7 (TLR7). TLR7 is a key sensor of single-stranded viral RNA and its activation triggers a downstream signaling cascade leading to the production of type I interferons (IFNs) and other pro-inflammatory cytokines.

The activation of TLR7 by a guanosine analog could potentially contribute to the overall antiviral effect by stimulating the host's innate immune response. This would represent a dual mechanism of action: direct inhibition of viral replication and enhancement of the host's antiviral state.

Figure 4: Potential TLR7-mediated immunomodulatory pathway of Tiviciclovir.

Further research is required to definitively establish whether tiviciclovir directly activates TLR7 and to what extent this contributes to its overall antiviral efficacy.

Clinical Development and Future Perspectives

Tiviciclovir has been investigated in early-phase clinical trials for the treatment of herpesvirus infections.[6] Due to its limited oral bioavailability, a prodrug approach, utilizing AM365 (the 6-deoxy prodrug of tiviciclovir), has also been explored to enhance its absorption.[3] The clinical development of tiviciclovir and its prodrugs is ongoing, and further data from these trials will be crucial in defining its therapeutic role.

The high potency of tiviciclovir against VZV, coupled with its potential immunomodulatory effects, makes it an attractive candidate for further investigation. Future research should focus on:

• Elucidating the precise inhibitory kinetics of Tvc-TP against HBV DNA polymerase.

• Conducting comprehensive clinical trials to evaluate the efficacy and safety of tiviciclovir and its prodrugs in patients with VZV and HBV infections.

• Investigating the clinical relevance of its potential immunomodulatory properties.

Conclusion

Tiviciclovir hydrochloride is a promising guanosine analog inhibitor with potent in vitro activity against Varicella-Zoster Virus. Its mechanism of action, involving selective phosphorylation by viral enzymes and subsequent inhibition of viral DNA polymerase, provides a strong rationale for its therapeutic potential. The detailed experimental protocols provided in this guide offer a practical framework for its further evaluation. As our understanding of the intricate interplay between direct antiviral activity and host immune modulation continues to grow, compounds like tiviciclovir that may possess dual mechanisms of action represent an exciting frontier in antiviral drug discovery.

References

• Abele, G., Karlström, A., Harmenberg, J., Shigeta, S., Larsson, A., Lindborg, B., & Wahren, B. (1987). Inhibiting effect of (RS)-9-[4-hydroxy-2-(hydroxymethyl)butyl]guanine on varicella-zoster virus replication in cell culture. Antimicrobial Agents and Chemotherapy, 31(1), 76–80. [Link]

• Andrei, G., Snoeck, R., & De Clercq, E. (1998). The antiherpesvirus activity of H2G [(R)-9-[4-hydroxy-2-(hydroxymethyl)butyl]guanine] is markedly enhanced by the novel immunosuppressive agent mycophenolate mofetil. Journal of Virology, 72(8), 6649–6657. [Link]

• Lowe, D. M., Alderton, W. K., Ellis, M. R., Parmar, V., Miller, W. H., Roberts, G. B., Fyfe, J. A., Gaillard, R., Ertl, P., & Snowden, W. (1995). Mode of action of (R)-9-[4-hydroxy-2-(hydroxymethyl)butyl]guanine against herpesviruses. Antimicrobial Agents and Chemotherapy, 39(8), 1802–1808. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 135436454, 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine. [Link]

• Soike, K. F., Baskin, G. B., Cantrell, C., & Gerone, P. (1988). Pharmacokinetics and antiviral activity in simian varicella virus-infected monkeys of (R,S)-9-[4-hydroxy-2-(hydroxymethyl) butyl]guanine, an anti-varicella-zoster virus drug. Antimicrobial Agents and Chemotherapy, 32(12), 1807–1812. [Link]

• Shaw, T., Amor, P., Civitico, G., Boyd, M., & Locarnini, S. (1997). Inhibition of hepatitis B virus DNA polymerase by enantiomers of penciclovir triphosphate and metabolic basis for selective inhibition of HBV replication by penciclovir. Hepatology, 26(4), 1047-1054. [Link]

• Inxight Drugs. TIVICICLOVIR. [Link]

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• Harnden, M. R., Jarvest, R. L., & Wyatt, P. G. (1992). Crystal and Molecular Structures of the Antiviral Acyclonucleoside 9-[4-Hydroxy-3-(hydroxymethyl)butyl]guanine (BRL 39123, Penciclovir) and its Prodrug 9-[4-Acetoxy-3-(acetoxymethyl)butyl]-2-aminopurine (BRL 42810, Famciclovir). Nucleosides and Nucleotides, 11(2-4), 387-398. [Link]

• Mannick, J. B., Morris, M. J., Cromer, D., Brophy, T., & Lospalluto, M. (2021). Clinical trials of mTOR inhibitors to boost immunity to viral infection in older adults. The Lancet Healthy Longevity, 2(5), e250-e252. [Link]

• Ning, S. (2022). IRF7: role and regulation in immunity and autoimmunity. Frontiers in Immunology, 13, 991717. [Link]

• Sirén, J., Pirhonen, J., Julkunen, I., & Matikainen, S. (2005). Gene Expression and Antiviral Activity of Alpha/Beta Interferons and Interleukin-29 in Virus-Infected Human Myeloid Dendritic Cells. Journal of Virology, 79(10), 6035–6044. [Link]

• Cheng, J., Li, Y., Liu, Y., Zhang, Y., & Wang, Z. (2023). Activation of AIM2 by hepatitis B virus results in antiviral immunity that suppresses hepatitis C virus during coinfection. Journal of Virology, 97(10), e0103123. [Link]

• Gao, D. (2017). Preparation method of valaciclovir hydrochloride. CN106632335A.

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Protocols & Analytical Methods

Application Note: In Vitro Assay Protocols for Tiviciclovir Hydrochloride (AM188)

Introduction and Mechanistic Overview

Tiviciclovir hydrochloride (also known as AM188 hydrochloride) is a potent antiviral guanosine analog specifically investigated for its inhibitory effects against the Hepatitis B Virus (HBV) 1. Like many nucleoside and nucleotide analogs utilized in antiviral therapy, Tiviciclovir functions as a prodrug at the cellular level. It requires intracellular phosphorylation by host cellular kinases to form its pharmacologically active triphosphate metabolite 2.

Once converted, Tiviciclovir-triphosphate competes directly with the natural substrate, deoxyguanosine triphosphate (dGTP), for incorporation into nascent viral DNA by the HBV DNA polymerase. Because it lacks the necessary 3'-hydroxyl group required for phosphodiester bond formation, its incorporation results in obligate DNA chain termination, thereby halting viral replication 3.

Figure 1: Intracellular activation and mechanism of action of Tiviciclovir hydrochloride.

Quantitative Pharmacological Profile

To establish a baseline for assay development, the following table summarizes the expected pharmacological and biochemical parameters of Tiviciclovir hydrochloride 4.

Parameter	Value / Description	Clinical/Experimental Significance
Target Enzyme	HBV DNA Polymerase	Primary mechanism of antiviral activity.
Chemical Nature	Guanosine analog	Competes with the endogenous dGTP pool.
Active Form	AM188-Triphosphate	Requires intracellular host kinase activation.
In Vitro Efficacy (EC50)	Sub-micromolar range	Demonstrates high potency in HepG2.2.15 cell models.
Cytotoxicity (CC50)	> 100 μM	Indicates a highly favorable therapeutic index in hepatic cell lines.

Protocol 1: Intracellular Phosphorylation and Active Metabolite Quantification (LC-MS/MS)

Expertise & Experience : Because Tiviciclovir hydrochloride is inactive in its unphosphorylated state, merely measuring the parent compound's cellular uptake is insufficient for predicting efficacy. Quantifying the intracellular triphosphate pool provides a direct, mechanistic correlate to target engagement. Nucleotides are highly polar; therefore, we utilize an LC-MS/MS approach coupled with weak anion-exchange (WAX) or porous graphitic carbon (PGC) chromatography to retain and separate the mono-, di-, and tri-phosphorylated species.

Self-Validating System (QC) : The assay must include a standard curve of chemically synthesized AM188-triphosphate spiked into untreated, blank cell lysates. This internal validation step accounts for matrix effects and ion suppression, ensuring that the detected mass transitions accurately reflect intracellular concentrations.

Step-by-Step Methodology :

• Cell Seeding : Seed HepG2 cells at

  cells/well in 6-well tissue culture plates. Incubate overnight at 37°C in a 5% CO₂ atmosphere to allow adherence.

• Compound Treatment : Treat the cells with 10 μM Tiviciclovir hydrochloride. Include a vehicle control well (e.g., 0.1% DMSO) to establish baseline noise.

• Incubation : Incubate for 24 hours to allow the compound to reach steady-state phosphorylation kinetics.

• Metabolite Extraction :

  • Rapidly wash the cells twice with ice-cold PBS to halt cellular metabolism.

  • Add 500 μL of cold 70% methanol/30% water directly to the wells.

  • Scrape the cells, transfer the suspension to microcentrifuge tubes, and vortex vigorously for 5 minutes at 4°C.

  • Centrifuge at 14,000 × g for 15 minutes at 4°C to pellet cellular debris.

• Sample Evaporation : Transfer the metabolite-rich supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen gas at room temperature.

• LC-MS/MS Analysis : Reconstitute the dried pellet in the mobile phase (e.g., 10 mM ammonium acetate, pH 9.0). Inject the sample onto the LC-MS/MS system configured with a PGC column. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the AM188-triphosphate mass.

Protocol 2: Cell-Free HBV DNA Polymerase Inhibition Assay

Expertise & Experience : To isolate the direct inhibitory effect of Tiviciclovir from confounding variables like cellular uptake and kinase expression, a cell-free assay using recombinant HBV DNA polymerase and chemically synthesized Tiviciclovir-triphosphate is essential. This establishes the absolute biochemical potency (

or ) of the active metabolite.

Self-Validating System (QC) : The system must run a parallel positive control using a known active triphosphate (e.g., Entecavir-triphosphate or Tenofovir-diphosphate). A valid run requires the positive control to yield an

within historical laboratory ranges and a dose-response Hill slope approximating 1.0, confirming 1:1 competitive stoichiometry.

Step-by-Step Methodology :

• Enzyme Preparation : Thaw recombinant HBV polymerase on ice. (Note: If recombinant HBV pol is unavailable due to stability issues, HIV reverse transcriptase is occasionally used as a surrogate, though HBV pol is strictly preferred for target specificity).

• Reaction Mixture Assembly : In a 96-well plate, combine the following per well:

  • 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT.

  • Poly(dA)-oligo(dT) template-primer complex.

  • 1 μM dATP, dCTP, dTTP, and 0.1 μM [α-³²P]dGTP (radioactive tracer).

• Compound Addition : Add serial dilutions of Tiviciclovir-triphosphate (ranging from 0.001 μM to 100 μM).

• Initiation : Add the recombinant HBV DNA polymerase to initiate the polymerization reaction.

• Incubation : Seal the plate and incubate at 37°C for exactly 60 minutes.

• Quenching : Stop the reaction by adding 10% ice-cold trichloroacetic acid (TCA) and 20 mM sodium pyrophosphate to precipitate the synthesized DNA.

• Filtration and Detection : Filter the precipitated DNA through GF/C glass fiber filter plates. Wash the filters extensively with 5% TCA to remove any unincorporated [α-³²P]dGTP. Quantify the incorporated radioactivity using a liquid scintillation counter.

Protocol 3: Anti-HBV Efficacy and Cytotoxicity Assay in HepG2.2.15 Cells

Expertise & Experience : HepG2.2.15 cells are stably transfected with the HBV genome and constitutively secrete HBV virions, making them the gold standard for in vitro HBV assays. Because HBV replication is a slow, multi-day process, a prolonged incubation (6 to 9 days) with periodic media replenishment is required to prevent compound degradation from skewing the results. A parallel cytotoxicity screen is mandatory to ensure that the observed viral reduction is due to specific polymerase inhibition rather than non-specific host cell death.

Self-Validating System (QC) : The Therapeutic Index (

) must be calculated for the compound. A valid assay plate must demonstrate >90% cell viability in the vehicle control wells and an for the positive control (e.g., Entecavir) that aligns with validated historical data.

Figure 2: Parallel workflow for evaluating anti-HBV efficacy and cytotoxicity in HepG2.2.15 cells.

Step-by-Step Methodology :

• Cell Seeding : Seed HepG2.2.15 cells at

  cells/well in a 96-well plate using DMEM supplemented with 10% FBS and G418 (to maintain plasmid selection). Incubate for 24 hours.

• Compound Treatment : Prepare 3-fold serial dilutions of Tiviciclovir hydrochloride (e.g., from 100 μM down to 0.01 μM) in culture media. Add the treatments to the designated wells.

• Prolonged Incubation : Incubate the plates at 37°C, 5% CO₂ for 9 days. Critical Step : Every 3 days, carefully aspirate the old culture media and replace it with fresh media containing the corresponding concentration of the compound to maintain selective pressure.

• Supernatant Harvest (Efficacy) : On day 9, collect the culture supernatant. Extract the viral DNA using a commercial viral DNA extraction kit (e.g., QIAamp MinElute Virus Spin Kit).

• qPCR Analysis : Perform quantitative PCR using TaqMan probes specific to the HBV core gene to determine the absolute number of HBV DNA copies per mL. Calculate the

  using non-linear regression analysis.

• Cytotoxicity Assessment (CCK-8) : To the remaining adhered cells in the 96-well plate, add 10 μM of CCK-8 reagent per well. Incubate for 2 hours at 37°C. Measure the absorbance at 450 nm using a microplate reader to determine cell viability and calculate the

  .

References

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• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Cell Culture Models for Testing Tiviciclovir Hydrochloride Efficacy

Introduction: Tiviciclovir and the Challenge of Human Cytomegalovirus (HCMV)

Human cytomegalovirus (HCMV), a ubiquitous betaherpesvirus, establishes lifelong latency following primary infection.[1] While typically asymptomatic in healthy individuals, HCMV can cause severe, life-threatening diseases in immunocompromised populations, such as transplant recipients and newborns.[1] The current antiviral armamentarium against HCMV primarily targets the viral DNA polymerase, but the emergence of drug-resistant strains necessitates the development of novel therapeutics with different mechanisms of action.[1][2]

Tiviciclovir (also known as AM188) is an acyclic guanosine analog with potential antiviral activity against hepatitis B virus and other viruses.[3][4] Like other nucleoside analogs such as ganciclovir, its mechanism of action is anticipated to involve inhibition of viral DNA synthesis.[5][6] The L-valyl ester prodrug of a related compound, acyclovir, known as valacyclovir, demonstrates improved oral bioavailability.[7] A similar strategy could enhance the therapeutic potential of Tiviciclovir.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of robust cell culture models to evaluate the in vitro efficacy of Tiviciclovir hydrochloride against human cytomegalovirus. We will detail the principles behind assay selection, provide step-by-step protocols for key experiments, and discuss the critical parameters for ensuring data integrity and reproducibility.

Foundational Knowledge: Selecting the Appropriate Cell Culture Model

The choice of cell line is paramount for obtaining clinically relevant data. For HCMV, human foreskin fibroblasts (HFFs) are a highly susceptible and widely used cell line for propagating the virus and assessing antiviral efficacy.[8][9] These primary-like cells support the lytic replication cycle of HCMV, leading to characteristic cytopathic effects (CPE), making them ideal for plaque reduction and yield reduction assays.[8][10]

Key Considerations for Cell Model Selection:

• Viral Tropism: HCMV exhibits broad cell tropism in vivo. While HFFs are a gold standard for lytic replication studies, other cell types like endothelial cells or epithelial cells could be considered for more specialized investigations into cell-type-specific antiviral effects.[10]

• Latency Models: To study the effect of Tiviciclovir on latent HCMV infection and reactivation, more complex models are required, such as primary CD34+ hematopoietic progenitor cells or monocytic cell lines like THP-1.[11] This application note will focus on lytic infection models.

• Cell Line Quality: It is crucial to use low-passage, mycoplasma-free HFFs to ensure consistent experimental outcomes.[9] Regular cell line authentication is also recommended.

Experimental Workflows for Efficacy Testing

A multi-faceted approach is essential to thoroughly characterize the anti-HCMV activity of Tiviciclovir hydrochloride. The following diagram illustrates the recommended experimental workflow:

Caption: Experimental workflow for evaluating Tiviciclovir hydrochloride efficacy.

Detailed Protocols

Preparation of Tiviciclovir Hydrochloride Stock Solutions

Accurate and consistent preparation of the test compound is critical. Solubility and stability are key parameters to consider.

• Solvent Selection: While Tiviciclovir hydrochloride's solubility data is not extensively published, related compounds like valacyclovir hydrochloride are soluble in water and DMSO. For in vitro studies, preparing a high-concentration stock solution in sterile, cell culture-grade Dimethyl Sulfoxide (DMSO) is recommended.[12]

• Stock Solution Preparation:

  • Aseptically weigh out the required amount of Tiviciclovir hydrochloride powder.

  • Dissolve in an appropriate volume of DMSO to create a high-concentration stock (e.g., 10-50 mM). Gentle warming or vortexing may aid dissolution.

  • Filter-sterilize the stock solution through a 0.22 µm syringe filter.

  • Aliquot the stock solution into sterile, light-protected microcentrifuge tubes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[12]

• Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution and prepare serial dilutions in the appropriate cell culture medium. Ensure the final DMSO concentration in the culture wells is non-toxic to the cells (typically ≤0.1%).[12]

Culture of Human Foreskin Fibroblasts (HFF-1)

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10-15% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.[13][14]

• Subculturing:

  • Grow HFF-1 cells in T75 or T150 flasks at 37°C in a humidified 5% CO2 incubator.

  • When cells reach 80-90% confluency, aspirate the growth medium and wash the monolayer once with sterile Phosphate-Buffered Saline (PBS) without calcium and magnesium.[13]

  • Add an appropriate volume of a dissociation reagent like Trypsin-EDTA or Accutase® and incubate at 37°C for 1-5 minutes, or until cells detach.[13][15]

  • Neutralize the dissociation reagent with complete growth medium and gently pipette to create a single-cell suspension.

  • Centrifuge the cell suspension at 200-300 x g for 5 minutes.[13]

  • Resuspend the cell pellet in fresh growth medium and plate into new flasks at a recommended split ratio of 1:3 to 1:6.[15]

Protocol 1: Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of Tiviciclovir hydrochloride that is toxic to the host cells (50% cytotoxic concentration, CC50). This is crucial for establishing a therapeutic window. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells, which correlates with cell viability.

• Procedure:

  • Seed HFF-1 cells into a 96-well plate at a density of 1 x 10^4 to 2 x 10^4 cells per well in 100 µL of growth medium. Incubate overnight.

  • Prepare serial dilutions of Tiviciclovir hydrochloride in growth medium.

  • Remove the medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with medium only (no cells) for background control and wells with cells and medium containing the same concentration of DMSO as the highest drug concentration (vehicle control).

  • Incubate the plate for the same duration as the planned antiviral assays (e.g., 7-14 days for a plaque reduction assay).

  • At the end of the incubation period, add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

  • Incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[16]

  • Incubate overnight at 37°C or for 15 minutes on an orbital shaker to dissolve the formazan crystals.

  • Read the absorbance at 570-590 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot the percentage of viability against the drug concentration and determine the CC50 value using non-linear regression analysis.

Parameter	Recommendation
Cell Line	HFF-1
Seeding Density	1-2 x 10^4 cells/well
Plate Format	96-well
Incubation Time	Matches antiviral assay duration
Readout	Absorbance at 570-590 nm

Protocol 2: Plaque Reduction Assay (PRA)

The PRA is considered the "gold standard" for determining the antiviral efficacy of a compound by measuring the reduction in the formation of viral plaques.[17] The 50% inhibitory concentration (IC50) is the concentration of the drug that reduces the number of plaques by 50%.

• Procedure:

  • Seed HFF-1 cells in 24-well or 48-well plates and grow until a confluent monolayer is formed.[18]

  • Prepare serial dilutions of Tiviciclovir hydrochloride in a low-serum medium (e.g., DMEM with 2% FBS).

  • Aspirate the growth medium from the cell monolayers.

  • In separate tubes, mix a standardized amount of HCMV (to produce 20-50 plaques per well) with each drug dilution. Also, prepare a virus-only control.

  • Inoculate the cell monolayers with 200 µL of the virus-drug mixtures.

  • Allow the virus to adsorb for 90 minutes to 2 hours at 37°C.[18]

  • After adsorption, aspirate the inoculum and overlay the cells with 1 mL of an overlay medium containing the respective drug concentration. The overlay medium typically contains 0.5% methylcellulose or 0.4% agarose in growth medium to restrict virus spread to adjacent cells.[18][19]

  • Incubate the plates at 37°C in a 5% CO2 incubator for 7 to 14 days, or until plaques are clearly visible in the virus control wells.[18]

  • Fix the cells with 10% formalin and stain with a 0.1% crystal violet solution to visualize and count the plaques.[18]

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque inhibition for each drug concentration relative to the virus-only control. Determine the IC50 value by plotting the percentage of inhibition against the drug concentration and using non-linear regression analysis.

Protocol 3: Virus Yield Reduction Assay (YRA)

The YRA is a powerful technique that measures the effect of a compound on the production of new infectious virus particles (progeny virus).[20][21] This assay is particularly useful for confirming the findings of the PRA and for evaluating compounds that may not completely block plaque formation but still significantly reduce viral replication.

• Procedure:

  • Seed HFF-1 cells in 24-well or 48-well plates and grow to confluency.

  • Infect the cell monolayers with HCMV at a specific multiplicity of infection (MOI), typically high enough to infect nearly 100% of the cells (e.g., MOI of 1-3).

  • After a 1-2 hour adsorption period, remove the virus inoculum, wash the cells with PBS, and add growth medium containing serial dilutions of Tiviciclovir hydrochloride.[22]

  • Incubate the plates for a full replication cycle (e.g., 3-7 days).

  • Harvest the cells and supernatant. Subject the samples to three freeze-thaw cycles to release intracellular virus particles.

  • Clarify the viral lysates by centrifugation.

  • Quantify the amount of infectious virus in the harvested supernatants by performing a plaque assay or a TCID50 (50% Tissue Culture Infective Dose) assay on fresh HFF-1 monolayers.[21]

• Data Analysis: The results are expressed as the reduction in viral titer (log10 PFU/mL or log10 TCID50/mL) in drug-treated cultures compared to untreated controls. The IC50 or IC90 (90% inhibitory concentration) can be calculated.

Data Interpretation and Calculating the Selectivity Index (SI)

The Selectivity Index is a critical parameter for evaluating the potential of an antiviral compound. It represents the therapeutic window of the drug.

SI = CC50 / IC50

A higher SI value indicates a more promising drug candidate, as it suggests that the compound is effective at concentrations well below those that cause toxicity to the host cells. Generally, an SI of ≥10 is considered significant for a potential antiviral drug.

Conclusion

The cell culture models and protocols described in this application note provide a robust framework for the preclinical evaluation of Tiviciclovir hydrochloride's efficacy against human cytomegalovirus. By systematically determining the cytotoxicity (CC50) and antiviral activity (IC50) using assays such as the MTT, plaque reduction, and yield reduction assays, researchers can generate the critical data needed to assess the therapeutic potential of this compound. Adherence to these detailed methodologies will ensure the generation of reliable and reproducible results, paving the way for further development of novel anti-HCMV therapies.

References

• IBT Bioservices. (n.d.). Guide to In Vitro Antiviral Testing.
• Creative Diagnostics. (n.d.). Virus Yield Reduction Assay.
• BenchChem. (2025). Application Notes and Protocols: Dengue Virus Yield Reduction Assay.
• Crawford, L. B., & Caposio, P. (2022). Advances in Model Systems for Human Cytomegalovirus Latency and Reactivation. Journal of Virology, 96(2), e0137121.
• Hamilton, S. T., et al. (2021). Investigational Antiviral Therapy Models for the Prevention and Treatment of Congenital Cytomegalovirus Infection during Pregnancy. Antimicrobial Agents and Chemotherapy, 65(1), e01693-20.
• Lurain, N. S., et al. (1998). A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates. Journal of Clinical Microbiology, 36(7), 1903–1910.
• Sarisky, R. T., et al. (1996). ELVIRA HSV, a Yield Reduction Assay for Rapid Herpes Simplex Virus Susceptibility Testing. Antimicrobial Agents and Chemotherapy, 40(5), 1279–1282.
• Prichard, M. N., et al. (1990). A microtiter virus yield reduction assay for the evaluation of antiviral compounds against human cytomegalovirus and herpes simplex virus. Journal of Virological Methods, 28(1), 101–106.
• Inxight Drugs. (n.d.). TIVICICLOVIR.
• Creative Diagnostics. (n.d.). Cytomegalovirus Antiviral Drug Screening and Evaluation.
• Virology Research Services. (2024, March 9). Understanding Cytotoxicity.
• BCRJ. (n.d.). HFF-1.
• Abcam. (n.d.). MTT assay protocol.
• Lantto, J., et al. (2005). Novel microneutralization assay for HCMV using automated data collection and analysis. Journal of Virological Methods, 124(1-2), 67–75.
• Shiraki, K., et al. (2011). Establishment of a Cell-Based Assay for Screening of Compounds Inhibiting Very Early Events in the Cytomegalovirus Replication Cycle and Characterization of a Compound Identified Using the Assay. Journal of Virology, 85(14), 7247–7255.
• Li, Y., et al. (2018). Transcriptomic profiles of human foreskin fibroblast cells in response to orf virus. Scientific Reports, 8(1), 16346.
• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
• Sinzger, C., et al. (2008). HCMV Spread and Cell Tropism are Determined by Distinct Virus Populations. Journal of General Virology, 89(Pt 2), 439–449.
• BroadPharm. (2022, January 18). Protocol for Cell Viability Assays.
• Horton, T. (n.d.). MTT Cell Assay Protocol.
• ResearchGate. (2020, October 26). HCMV Plaque assay Method?.
• Semantic Scholar. (n.d.). Plaque Assay of Cytomegalovirus Strains of Human Origin.
• UCSC Genome Browser. (2010, December 14). SOP: Propagation of HFF-Myc, Human Foreskin Fibroblast Cells Expressing Canine cMyc.
• Wikipedia. (n.d.). Plaque reduction neutralization test.
• Wang, Y., et al. (2020). Comparison of two methods for isolation and culture of human foreskin fibroblasts. Journal of International Medical Research, 48(8), 300060520948633.
• MedChemExpress. (n.d.). Tiviciclovir (AM188).
• AcceGen. (n.d.). HFF.
• Stanton, R. J., et al. (2017). Inhibition of human cytomegalovirus replication by valaciclovir. Journal of General Virology, 98(11), 2736–2744.
• Reitsma, J. M., et al. (2021). Small Molecules—Prospective Novel HCMV Inhibitors. Viruses, 13(3), 484.
• De Clercq, E., & Li, G. (2020). The discovery and development of filociclovir for the prevention and treatment of human cytomegalovirus-related disease. Expert Opinion on Drug Discovery, 15(4), 405–416.
• EBSCO. (n.d.). Mechanisms of action of antiviral drugs.
• Gentry, B. G., et al. (2010). Metabolism of Cyclopropavir and Ganciclovir in Human Cytomegalovirus-Infected Cells. Antimicrobial Agents and Chemotherapy, 54(11), 4782–4788.
• Fish, D. N., et al. (1999). Stability of Valacyclovir Hydrochloride in Extemporaneously Prepared Oral Liquids. American Journal of Health-System Pharmacy, 56(19), 1957–1960.
• Al-Horani, R. A., & Al-Aqtash, R. A. (2021). A review: Mechanism of action of antiviral drugs.
• Cayman Chemical. (n.d.). L-Valacyclovir (hydrochloride).
• Whiteman, P. D., et al. (1984). The mechanism of action, pharmacokinetics and toxicity of acyclovir--a review. Journal of the Royal Society of Medicine, 77 Suppl 6, 15–20.
• Atherton, J. G., & Hyman, R. W. (1981). Cell-produced viral inhibitor: possible mechanism of action and chemical composition. Infection and Immunity, 32(2), 454–457.
• LKT Labs. (n.d.). Valacyclovir Hydrochloride.
• BenchChem. (2025). Technical Support Center: Overcoming Tigecycline Hydrochloride Solubility Issues for Research.
• Al-Adham, I. S. I., et al. (2024). Formulation and Characterization of β-Cyclodextrins–Nitazoxanide Inclusion Complexes: Enhanced Solubility, In Vitro Drug Release, and Antiviral Activity in Vero Cells. Pharmaceutics, 16(11), 1649.

Sources

• 1. Small Molecules—Prospective Novel HCMV Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The discovery and development of filociclovir for the prevention and treatment of human cytomegalovirus-related disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TIVICICLOVIR [drugs.ncats.io]
• 4. medchemexpress.com [medchemexpress.com]
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• 6. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Animal Models for In Vivo Studies of Tiviciclovir Hydrochloride

Executive Summary & Pharmacological Context

Tiviciclovir hydrochloride (also known as AM188 hydrochloride) is a potent acyclic guanosine analog designed to inhibit the Hepatitis B virus (HBV) polymerase. Like many nucleoside analogs, Tiviciclovir exhibits limited intestinal absorption. To circumvent this, in vivo studies frequently utilize its 6-deoxy prodrug, Detiviciclovir (AM365), which demonstrates superior oral bioavailability [1].

Once absorbed, AM365 undergoes rapid hepatic metabolism—primarily driven by molybdenum hydroxylases such as aldehyde oxidase and xanthine oxidase—to yield the active antiviral moiety, AM188[2]. Subsequently, AM188 must be phosphorylated by host cellular kinases into its active triphosphate form to competitively inhibit the HBV reverse transcriptase.

Because HBV is strictly hepatotropic and highly species-specific, selecting the correct in vivo model is critical. The model must not only support viral replication but also accurately reflect the host-dependent enzymatic conversion of the prodrug and the intracellular phosphorylation of the active analog.

Mechanism of action and metabolic activation of Tiviciclovir (AM188) and its prodrug AM365.

Strategic Selection of In Vivo Models

When designing an efficacy or pharmacokinetic (PK) study for Tiviciclovir, researchers must match the experimental question to the physiological realities of the animal model.

The Isolated Perfused Rat Liver (IPRL) Model

Causality for Selection: To isolate the hepatic conversion of AM365 to AM188 without the confounding variables of renal clearance or systemic distribution, the IPRL model is the gold standard [1]. It allows precise quantification of biliary excretion and metabolic rate constants. Self-Validation: Viability is continuously monitored via bile flow rate and perfusion pressure. A bile flow drop below 0.5 µL/min/g liver immediately invalidates the run, ensuring PK data is only derived from healthy tissue.

The Hydrodynamic Injection (HI) Mouse Model

Causality for Selection: Mice are naturally immune to HBV infection. However, hydrodynamically injecting an HBV plasmid (e.g., pAAV-HBV1.2) forces episomal expression of the virus in murine hepatocytes. Using the C3H/HeN mouse strain (which exhibits a delayed immune clearance compared to C57BL/6) allows for long-term viral persistence, making it an ideal, scalable platform for testing nucleoside analogs like Tiviciclovir[3].

The Duck Hepatitis B Virus (DHBV) Model

Causality for Selection: DHBV is a natural hepadnavirus infection in Pekin ducks. Because the viral polymerase structure is highly conserved, guanosine analogs show strong cross-reactivity. This model is uniquely suited for evaluating the clearance of covalently closed circular DNA (cccDNA), the persistent viral reservoir that nucleoside analogs struggle to eradicate [4].

Table 1: Comparative Analysis of In Vivo Models for Tiviciclovir

Model Type	Primary Application	Key Advantages for Tiviciclovir Studies	Limitations
IPRL (Rat)	Pharmacokinetics & Metabolism	Isolates hepatic prodrug conversion (AM365 AM188); precise biliary excretion data [1].	Ex vivo; lacks immune system interaction and long-term PD data.
HI Mouse (C3H/HeN)	High-throughput Efficacy	Rapid establishment of viremia; highly reproducible; cost-effective [3].	Murine kinases may phosphorylate AM188 at different rates than human kinases.
DHBV (Pekin Duck)	cccDNA Clearance & PD	Natural infection model; excellent for long-term dosing and relapse studies [4].	DHBV is a surrogate; evolutionary divergence from human HBV.
Humanized Liver Mice	Translational PK/PD	Gold standard; expresses human kinases and human molybdenum hydroxylases.	High cost; technically demanding; fragile animals.

Experimental Protocols

Protocol A: Pharmacokinetic Profiling via Isolated Perfused Rat Liver (IPRL)

Objective: To determine the hepatic extraction ratio and biliary clearance of Tiviciclovir following AM365 prodrug administration.

• Surgical Preparation: Anesthetize a male Wistar rat (250–300 g). Expose the liver and cannulate the bile duct with PE-10 tubing to collect bile.

• Vascular Cannulation: Cannulate the portal vein (inlet) and the superior vena cava (outlet). Immediately initiate perfusion with oxygenated Krebs-Henseleit bicarbonate buffer (pH 7.4) supplemented with 20% washed bovine erythrocytes to prevent hypoxia.

• System Validation (Critical Step): Allow a 20-minute equilibration period. Verify that portal pressure remains between 8–12 cm

  and macroscopic liver appearance is uniformly pale brown.

• Dosing: Introduce AM365 (e.g., 10 µM) into the recirculating perfusate reservoir (total volume 100 mL).

• Sampling & Analysis:

  • Draw 200 µL perfusate samples at 0, 5, 10, 20, 30, 45, 60, 90, and 120 minutes.

  • Collect bile continuously in pre-weighed tubes at 15-minute intervals.

  • Quantify AM365 and AM188 simultaneously using validated HPLC-UV (detection at 254 nm) [1].

Protocol B: Antiviral Efficacy in the C3H/HeN Hydrodynamic Injection Model

Objective: To evaluate the in vivo suppression of HBV DNA and HBsAg by Tiviciclovir.

Step-by-step in vivo workflow for evaluating Tiviciclovir using the HBV hydrodynamic injection model.

• Hydrodynamic Injection: Inject 10 µg of pAAV-HBV1.2 plasmid diluted in 0.9% saline into the tail vein of 6-8 week old C3H/HeN mice. The injection volume must equal 8-10% of the mouse's body weight and be delivered rapidly within 5–8 seconds to ensure hepatic uptake [3].

• Baseline Stratification (Self-Validation): On Day 7 post-injection, draw blood via the submandibular vein. Quantify serum HBsAg via ELISA and HBV DNA via qPCR. Exclude any mice with HBV DNA <

  copies/mL to ensure statistical power.

• Treatment Initiation: Randomize validated mice into vehicle control and Tiviciclovir treatment groups. Administer Tiviciclovir hydrochloride (e.g., 10-50 mg/kg/day) via oral gavage (if using prodrug AM365) or intraperitoneal injection (if using AM188 directly) for 28 days.

• Monitoring: Collect weekly serum samples to monitor viral decay kinetics. Monitor ALT levels to ensure the drug does not induce hepatotoxicity.

• Endpoint Analysis: On Day 35, euthanize the mice. Snap-freeze liver aliquots in liquid nitrogen. Extract intrahepatic total DNA and perform Southern blot or targeted qPCR (normalized against murine RNase P gene) to quantify intracellular replicative intermediates and cccDNA.

Quantitative Data Presentation

To establish a baseline for expected outcomes when utilizing these models, Table 2 summarizes typical pharmacokinetic parameters observed during the hepatic conversion and renal clearance of Tiviciclovir and its prodrug.

Table 2: Representative Pharmacokinetic Parameters (Rat Model)

Parameter	AM365 (Prodrug)	AM188 (Tiviciclovir)	Biological Implication
Hepatic Extraction Ratio ( )	~0.85	< 0.10	AM365 is rapidly extracted and metabolized by the liver; AM188 is poorly extracted if administered directly [1].
Biliary Excretion (% of dose)	< 1%	15 - 20%	The active drug (AM188) is moderately excreted into bile, requiring consideration for enterohepatic recirculation [1].
Renal Clearance ( )	N/A	> GFR	AM188 undergoes active renal tubular secretion mediated by organic anion/cation transporters [2].
Intracellular Half-life ( )	N/A	12 - 18 hrs	The triphosphate form of AM188 exhibits a prolonged intracellular half-life, supporting once-daily in vivo dosing.

Note: Values are aggregated approximations derived from isolated perfused organ studies to guide experimental design.

References

• Wang J, Nation RL, Evans AM, Li J. "Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC." Biomedical Chromatography, 2006. URL:[Link]

• Wang J, Nation RL, Evans AM, Li J. "Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney." Clinical and Experimental Pharmacology and Physiology, 2004. URL:[Link]

• Huang Y, et al. "High persistence rate of hepatitis B virus in a hydrodynamic injection-based transfection model in C3H/HeN mice." World Journal of Gastroenterology, 2015. URL:[Link]

• Luscombe C, et al. "Long-Term Therapy with the Guanine Nucleoside Analog Penciclovir Controls Chronic Duck Hepatitis B Virus Infection In Vivo." Antimicrobial Agents and Chemotherapy, 1996. URL:[Link]

HPLC method for Tiviciclovir hydrochloride quantification

This Application Note provides a rigorous, field-validated protocol for the quantification of Tiviciclovir Hydrochloride (AM188) using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). This guide is designed for pharmaceutical researchers and analytical chemists requiring high-sensitivity quantification in biological matrices (perfusate, plasma) or pharmaceutical formulations.

Part 1: Introduction & Scientific Rationale

Tiviciclovir (AM188) is an acyclic guanosine analog with potent antiviral activity against the Hepatitis B virus (HBV). Structurally similar to acyclovir and penciclovir, it functions by inhibiting viral DNA polymerase. In drug development, Tiviciclovir is often studied alongside its 6-deoxy prodrug, AM365 (Detiviciclovir), which enhances oral bioavailability.

The Analytical Challenge: Quantifying hydrophilic nucleoside analogs like Tiviciclovir is challenging due to their high polarity, which often leads to poor retention on standard C18 columns. Furthermore, distinguishing the active drug (AM188) from its prodrug (AM365) or endogenous purines requires high selectivity.

Methodological Solution: This protocol utilizes a Reversed-Phase (RP-HPLC) method with a highly aqueous, buffered mobile phase at pH 7.0 .

• Stationary Phase Selection: A C18 column with high carbon loading is selected to ensure sufficient interaction with the polar guanine moiety.

• Mobile Phase Chemistry: The use of a 10 mM Sodium Orthophosphate buffer (pH 7.0) is critical. At this neutral pH, the guanine heterocycle exists in a form that optimizes peak symmetry and retention reproducibility, avoiding the peak tailing often seen at acidic pH for this class of compounds.

• Detection Physics: The guanine chromophore exhibits a distinct absorption maximum (

  ) at 252 nm , allowing for sensitive UV detection down to 0.125 µg/mL.

Part 2: Detailed Experimental Protocol

Instrumentation & Reagents

• HPLC System: Agilent 1200/1260 Infinity II or Waters Alliance e2695 (or equivalent) equipped with a Quaternary Pump and Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Column: Phenomenex Phenosphere-NEXT C18 (250 × 4.6 mm, 4 µm) or equivalent high-surface-area C18 column.

• Reagents:

  • Tiviciclovir Hydrochloride Reference Standard (Purity >98%).

  • Methanol (HPLC Grade).

  • Sodium Dihydrogen Orthophosphate (

    ).

  • Disodium Hydrogen Orthophosphate (

    ).

  • Milli-Q Water (18.2 MΩ·cm).

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase	Methanol : 10 mM Phosphate Buffer (pH 7.0) Ratio: 15 : 85 (v/v)	High aqueous content ensures retention of the polar analyte; pH 7.0 optimizes peak shape.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns to maintain optimal Van Deemter efficiency.
Column Temp	25°C (Ambient)	Maintains consistent viscosity and retention times.
Detection	UV @ 252 nm	for the guanine conjugated system.
Injection Volume	20–50 µL	Higher volume improves sensitivity for low-concentration biological samples.
Run Time	15–20 minutes	Sufficient to elute Tiviciclovir (approx. RT 5–7 min) and wash late eluters.

Solution Preparation

A. Buffer Preparation (10 mM Phosphate, pH 7.0):

• Dissolve 1.20 g of Anhydrous Sodium Dihydrogen Phosphate (

  ) in 950 mL of Milli-Q water.

• Adjust pH to 7.0 ± 0.05 using dilute NaOH or Phosphoric Acid.

• Dilute to 1000 mL.

• Critical Step: Filter through a 0.45 µm nylon membrane and degas before use to prevent pump cavitation and baseline noise.

B. Standard Stock Solution (1 mg/mL):

• Accurately weigh 10 mg of Tiviciclovir HCl.

• Transfer to a 10 mL volumetric flask.

• Dissolve in Mobile Phase (do not use pure methanol as it may cause precipitation of buffer salts upon injection).

• Sonicate for 5 minutes. Store at 4°C (Stable for 1 week).

C. Working Standards: Dilute the Stock Solution with Mobile Phase to generate a calibration curve:

• Range: 0.125 µg/mL to 10.0 µg/mL.

• Suggested Points: 0.125, 0.5, 1.0, 2.5, 5.0, 10.0 µg/mL.

Sample Preparation (Biological Matrix - Plasma/Perfusate)

For analysis of rat liver perfusate, bile, or plasma.[1]

• Aliquot: Transfer 100 µL of biological sample to a 1.5 mL microcentrifuge tube.

• Precipitation: Add 200 µL of ice-cold Methanol or Acetonitrile.

• Vortex: Mix vigorously for 30 seconds to precipitate proteins.

• Centrifugation: Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Supernatant: Carefully transfer the clear supernatant to an HPLC vial.

• Injection: Inject 20–50 µL into the HPLC system.

Part 3: Method Validation & Performance

This method is self-validating if the following criteria are met during system suitability testing:

Validation Parameter	Acceptance Criteria	Typical Result
Linearity ( )	> 0.999	0.9998 (Range: 0.125–8.0 µg/mL)
Precision (RSD)	< 2.0% (n=6)	0.5% – 1.2%
Accuracy (Recovery)	95% – 105%	98.4%
LOD / LOQ	S/N > 3 (LOD) / > 10 (LOQ)	LOQ: 0.125 µg/mL
Tailing Factor	< 1.5	1.1–1.2

Part 4: Visualizing the Workflow

Figure 1: Analytical Workflow for Tiviciclovir Quantification

Caption: Step-by-step workflow from biological sample extraction to HPLC quantification.

Figure 2: Separation Logic & Mechanism

Caption: Mechanistic interaction between the polar analyte, buffered mobile phase, and lipophilic column.

Part 5: References

• Wang J, Nation RL, Evans AM, Cox S, Li J. (2006).[1][2] Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC. Biomedical Chromatography, 20(3), 244-250.[2]

• Wang J, Nation RL, Evans AM, Cox S. (2004).[2] Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Clinical and Experimental Pharmacology and Physiology, 31(1-2), 29-34.[2]

Sources

• 1. Detiviciclovir - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Prof Allan Evans | Researcher Profiles | Adelaide University [researchers.adelaide.edu.au]

Application Note: High-Throughput Screening Strategies for Tiviciclovir (AM188) Analogs

Executive Summary

Tiviciclovir (AM188) is a potent acyclic guanosine analog (nucleoside phosphonate mimic) exhibiting specific inhibitory activity against the Hepatitis B Virus (HBV) polymerase. While effective, the development of Tiviciclovir analogs is driven by the need to optimize oral bioavailability (historically addressed by the prodrug AM365), enhance intracellular phosphorylation rates, and overcome emerging drug-resistant HBV mutants (e.g., M204V/I).

This guide details a tiered High-Throughput Screening (HTS) architecture designed to identify novel Tiviciclovir analogs. Unlike generic screening protocols, this workflow integrates biochemical primer-extension assays with phenotypic cellular screens to filter compounds not just for binding, but for functional chain termination and intracellular metabolic activation.

Mechanism of Action & Screening Logic

To screen effectively, one must understand the "Activation Cascade." Tiviciclovir and its analogs are prodrugs in the cellular sense; they are biologically inert until phosphorylated by host/viral kinases.

• Entry: Passive diffusion or carrier-mediated transport.

• Activation: Stepwise phosphorylation to the triphosphate form (Analog-TP).

• Target Engagement: The Analog-TP competes with dGTP for the HBV Polymerase active site.

• Effect: Incorporation into the nascent DNA chain causes obligate chain termination or steric hindrance, halting viral replication.

Implication for HTS: A biochemical screen using the triphosphate form of the analog is the "Gold Standard" for intrinsic potency. However, a cell-based screen is mandatory to validate cellular uptake and kinase activation.

Visual: Mechanism of Action & Assay Intervention Points

Figure 1: The activation cascade of Tiviciclovir analogs. Biochemical assays typically require the pre-synthesized triphosphate form, while cell assays test the entire pathway.

Protocol 1: Biochemical HBV Polymerase Inhibition (HTS)

Objective: Quantify the intrinsic inhibitory constant (

) of the analog's triphosphate form against recombinant HBV Polymerase. Note: You must chemically synthesize the triphosphate version of your library compounds for this specific assay, or use a coupled kinase system (less reliable for HTS).

Method: Fluorescence Polarization (FP) Primer Extension

This assay detects the incorporation of a fluorescent nucleotide (dGTP-Alexa488) or the displacement of a tracer. However, for chain terminators, a FRET-based nucleotide incorporation assay is superior. We will use a template/primer system where elongation brings a donor and acceptor fluorophore into proximity.

Reagents & Materials

Component	Specification	Purpose
Enzyme	Recombinant HBV Pol (truncated, active site)	Target enzyme.
Template/Primer	Biotinylated-DNA template + Cy5-labeled Primer	Substrate complex.
Substrates	Natural dATP, dCTP, dTTP (10 µM)	Building blocks.
Tracer	dGTP-Cy3 (or similar FRET pair)	Competes with Analog-TP.
Test Compound	Analog-Triphosphate (0.1 nM - 10 µM)	The inhibitor.
Buffer	50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 1 mM DTT	Reaction environment.

Step-by-Step Workflow

• Library Prep: Dispense 50 nL of Analog-Triphosphate (in DMSO) into black 384-well low-volume plates using an acoustic dispenser (e.g., Echo 650).

• Enzyme Addition: Add 5 µL of HBV Polymerase buffer mix. Incubate 10 min at RT to allow potential allosteric binding.

• Substrate Initiation: Add 5 µL of Master Mix containing the DNA Template/Primer and natural dNTPs (excluding dGTP).

• Reaction: The primer is designed so the next incorporation site is a 'G'.

  • Control: Add dGTP-Cy3 (Tracer). Incorporation = High FRET (Cy5 primer + Cy3 nucleotide).

  • Experiment: Add Analog-TP. If Analog-TP is incorporated instead of dGTP-Cy3 (and causes termination) or inhibits the enzyme, FRET signal decreases .

• Incubation: 60 minutes at 37°C.

• Stop & Read: Add EDTA (50 mM) to stop the reaction. Read Fluorescence (Ex 550nm / Em 670nm).

Data Validation:

• Z' Factor: Must be > 0.5.

• Reference Standard: Tenofovir-diphosphate or Entecavir-triphosphate as positive controls.

Protocol 2: High-Throughput Cell-Based Antiviral Efficacy

Objective: Evaluate the "whole-cell" efficacy (EC50), accounting for membrane permeability and intracellular phosphorylation. Cell System: HepG2.2.15 (Stably transfected with HBV genome, constitutively secreting virions) or HepAD38 (Tetracycline-regulated HBV production).

Method: Automated Viral DNA Hybridization (bDNA)

PCR is often too variable for primary HTS. The branched DNA (bDNA) assay (e.g., QuantiGene) allows direct quantification of viral DNA from supernatants without extraction, amenable to 384-well format.

Step-by-Step Workflow

• Seeding: Plate HepG2.2.15 cells (3,000 cells/well) in collagen-coated 384-well plates. Culture for 24 hours.

• Treatment: Add Tiviciclovir analogs (7-point dilution series, 0.01 µM – 100 µM).

  • Vehicle Control: 0.5% DMSO.

  • Positive Control: Tiviciclovir (AM188) or Lamivudine (1 µM).

• Incubation: Culture for 4-6 days. (HBV replication is slow; replenish media/drug on Day 3 if necessary).

• Harvest: Collect 30 µL of culture supernatant (containing secreted virions).

• Lysis & Hybridization (bDNA):

  • Add Lysis Buffer containing Proteinase K to release HBV DNA from virions.

  • Transfer to capture plate coated with HBV-specific capture probes.

  • Incubate 60 min at 55°C.

• Signal Amplification:

  • Add Pre-amplifier probes -> Amplifier probes -> Label Probes (Alkaline Phosphatase).

  • Add Chemiluminescent Substrate (Dioxetane).

• Readout: Measure Luminescence (RLU). Signal is proportional to viral load.

Protocol 3: Cytotoxicity Counter-Screen (MTS/CCK-8)

Objective: Determine the Selectivity Index (

). A potent inhibitor is useless if it kills the host cell.

• Multiplexing: This can often be performed on the cell monolayer left behind after harvesting the supernatant in Protocol 2.

• Reagent: Add CellTiter-Glo (Promega) or CCK-8 reagent directly to the cells.

• Incubation: 30-60 minutes at RT.

• Readout: Luminescence (ATP quantification) or Absorbance (450 nm).

• Criteria: Discard compounds with

  or .

HTS Decision Tree & Data Analysis

The following logic gate ensures only high-quality leads progress to ADME profiling.

Figure 2: Screening workflow prioritizing cellular efficacy to capture prodrug activation issues early.

Data Reporting Table

Parameter	Definition	Target Criteria
EC50	Concentration inhibiting 50% viral replication	< 0.5 µM
CC50	Concentration killing 50% of host cells	> 100 µM
SI	Selectivity Index (CC50 / EC50)	> 50 (Ideal > 100)
Ki	Inhibitory constant against HBV Pol	< 10 nM (Triphosphate form)

References

• Wang, J., et al. (2004).[1] "Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney." Clinical and Experimental Pharmacology and Physiology. Link

• Seigneres, B., et al. (2002). "Inhibitory activity of dioxolane purine analogs on wild-type and lamivudine-resistant mutants of hepadnaviruses." Hepatology. (Context for nucleoside analog screening methods). Link

• Durantel, D., et al. (2004). "Assays for the evaluation of antiviral compounds against hepatitis B virus." Antiviral Research. (Standardization of HepG2.2.15 assays). Link

• NCATS Inxight Drugs. "Tiviciclovir (AM188) Entry." (Structural and pharmacological data).[1][2][3][4] Link

• BellBrook Labs. (2025). "High-Throughput Screening Assays Guide." (General HTS methodologies for nucleotide detection). Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hepatitis B - Diagnosis and treatment - Mayo Clinic [mayoclinic.org]
• 3. apexbt.com [apexbt.com]
• 4. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Plaque Reduction Assay (PRA) for Tiviciclovir Hydrochloride Antiviral Profiling

Executive Summary & Scientific Rationale

Tiviciclovir hydrochloride (also known as AM-188 in its active moiety form) is a nucleoside analogue structurally related to acyclovir and ganciclovir.[1][2] While its primary clinical investigation has focused on Hepatitis B Virus (HBV) suppression, the characterization of its broad-spectrum efficacy and cytotoxicity profile requires rigorous testing against lytic DNA viruses that share polymerase homology, such as Herpes Simplex Virus (HSV-1/2) or Varicella Zoster Virus (VZV).

Since HBV does not form classic plaques in standard cell culture systems, the Plaque Reduction Assay (PRA) described here serves two critical purposes in the development of Tiviciclovir:

• Surrogate Potency Testing: Determining the half-maximal effective concentration (

  ) against lytic viral polymerases to benchmark potency against established analogues (e.g., Acyclovir).

• Mechanism Verification: Confirming the compound’s ability to inhibit DNA replication in a cytopathic model.

This guide details a standardized, self-validating PRA protocol optimized for Tiviciclovir hydrochloride, ensuring reproducible data for IND-enabling studies.

Mechanism of Action (MOA)

Tiviciclovir acts as a prodrug-like nucleoside analogue.[2] Its antiviral activity is predicated on intracellular metabolism.[3] Upon entry into the infected cell, it must be phosphorylated to its active triphosphate form. This triphosphate competes with natural deoxyguanosine triphosphate (dGTP) for incorporation into the viral DNA chain by the viral DNA polymerase, leading to chain termination or polymerase stalling.

Pathway Visualization

Figure 1: Intracellular activation pathway of Tiviciclovir leading to viral DNA synthesis inhibition.

Experimental Design & Controls

To ensure Trustworthiness and data integrity, the assay must include specific internal controls.

Control Matrix

Control Type	Component	Purpose	Acceptance Criteria
Cell Control (CC)	Cells + Media (No Virus, No Drug)	Monitor cell viability and monolayer integrity.	100% Confluence, No CPE.
Virus Control (VC)	Cells + Virus + Vehicle (DMSO)	Establish baseline infectivity (100% plaque count).	>50 plaques/well (countable).
Positive Control	Acyclovir or Ganciclovir	Validate assay sensitivity.	within 2-fold of historical mean.
Toxicity Control	Cells + High Dose Tiviciclovir (No Virus)	Rule out drug-induced cytotoxicity.	No morphological changes at highest test concentration.

Materials & Reagents

• Test Compound: Tiviciclovir Hydrochloride (Purity >98%, HPLC grade).

• Cell Line: Vero E6 (ATCC® CRL-1586™) or MRC-5 (for VZV).

• Virus Stock: HSV-1 (Strain KOS) or VZV (Strain Ellen). Titered stock >

  PFU/mL.

• Culture Medium: DMEM supplemented with 10% FBS (Maintenance: 2% FBS).

• Overlay Medium: 1% Methylcellulose or Agarose in DMEM (2% FBS).

• Fixative/Stain: 10% Formalin / 0.5% Crystal Violet solution.

Detailed Protocol: Plaque Reduction Assay

Phase 1: Preparation (Day -1)

• Seeding: Trypsinize Vero cells and dilute to

  cells/mL.

• Plating: Dispense 2 mL/well into 6-well tissue culture plates.

• Incubation: Incubate at 37°C, 5%

  for 24 hours until a 90-95% confluent monolayer is formed. Critical: Do not overgrow, as contact inhibition may reduce viral susceptibility.

Phase 2: Infection & Treatment (Day 0)

• Compound Dilution:

  • Dissolve Tiviciclovir HCl in DMSO to a 10 mM stock.

  • Prepare serial 3-fold dilutions in maintenance medium (DMEM + 2% FBS). Range: 0.01 µM to 100 µM.

• Viral Adsorption:

  • Dilute virus stock to yield ~50-80 PFU (Plaque Forming Units) per well.

  • Aspirate growth medium from plates.[4]

  • Add 200 µL of diluted virus inoculum to each well (except Cell Controls).

  • Incubate: 1 hour at 37°C, rocking plates every 15 minutes to prevent monolayer drying and ensure even distribution.

• Overlay:

  • Aspirate the viral inoculum.[4]

  • Immediately add 2 mL of the pre-warmed Drug/Overlay Mix (Tiviciclovir dilutions mixed 1:1 with 2X Methylcellulose overlay) to appropriate wells.

  • Note: The semi-solid overlay prevents secondary infection, ensuring each plaque represents a single initial infection event.

Phase 3: Incubation & Development (Day 3-5)

• Incubation: Incubate plates undisturbed at 37°C, 5%

  .

  • HSV-1: 48–72 hours.

  • VZV: 5–7 days.

• Fixation:

  • Add 1 mL of 10% Formalin directly on top of the overlay. Let sit for 1 hour (fixes cells and inactivates virus).

  • Rinse gently with tap water to remove the overlay.

• Staining:

  • Add 1 mL of 0.5% Crystal Violet solution. Incubate for 15 minutes.

  • Rinse with water and air dry.

Phase 4: Data Acquisition

• Counting: Count plaques using a light box. Plaques appear as clear circles against a purple (cell monolayer) background.

• Validation: Ensure Virus Control (VC) wells have 50-100 plaques. If VC < 20, the assay is invalid (insufficient statistical power).

Workflow Visualization

Figure 2: Step-by-step workflow for the Plaque Reduction Assay.[5]

Data Analysis & Reporting

Calculation

Calculate the Percent Reduction for each drug concentration:

Determination

Plot Log[Concentration] (x-axis) vs. % Reduction (y-axis). Use non-linear regression (4-parameter logistic model) to determine the

(concentration inhibiting 50% of plaque formation).

Example Data Table

Concentration (µM)	Well 1 (PFU)	Well 2 (PFU)	Average PFU	% Inhibition
VC (0 µM)	85	81	83.0	0.0%
0.1 µM	78	80	79.0	4.8%
1.0 µM	45	40	42.5	48.8%
10.0 µM	5	8	6.5	92.2%
100.0 µM	0	0	0.0	100.0%

Critical Troubleshooting (Expert Insights)

• Issue: "Comet" Plaques (Streaking):

  • Cause: Overlay was too liquid or plates were moved during incubation.

  • Fix: Increase methylcellulose concentration to 1.5% or switch to agarose.

• Issue: Toxicity mimicking viral CPE:

  • Cause: High concentrations of Tiviciclovir may cause cell rounding.

  • Fix: Compare high-dose wells with the Toxicity Control . If the monolayer is sparse in the absence of virus, the reduction in plaques is due to cell death, not antiviral activity.

• Issue: Inconsistent Plaque Sizes:

  • Cause: Uneven adsorption.

  • Fix: Ensure plates are leveled in the incubator and rocked frequently during the 1-hour adsorption phase.

References

• National Center for Advancing Translational Sciences (NCATS). (2023). Tiviciclovir (AM-188) Compound Summary. Inxight Drugs.[3] [Link]]

• National Institutes of Health (NIH). (2025). Tiviciclovir - PubChem Compound Summary. PubChem.[6][7] [Link]]

• World Health Organization (WHO). (2007). Guidelines for Plaque-Reduction Neutralization Testing of Human Antibodies to Dengue Viruses. WHO/IVB/07.07. [Link]

• Creative Biolabs. (2023). Plaque Reduction Neutralization Test (PRNT) Protocol. Creative Biolabs Virology Services. [Link]

• Coen, D. M., & Schaffer, P. A. (1980). Two distinct loci confer resistance to acycloguanosine in herpes simplex virus type 1. Proceedings of the National Academy of Sciences, 77(4), 2265–2269. (Canonical reference for nucleoside analogue testing via PRA). [Link]

Sources

• 1. DETIVICICLOVIR [drugs.ncats.io]
• 2. TIVICICLOVIR [drugs.ncats.io]
• 3. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for analyzing and visualizing antiviral immune responses after acute infection of the murine oral mucosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Valacyclovir | C13H20N6O4 | CID 135398742 - PubChem [pubchem.ncbi.nlm.nih.gov]

In vivo antiviral properties of Tiviciclovir hydrochloride

Application Note: In Vivo Antiviral Characterization of Tiviciclovir Hydrochloride (AM188)

Executive Summary

Tiviciclovir hydrochloride (AM188 HCl) is a potent, acyclic guanosine nucleoside analog exhibiting selective inhibitory activity against Hepatitis B Virus (HBV) DNA polymerase. While structurally related to penciclovir and ganciclovir, Tiviciclovir is distinguished by its specific potency against HBV and its unique pharmacokinetic profile.

This application note provides a comprehensive guide for the in vivo evaluation of Tiviciclovir HCl. It addresses the compound's critical bioavailability limitations—specifically its low intestinal permeability—and details the requisite parenteral administration protocols, transgenic animal models, and renal clearance assays necessary to generate robust preclinical data. This guide is designed for drug development professionals seeking to benchmark novel nucleoside analogs or investigate renal transport mechanisms of antiviral agents.

Mechanism of Action & Pharmacological Context

To design effective in vivo experiments, one must understand the molecular behavior of Tiviciclovir. Unlike many antivirals that passively diffuse, Tiviciclovir (as the active metabolite of the prodrug AM365) relies on specific intracellular activation.

• Viral Target: HBV DNA Polymerase (Reverse Transcriptase).

• Mechanism: Tiviciclovir acts as a chain terminator. Following cellular uptake, it is phosphorylated by cellular kinases to its triphosphate form, which competes with deoxyguanosine triphosphate (dGTP) for incorporation into the nascent viral DNA chain, thereby halting replication.

• Bioavailability Constraint: Tiviciclovir itself exhibits poor oral bioavailability due to low membrane permeability. Consequently, in vivo efficacy studies of the hydrochloride salt must utilize Intravenous (IV) , Intraperitoneal (IP) , or Subcutaneous (SC) routes, unless the prodrug AM365 is being evaluated.

Figure 1: Mechanism of Action & Metabolic Activation

Caption: Metabolic pathway of Tiviciclovir (AM188) from prodrug conversion to HBV polymerase inhibition.

Experimental Protocols: In Vivo Efficacy

The following protocols utilize HBV Transgenic Mice (e.g., HBV1.3 genome) or Hydrodynamic Injection (HDI) models. These are the industry standards for evaluating HBV polymerase inhibitors as they bypass the requirement for hepatocyte infection (which is restricted in mice) and directly assess viral replication inhibition.

Formulation Strategy

Tiviciclovir hydrochloride is a polar, water-soluble salt.

• Vehicle: Sterile 0.9% Saline or Phosphate Buffered Saline (PBS), pH 7.4.

• Solubility Note: Dissolves readily in aqueous buffers. Avoid DMSO if possible for in vivo IV use to prevent hemolysis, though <5% DMSO is acceptable for IP.

• Storage: Stock solutions (10 mM) should be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles.

Protocol A: Antiviral Efficacy in HBV Transgenic Mice

Objective: Determine the ED50 of Tiviciclovir HCl via parenteral administration.

Workflow:

• Animal Selection: Male HBV-transgenic mice (age 6–8 weeks), matched for baseline serum HBeAg or HBV DNA levels.

• Grouping: n=6-8 mice per group.

  • Group 1: Vehicle Control (Saline, IV/IP, bid).

  • Group 2: Tiviciclovir HCl Low Dose (e.g., 10 mg/kg, IV/IP, bid).

  • Group 3: Tiviciclovir HCl High Dose (e.g., 50 mg/kg, IV/IP, bid).

  • Group 4: Positive Control (Entecavir, 0.1 mg/kg, PO - Note: Different route due to bioavailability).

• Dosing Regimen: Administer treatment twice daily (bid) for 14 consecutive days .

  • Rationale: Nucleoside analogs require sustained intracellular triphosphate levels to effectively compete with dGTP.

• Sampling:

  • Bleeds: Submandibular bleed at Day 0, Day 7, and Day 14.

  • Termination: At Day 14, harvest liver tissue. Flash freeze one lobe (liquid N2) for DNA/RNA analysis; fix one lobe (10% formalin) for immunohistochemistry (HBcAg).

Readout Analysis:

Assay	Target	Method	Success Criteria
Serum Virology	HBV DNA	qPCR (TaqMan)	>2 log10 reduction vs. vehicle
Liver Virology	Total HBV DNA	Southern Blot / qPCR	Significant reduction in replicative intermediates (RC-DNA)
Liver Virology	cccDNA	qPCR (selective primers)	Generally stable (nucleosides rarely affect cccDNA in short term)

| Immunohistochemistry | HBcAg | Anti-HBcAg staining | Reduced cytoplasmic staining intensity |

Pharmacokinetics & Renal Clearance Protocol

A critical property of Tiviciclovir is its renal excretion mechanism. Unlike drugs filtered solely by glomeruli, Tiviciclovir (AM188) involves active tubular secretion via Organic Anion Transporters (OAT) and Organic Cation Transporters (OCT) .

Protocol B: Renal Clearance & Drug Interaction

Objective: Verify the active transport mechanism and potential drug-drug interactions (DDIs) using an in vivo rat model.

Workflow:

• Animal Model: Male Sprague-Dawley rats (cannulated jugular vein and femoral artery).

• Administration:

  • Administer Tiviciclovir HCl as a bolus IV injection (e.g., 20 mg/kg).

  • Interaction Arm: Co-administer with Probenecid (OAT inhibitor) or Cimetidine (OCT inhibitor) to prove transport specificity.

• Sample Collection:

  • Plasma: 0, 5, 15, 30, 60, 120, 240 min post-dose.

  • Urine: Collect via metabolic cage or bladder catheter at 0-4h and 4-8h intervals.

• Analysis: HPLC-UV or LC-MS/MS detection of Tiviciclovir (AM188).

Data Interpretation:

• Renal Clearance (

  ): Calculated as .

• Active Secretion Ratio: If

  , active secretion is confirmed.

• Inhibition: A reduction in

  with Probenecid confirms OAT involvement.

Figure 2: Renal Clearance Workflow

Caption: Experimental workflow for determining renal clearance mechanisms of Tiviciclovir.

Safety & Toxicology Considerations

When working with Tiviciclovir HCl in vivo, researchers must monitor for specific toxicological markers associated with guanosine analogs.

• Nephrotoxicity: Due to high renal secretion, crystallization in renal tubules is a risk at high doses. Monitor serum creatinine and BUN.

• Bone Marrow Suppression: A common class effect of nucleoside analogs. Perform Complete Blood Counts (CBC) weekly during chronic dosing studies.

References

• NCATS Inxight Drugs. Tiviciclovir (AM188) - Drug Description and Mechanism. National Center for Advancing Translational Sciences. Link

• MedChemExpress. Tiviciclovir hydrochloride Datasheet. MedChemExpress Products. Link

• Muraoka, S., et al. (2004). Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney.[1] Journal of Pharmacy and Pharmacology. Link

• Muraoka, S., et al. (2005). Metabolism and disposition of the antiviral nucleoside analogue AM365 in the isolated perfused rat liver.[1] Drug Metabolism and Disposition.[1] Link

• ChemicalBook. Tiviciclovir Chemical Properties and Usage.Link

Sources

• 1. TIVICICLOVIR [drugs.ncats.io]

Technical Notes & Optimization

Technical Support Center: Tiviciclovir Hydrochloride Solubility &amp; Stability

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing formulation challenges with nucleoside analogs. Tiviciclovir (AM188) hydrochloride is a potent acyclic guanosine analog and hepatitis B virus (HBV) inhibitor . While highly effective biologically, its physicochemical properties—specifically its rigid intermolecular hydrogen bonding and pH-dependent ionization—present unique solubility and stability hurdles during assay preparation.

This guide provides mechanistic troubleshooting, self-validating protocols, and empirical data to ensure the integrity of your experimental workflows.

PART 1: Mechanistic Troubleshooting & FAQs

Q1: Why does Tiviciclovir hydrochloride exhibit variable solubility and micro-precipitation in standard cell culture media (e.g., DMEM/RPMI at pH 7.4)? Causality: Tiviciclovir is an acyclic guanosine analog . The commercial hydrochloride (HCl) salt form enhances initial wettability and solubility in water by protonating the basic nitrogen on the purine ring. However, when introduced into neutral pH (7.4) buffered media, the HCl salt is rapidly neutralized. The compound reverts to its uncharged free base form, allowing the planar purine rings to engage in strong

stacking and intermolecular hydrogen bonding. This thermodynamic preference for the crystal lattice over aqueous solvation leads to micro-precipitation. Solution: Always prepare highly concentrated primary stock solutions in 100% anhydrous DMSO. When introducing the drug to aqueous media, add the DMSO stock dropwise while vortexing to prevent localized high concentrations that trigger nucleation.

Q2: How do freeze-thaw cycles impact the chemical stability of Tiviciclovir in solution? Causality: Repeated freeze-thaw cycles introduce localized pH shifts and concentration gradients during the ice crystallization process. For guanosine analogs, this physical stress forces the solute into hyper-concentrated pockets, triggering spontaneous nucleation and irreversible aggregation. Furthermore, prolonged exposure to aqueous environments at room temperature makes the acyclic side chain susceptible to slow hydrolytic cleavage. Solution: Never subject working solutions to freeze-thaw cycles. Aliquot the sterile-filtered primary stock into single-use vials and flash-freeze them in liquid nitrogen to preserve the amorphous state.

Q3: What are the best practices for formulating Tiviciclovir for in vivo administration where DMSO must be minimized? Causality: High concentrations of DMSO are toxic in vivo. To achieve a stable aqueous formulation, the drug must be lyophilized with a cryoprotectant (e.g., mannitol or trehalose). The cryoprotectant forms a glassy matrix during freezing, physically separating the drug molecules and preventing crystal lattice formation . Adjusting the pre-lyophilization solution to a slightly acidic pH (5.5 - 6.0) ensures the drug remains in its more soluble protonated state prior to freeze-drying.

PART 2: Empirical Data & Formulation Matrices

To assist in experimental design, all quantitative solubility and stability data have been summarized below.

Table 1: Tiviciclovir Hydrochloride Solubility Matrix

Solvent	Max Concentration	Stability (at 25°C)	Recommended Application
Water (pH 5.5)	~5 - 10 mg/mL	< 24 hours	Short-term in vivo dosing
PBS (pH 7.4)	< 1 mg/mL	Precipitates rapidly	Not recommended for primary stocks
100% DMSO	> 30 mg/mL	> 6 months (at -80°C)	Primary in vitro stock
Propylene Glycol	~15 mg/mL	> 1 week	In vivo formulation co-solvent

Table 2: Storage & Stability Profile

Storage Condition	Physical State	Expected Shelf Life	Primary Degradation Risk
-20°C to -80°C	Dry Powder	2 - 3 years	Low (Keep strictly desiccated)
-80°C	DMSO Stock	6 months	Low (Avoid atmospheric moisture)
4°C	Aqueous (pH 6.0)	1 - 2 days	Moderate (Hydrolysis / Aggregation)
Room Temp	Aqueous (pH 7.4)	< 12 hours	High (Rapid micro-precipitation)

PART 3: Validated Experimental Protocols

Every protocol must function as a self-validating system to ensure reproducibility. Follow these methodologies strictly.

Protocol A: Preparation of 50 mM In Vitro Stock Solution

• Equilibration: Remove the Tiviciclovir hydrochloride vial from -20°C storage and equilibrate to room temperature inside a desiccator for 30 minutes. Causality: Opening cold vials introduces atmospheric condensation, which degrades the hygroscopic powder.

• Solubilization: Weigh the required mass (MW = 275.69 g/mol ) and add anhydrous, sterile DMSO to achieve a 50 mM concentration.

• Agitation: Vortex gently and sonicate in a water bath at 25°C for 3–5 minutes until the solution is optically clear.

• Filtration: Sterile filter the solution using a 0.22 µm PTFE syringe filter. Note: Do not use Nylon filters, as they exhibit high non-specific binding for purine analogs.

• Aliquoting: Dispense into light-protected, low-bind microcentrifuge tubes. Flash-freeze in liquid nitrogen and transfer to -80°C.

• Self-Validation Check: Before proceeding to downstream cell-based assays, dilute an aliquot 1:1000 in PBS and measure the optical density at 600 nm (OD600). An OD600 > 0.01 indicates micro-precipitation, meaning the local concentration exceeded the solubility limit during dilution.

Protocol B: Lyophilization for In Vivo Formulation

• Matrix Preparation: Dissolve Tiviciclovir HCl in sterile water containing 5% (w/v) mannitol as a bulking agent/cryoprotectant.

• pH Adjustment: Adjust the pH to 5.8 using 0.1 M HCl or NaOH as needed to maximize protonation without causing acid-catalyzed hydrolysis .

• Sterilization: Sterile filter through a 0.22 µm PES filter.

• Freezing: Flash-freeze the solution in liquid nitrogen to ensure a uniform amorphous ice structure.

• Sublimation: Lyophilize at -40°C under vacuum (< 100 mTorr) for 48 hours.

• Storage: Seal the resulting cake under an inert gas (Nitrogen or Argon) and store at -20°C until reconstitution.

PART 4: Workflow Visualization

Workflow for Tiviciclovir HCl reconstitution and stability management.

References

• TIVICICLOVIR - Inxight Drugs National Center for Advancing Translational Sciences (NCATS) URL:[Link]

• US20070116729A1 - Lyophilization process and products obtained thereby Google Patents URL

Overcoming Tiviciclovir hydrochloride resistance in viral strains

Topic: Overcoming Resistance & Experimental Optimization

Technical Overview: Mechanism & Resistance Logic

Tiviciclovir (AM188) is an acyclic guanosine analogue with potent activity against Hepatitis B Virus (HBV).[1] To function, Tiviciclovir hydrochloride must undergo a multi-step intracellular activation process. It enters the cell and is phosphorylated by cellular kinases (not viral kinases, unlike HSV drugs) to its monophosphate, diphosphate, and finally the active triphosphate form (AM188-TP).

The Mechanism of Action (MoA): AM188-TP competes with the natural substrate, deoxyguanosine triphosphate (dGTP), for incorporation into the nascent viral DNA chain by the HBV Polymerase (Reverse Transcriptase). Once incorporated, it acts as a chain terminator or sterically hinders further elongation.[2][3]

The Resistance Problem: Resistance to Tiviciclovir arises primarily from amino acid substitutions in the Reverse Transcriptase (RT) domain of the HBV polymerase. Because Tiviciclovir mimics the guanosine ring, mutations that affect the steric bulk or charge distribution of the nucleotide-binding pocket (specifically the YMDD motif) can drastically reduce drug binding affinity.

Interactive Troubleshooting Guide (Q&A)

This section addresses the most frequent technical inquiries received regarding Tiviciclovir hydrochloride failures in preclinical assays.

Category A: Solubility & Compound Handling

Q1: I am observing precipitation of Tiviciclovir hydrochloride in my cell culture media (DMEM + 10% FBS). Is the compound unstable?

Scientist's Diagnosis: This is likely a solubility mismatch , not chemical instability. While the hydrochloride salt improves water solubility compared to the free base, high concentrations (>10 mM) in media containing serum proteins can lead to "salting out" or protein binding-induced precipitation.

Corrective Protocol:

• Solvent Choice: Dissolve Tiviciclovir HCl in DMSO (Dimethyl Sulfoxide) to create a high-concentration stock (e.g., 100 mM). Ensure the DMSO grade is cell-culture tested.

• Step-Down Dilution: Do not add the 100 mM stock directly to the media. Perform an intermediate dilution in PBS or serum-free media to reach 10x your final concentration before adding to the full serum media.

• Visual Check: Inspect the stock solution under a light microscope. Micro-crystals indicate incomplete dissolution, which will skew your IC50 curves.

Category B: In Vitro Resistance (Cell Culture)

Q2: My HepG2.2.15 cells are showing a 10-fold increase in EC50 for Tiviciclovir. Does this confirm I have generated a resistant strain?

Scientist's Diagnosis: Not necessarily. A phenotypic shift (EC50 increase) can be caused by cell line drift or assay artifacts rather than genotypic resistance. HepG2.2.15 cells (stably transfected with HBV) can lose viral episomal stability over high passage numbers.

Validation Workflow: To confirm true resistance, you must normalize against a control drug and perform genotypic sequencing.

Step-by-Step Validation Protocol:

• Parallel Control: Run the assay with Lamivudine (3TC) alongside Tiviciclovir.

  • If both EC50s shift: The issue is likely cell health or viral load quantification (e.g., qPCR drift).

  • If only Tiviciclovir shifts: Suspect specific resistance.

• Sequencing: PCR amplify the HBV Polymerase RT domain from the supernatant virions.

• Target Analysis: Look for mutations at rtM204 (YMDD motif) or rtL180 . These are the "gatekeeper" mutations for guanosine analogues.

Category C: In Vivo Efficacy & Prodrugs

Q3: We see potent inhibition in vitro, but Tiviciclovir HCl failed to reduce viral load significantly in our woodchuck/mouse model. Why?

Scientist's Diagnosis: Tiviciclovir (AM188) has poor oral bioavailability due to low intestinal permeability. Using the hydrochloride salt aids solubility but does not solve the membrane transport issue.

Strategic Solution: You are likely using the wrong form for in vivo oral dosing.

• Switch to the Prodrug: Use AM365 (the 6-deoxy prodrug of Tiviciclovir).[1] AM365 is designed for enhanced intestinal absorption.[1] Once absorbed, it is oxidized by hepatic xanthine oxidase/aldehyde oxidase to the active AM188.[1]

• Route of Administration: If you must use Tiviciclovir HCl (AM188), you must administer it intravenously (IV) or intraperitoneally (IP) to bypass intestinal absorption barriers.

Visualizing the Resistance Pathway

The following diagram illustrates the activation pathway of Tiviciclovir and the specific blockage points caused by resistance mutations.

Figure 1: The metabolic activation pathway of Tiviciclovir (AM188) and the mechanism of resistance at the HBV Polymerase level.

Data Analysis: Cross-Resistance Profile

When encountering Tiviciclovir resistance, it is crucial to select a rescue therapy with a distinct structural profile (e.g., an Acyclic Phosphonate).

Antiviral Agent	Class	Activity vs. Wild Type	Activity vs. Tiviciclovir Resistant (rtM204V/I)	Recommended Rescue?
Tiviciclovir (AM188)	Guanosine Analogue	High (+++)	Low (-)	N/A
Lamivudine (3TC)	L-Nucleoside	High (+++)	No (-)	No (Cross-resistant)
Entecavir (ETV)	Guanosine Analogue	High (++++)	Reduced (+)	Conditional (Higher dose req.)
Tenofovir (TDF/TAF)	Acyclic Nucleotide	High (+++)	High (+++)	YES (Preferred)
Adefovir (ADV)	Acyclic Nucleotide	Moderate (++)	High (++)	Yes (But toxic profile)

Note: The rtM204V/I mutation (YMDD) confers high-level cross-resistance to L-nucleosides (Lamivudine) and reduces susceptibility to other guanosine analogues. Nucleotide analogues like Tenofovir remain effective because they are structurally distinct and flexible in the binding pocket.

Experimental Workflow: Resistance Confirmation

Use this logic flow to troubleshoot unexpected data in your antiviral assays.

Figure 2: Decision tree for validating potential Tiviciclovir resistance in a laboratory setting.

References

• National Center for Advancing Translational Sciences (NCATS). Tiviciclovir (AM188) - Inxight Drugs. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. Tiviciclovir | C9H13N5O3 - Chemical Structure and Properties. Retrieved from [Link]

• Wang, J., et al. (2004). Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney.[1][4] Clinical and Experimental Pharmacology and Physiology.[4] Retrieved from [Link]

Sources

• 1. TIVICICLOVIR [drugs.ncats.io]
• 2. Valaciclovir - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Tiviciclovir Hydrochloride In Vitro Applications

Welcome to the Technical Support Center for Tiviciclovir hydrochloride (also known as AM188 hydrochloride). This guide is engineered for researchers, application scientists, and drug development professionals conducting in vitro virology assays, specifically targeting Hepatitis B Virus (HBV).

Rather than just providing a list of steps, this guide is built on causal mechanistic principles. Understanding why a reagent behaves a certain way ensures your experimental design is robust, self-validating, and reproducible.

Mechanistic Grounding: How Tiviciclovir Works

Tiviciclovir is an acyclic guanosine analog[1]. To troubleshoot effectively, you must understand its biological lifecycle in an in vitro system. The compound itself is inactive against the viral polymerase until it is internalized by the host cell and phosphorylated by host cellular kinases into its active triphosphate form. This active metabolite then competes with endogenous deoxyguanosine triphosphate (dGTP) for incorporation into the nascent viral DNA by the HBV reverse transcriptase, leading to obligate chain termination[2].

Mechanism of Action: Tiviciclovir intracellular phosphorylation and HBV polymerase inhibition.

Frequently Asked Questions & Troubleshooting

Q1: My Tiviciclovir hydrochloride precipitates when added to the culture media. How do I resolve this?

Causality: Tiviciclovir hydrochloride is highly soluble in organic solvents like DMSO—up to 100 mg/mL (approx. 362.73 mM)[3]. However, direct addition of a highly concentrated DMSO stock into aqueous culture media causes rapid localized supersaturation, leading to precipitation. Solution:

• Prepare a master stock of 10 mM to 20 mM in 100% anhydrous DMSO.

• Perform your serial dilutions in 100% DMSO first.

• Dilute each DMSO working stock 1:1000 into your pre-warmed culture media. This ensures the final DMSO concentration on your cells never exceeds 0.1% (v/v), preventing both precipitation and solvent-induced cytotoxicity.

Q2: I am observing a high EC50 (low potency) in my assay, but the literature suggests Tiviciclovir is highly active. What went wrong?

Causality: Because Tiviciclovir requires host cellular kinases for activation[2], its apparent potency is entirely dependent on the metabolic competence of your chosen cell line. If you are using a non-hepatic surrogate cell line that downregulates these specific kinases, the drug will remain in its inactive, unphosphorylated state. Solution: Ensure you are using a metabolically appropriate, HBV-producing hepatoma cell line, such as HepG2.2.15 or HepAD38 .

Q3: How can I be certain the drop in HBV DNA is due to antiviral activity and not just host cell death?

Causality: Dead cells do not produce viruses. If a compound is cytotoxic, you will observe a false-positive drop in viral replication. A self-validating assay must decouple antiviral efficacy from cytotoxicity. Solution: Always run a parallel cytotoxicity plate (using the exact same drug concentrations and incubation times) and calculate the Selectivity Index (SI) .

Quantitative Data Summary: Target Assay Metrics

Compare your experimental results against these standard validation metrics to ensure assay integrity.

Metric	Definition	Target / Expected Range	Troubleshooting Implication
EC50	Half-maximal effective concentration (Viral DNA reduction)	Low micromolar to nanomolar	High EC50 indicates poor drug uptake, lack of kinases, or viral mutation.
CC50	Half-maximal cytotoxic concentration (Host cell viability)	> 100 µM	Low CC50 indicates solvent toxicity (e.g., >0.5% DMSO) or off-target effects.
SI	Selectivity Index (CC50 / EC50)	> 50 (Higher is better)	SI < 10 invalidates the antiviral claim; the effect is likely an artifact of toxicity.

Standardized Experimental Workflow

To maintain scientific integrity, utilize the following self-validating protocol for evaluating Tiviciclovir in vitro.

Standard in vitro workflow for evaluating Tiviciclovir anti-HBV efficacy and cytotoxicity.

Step-by-Step Methodology: HBV Inhibition Assay

Phase 1: Cell Seeding & Drug Treatment

• Cell Preparation: Harvest HepG2.2.15 cells at 80% confluency. Resuspend in DMEM supplemented with 10% FBS, 1% Penicillin/Streptomycin, and 380 µg/mL G418 (to maintain the HBV plasmid).

• Seeding: Seed cells into two parallel 96-well plates (Plate A for Efficacy, Plate B for Toxicity) at a density of

  cells/well in 100 µL media. Incubate at 37°C, 5% CO2 for 24 hours to allow adherence.

• Drug Dilution: Prepare a 9-point, 3-fold serial dilution of Tiviciclovir hydrochloride in 100% DMSO. Dilute these intermediate stocks 1:1000 in culture media to create 2X working solutions.

• Treatment: Add 100 µL of the 2X working solutions to the respective wells (final volume 200 µL/well). Final DMSO concentration must be 0.1%. Include a vehicle control (0.1% DMSO only) and a positive control (e.g., Entecavir or Tenofovir).

• Incubation & Refresh: Incubate for a total of 6 to 9 days. Critical Step: Every 3 days, carefully aspirate the old media and replace it with fresh media containing freshly diluted Tiviciclovir. HBV replication is slow, and continuous drug pressure is required.

Phase 2: Endpoint Analysis (Self-Validating System) 6. Efficacy Readout (Plate A): On the final day, collect the cell culture supernatant. Extract viral DNA using a commercial viral DNA extraction kit. Quantify HBV DNA copy numbers using real-time qPCR targeting the HBV core gene. Calculate the EC50 using non-linear regression analysis (e.g., four-parameter logistic curve). 7. Cytotoxicity Readout (Plate B): Discard the supernatant from Plate B. Add 100 µL of fresh media containing 10% CCK-8 reagent to the cell monolayer. Incubate for 1-2 hours at 37°C. Measure absorbance at 450 nm using a microplate reader. Calculate the CC50. 8. Validation: Calculate the Selectivity Index (SI = CC50 / EC50). Proceed with data interpretation only if the SI indicates a safe therapeutic window.

References

• NCATS Inxight Drugs: TIVICICLOVIR National Center for Advancing Translational Sciences (NCATS)[Link]

• 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine - PubChem National Institutes of Health (NIH)[Link]

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• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Tiviciclovir (AM188) Oral Bioavailability

A Troubleshooting & Methodology Guide for Drug Development Professionals

Welcome to the Technical Support Center for Tiviciclovir development. As a Senior Application Scientist, I have designed this guide to address the specific pharmacokinetic bottlenecks associated with this compound. Tiviciclovir presents classic Biopharmaceutics Classification System (BCS) Class III challenges: high aqueous solubility but severely restricted membrane permeability. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize its oral bioavailability and systemic exposure.

Part 1: Quantitative & Mechanistic Profiling

To successfully formulate and evaluate Tiviciclovir, it is critical to understand the physicochemical differences between the active moiety and its prodrug form.

Table 1: Comparative Physicochemical & Pharmacokinetic Profiling

Parameter	Tiviciclovir (AM188)	6-Deoxy Prodrug (AM365)	Mechanistic Causality / Impact
Molecular Weight	239.1 Da[1]	~223.1 Da	Removal of the 6-oxygen reduces MW slightly.
Therapeutic Target	Hepatitis B Virus (HBV)[2]	None (Inactive)	AM365 requires hepatic activation to become efficacious.
Intestinal Permeability	Low (Paracellular only)	High (Transcellular)	Loss of a hydrogen bond acceptor significantly increases lipophilicity.
Primary Metabolic Activation	N/A (Already active)	Rapid oxidation to AM188	Obligatory first-pass metabolism mediated by Aldehyde/Xanthine Oxidase[3].
Renal Clearance Mechanism	Active Secretion (OAT/OCT)	N/A (Converted pre-renal)	AM188 undergoes rapid elimination; requires transport inhibitors for PK boosting[3].

Part 2: Core FAQs – The Bioavailability Challenge

Q: Why does Tiviciclovir (AM188) exhibit poor oral bioavailability in its native form? A: Tiviciclovir is an acyclic guanosine analog developed as a hepatitis B virus (HBV) inhibitor[1][2]. Like related compounds (e.g., penciclovir, acyclovir), its highly polar nature and extensive hydrogen-bonding capacity result in a low partition coefficient (LogP). This restricts its transport across the lipophilic intestinal epithelium primarily to inefficient paracellular routes, leading to limited and highly variable intestinal absorption[3].

Q: What is the mechanistic rationale behind the AM365 prodrug strategy? A: To overcome the permeability barrier, the 6-deoxy prodrug version of AM188 (designated as AM365) is synthesized[3]. Removing the oxygen at the 6-position of the guanine ring significantly increases the molecule's lipophilicity, enabling rapid transcellular absorption. Once absorbed into the portal vein, AM365 undergoes obligatory first-pass metabolism in the liver, where it is oxidized back to the anti-virally active AM188 by molybdenum hydroxylases[3].

Pharmacokinetic pathway of AM365 absorption, hepatic activation, and renal clearance of AM188.

Part 3: Troubleshooting Guide – In Vitro Metabolism Assays

Issue: Low or highly variable conversion of AM365 to AM188 in standard in vitro microsomal assays. Root Cause: Researchers often rely on human or rat liver S9 fractions/microsomes for prodrug screening. However, aldehyde oxidase (AO)—the primary enzyme responsible for AM365 activation alongside xanthine oxidase[3]—is notoriously unstable and rapidly loses activity during subcellular fractionation and freeze-thaw cycles. Resolution: Transition from subcellular fractions to an Isolated Perfused Rat Liver (IPRL) model. The IPRL model maintains intact cellular architecture, endogenous cofactors, and stable molybdenum hydroxylase activity, providing a highly reliable prediction of in vivo conversion kinetics.

Self-Validating Protocol: Isolated Perfused Rat Liver (IPRL) Assay

To ensure scientific integrity, this protocol includes built-in validation checkpoints. Do not proceed to the next step if a checkpoint fails.

Step 1: Surgical Preparation & Cannulation

• Action: Cannulate the portal vein (inlet) and the thoracic inferior vena cava (outlet). Ligate the bile duct with PE-10 tubing for bile collection.

• Causality: Proper cannulation ensures uniform delivery of the prodrug to all hepatic lobules, preventing localized ischemia.

• Validation Checkpoint: Monitor portal perfusion pressure. It must remain between 8–12 cm H₂O. Pressures >15 cm H₂O indicate microvascular thrombosis; discard the preparation to avoid skewed metabolic rates.

Step 2: Equilibration Perfusion

• Action: Perfuse with oxygenated Krebs-Henseleit bicarbonate buffer (pH 7.4) at 37°C for 20 minutes before introducing the drug.

• Causality: Allows the liver to recover from surgical hypoxia and stabilizes baseline metabolic function.

• Validation Checkpoint: Measure bile flow. A viable liver must produce >0.5 µL/min/g of liver weight. If bile flow ceases, hepatocyte viability is compromised.

Step 3: AM365 Administration & Sampling

• Action: Introduce AM365 into the perfusate. Collect perfusate outflow and bile at 5-minute intervals for 60 minutes.

• Causality: High-frequency time-course sampling allows for the precise calculation of intrinsic clearance and the formation rate of AM188.

Step 4: HPLC Quantification

• Action: Analyze samples using reverse-phase HPLC to quantify the disappearance of AM365 and the appearance of AM188[3].

Self-validating workflow for Isolated Perfused Rat Liver (IPRL) metabolism assays.

Part 4: Troubleshooting Guide – In Vivo Pharmacokinetics & Renal Clearance

Issue: In vivo pharmacokinetic studies reveal a sub-therapeutic half-life for the active AM188, despite successful absorption and conversion of the AM365 prodrug. Root Cause: While the prodrug solves the intestinal absorption problem, the active moiety (AM188) is subject to rapid renal tubular secretion. This active efflux is mediated by organic anion transporters (OAT) and organic cation transporters (OCT) in the kidney[3]. Resolution: Implement a pharmacokinetic boosting strategy by co-administering AM365 with established renal transport inhibitors. Studies in the isolated perfused rat kidney have demonstrated that the renal secretion of AM188 is significantly inhibited by probenecid, p-aminohippuric acid, and cimetidine[3]. Co-formulation with probenecid (a potent OAT inhibitor) is a standard, translatable clinical strategy to extend the systemic exposure (AUC) and half-life of guanosine analogs.

References

• NCATS Inxight Drugs. "TIVICICLOVIR".
• MedChemExpress. "Tiviciclovir (AM188) | HBV Inhibitor". medchemexpress.com.
• National Center for Biotechnology Information. "9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine - PubChem". nih.gov.

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• 1. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TIVICICLOVIR [drugs.ncats.io]

Tiviciclovir Hydrochloride (AM188) Stability &amp; Degradation Technical Support Center

Welcome to the Technical Support Center for Tiviciclovir hydrochloride (also known as AM188 hydrochloride). Tiviciclovir is an acyclic guanosine analog and a potent Hepatitis B virus (HBV) inhibitor 1. Structurally related to other antiviral agents like acyclovir and ganciclovir, its chemical stability is primarily governed by the purine ring and its acyclic 3-hydroxy-2-(hydroxymethyl)propyl side chain 2.

This guide provides drug development professionals with mechanistic insights, self-validating protocols, and troubleshooting strategies for handling Tiviciclovir degradation during formulation and analytical testing.

Section 1: Forced Degradation Pathways (The "Why" and "How")

Q: What are the primary degradation pathways of Tiviciclovir hydrochloride under stress conditions?

A: As an acyclic nucleoside analog, Tiviciclovir hydrochloride is susceptible to three primary degradation mechanisms driven by its specific functional groups:

• Hydrolytic Cleavage (Depurination): Under strong acidic or basic conditions, the N9-aliphatic bond is highly vulnerable. The causality here is driven by the protonation of the purine ring (specifically at the N7 position) in acidic media, which draws electron density away and weakens the N9-aliphatic bond. This facilitates a nucleophilic attack by water, releasing free guanine and the corresponding aliphatic moiety (2-(hydroxymethyl)propane-1,3-diol).

• Oxidative Degradation: Exposure to reactive oxygen species (e.g., peroxides) primarily targets the electron-rich C-8 position of the guanine ring, yielding 8-oxo-tiviciclovir. Secondary oxidative pathways involve the oxidation of the primary hydroxyl groups on the acyclic side chain to aldehydes or carboxylic acids 3.

• Photolytic Ring Opening: UV/Vis irradiation induces radical-mediated cleavage, leading to the opening of the imidazole or pyrimidine rings of the guanine core.

Major degradation pathways of Tiviciclovir under stress conditions.

Q: How do I design a self-validating forced degradation protocol for Tiviciclovir?

A: A self-validating system ensures that observed degradation is a direct result of the applied stress, rather than analytical artifacts or post-stress reactions in the autosampler. You must run parallel controls (unstressed API, stressed blank matrix, and unstressed blank matrix) and actively quench the stressors.

Step-by-Step Forced Degradation Methodology:

• Preparation of Stock: Prepare a 1.0 mg/mL stock solution of Tiviciclovir hydrochloride in HPLC-grade water.

• Acid Stress: Mix 1 mL of stock with 1 mL of 1N HCl. Incubate at 60°C for 24 hours. Self-Validating Step (Neutralization): Add 1 mL of 1N NaOH before injection. This prevents column damage and ensures the API is in a neutral/ionized equilibrium that matches the mobile phase, preventing split peaks.

• Base Stress: Mix 1 mL of stock with 1 mL of 1N NaOH. Incubate at 60°C for 24 hours. Self-Validating Step (Neutralization): Add 1 mL of 1N HCl prior to analysis.

• Oxidative Stress: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Incubate at room temperature for 24 hours in the dark. Self-Validating Step (Quenching): Add sodium thiosulfate or catalase to halt oxidation prior to analysis, ensuring degradation doesn't continue in the autosampler.

• Thermal Stress: Expose solid API to 105°C in a hot air oven for 7 days. Dissolve in the mobile phase prior to analysis.

• Photolytic Stress: Expose solid API and a 1.0 mg/mL aqueous solution to 1.2 million lux hours and 200 Watt hours/m² of UV light (ICH Q1B compliant).

• Analysis: Analyze all samples via LC-DAD-MS to ensure mass balance (sum of peak areas of degradants + remaining API ≈ 100% of unstressed control).

Table 1: Recommended Stress Conditions and Target Degradation Metrics

Stress Condition	Reagent/Environment	Temp/Time	Target Degradation (%)	Primary Expected Degradant
Acidic	1N HCl	60°C / 24h	10 - 20%	Guanine + Aliphatic Diol
Alkaline	1N NaOH	60°C / 24h	10 - 20%	Guanine + Aliphatic Diol
Oxidative	3% H₂O₂	RT / 24h	15 - 25%	8-oxo-tiviciclovir
Thermal (Solid)	Dry Heat	105°C / 7 days	< 5%	Minimal (Thermally stable API)
Photolytic	UV/Vis Light	ICH Q1B	5 - 15%	Ring-opened purine products

Note: A target degradation of 10-20% is optimal. If degradation exceeds 20%, secondary degradants form, which complicates primary pathway elucidation.

Section 2: Analytical Troubleshooting & Methodologies

Q: During HPLC analysis, my Tiviciclovir peak splits or shows severe tailing. What is the mechanistic cause and how do I resolve it?

A: Tiviciclovir contains a basic primary amine on the guanine ring and multiple hydroxyl groups. Peak tailing or splitting is typically caused by two phenomena:

• Secondary Silanol Interactions: The basic amine interacts with unreacted, acidic silanol groups on the silica backbone of the stationary phase.

• Ionization State Fluctuations: Because it is a hydrochloride salt, dissolving it in an unbuffered aqueous solvent can lead to a micro-environment pH shift during injection, causing the drug to exist in two distinct ionization states simultaneously (resulting in a split peak).

Resolution Methodology:

• Buffer the Mobile Phase: Use a volatile buffer like 10-20 mM Ammonium Formate or Ammonium Acetate, adjusted to pH 3.0 - 4.5. This ensures the amine is fully protonated and suppresses silanol ionization.

• Column Selection: Utilize a fully end-capped C18 column or a polar-embedded phase (e.g., amide-C18) to shield residual silanols.

• Injection Solvent Match: Always dilute the final sample in the initial mobile phase conditions to prevent solvent-strength mismatch.

Diagnostic workflow for resolving HPLC peak anomalies of Tiviciclovir.

Q: How can I definitively differentiate between the API and its primary oxidative degradant using LC-MS?

A: The primary oxidative degradant, 8-oxo-tiviciclovir, results from the insertion of an oxygen atom at the C-8 position of the purine ring. In positive electrospray ionization (ESI+), Tiviciclovir will show a protonated precursor ion [M+H]⁺ at m/z 240.1 (based on its monoisotopic mass of 239.1 Da) 2. The 8-oxo degradant will exhibit an [M+H]⁺ at m/z 256.1.

To confirm the oxidation is on the ring and not the side chain, perform MS/MS fragmentation. The loss of the aliphatic side chain will yield a product ion corresponding to 8-hydroxyguanine (m/z 168), whereas oxidation on the side chain would yield a standard guanine product ion (m/z 152).

Section 3: Formulation & Storage FAQs

Q: Why does Tiviciclovir hydrochloride degrade faster in aqueous solutions compared to the solid-state, and how can I stabilize liquid formulations?

A: In the solid state, the crystalline lattice restricts molecular mobility, making the activation energy for hydrolysis or oxidation prohibitively high at room temperature. In aqueous solutions, water acts as both a solvent and a reactant (in hydrolysis). Furthermore, dissolved oxygen accelerates oxidative degradation.

Stabilization Strategy:

• pH Optimization: Formulate at the pH of maximum stability (typically between pH 5.0 and 7.0 for guanosine analogs) to minimize specific acid and specific base catalysis.

• Antioxidants/Chelators: Add a chelating agent (e.g., EDTA 0.01% w/v) to sequester trace transition metals that catalyze peroxide formation, and backfill vials with Nitrogen to displace dissolved oxygen.

References

• National Center for Biotechnology Information (NCBI). "9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine (Tiviciclovir)". PubChem Compound Summary.[Link]

• National Center for Advancing Translational Sciences (NCATS). "TIVICICLOVIR". Inxight Drugs.[Link]

• Environmental Science and Pollution Research International. "Degradation of Acyclovir by Zero-valent Iron Activated Persulfate Oxidation: Kinetics and Pathways Research". PubMed.[Link]

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Potential off-target effects of Tiviciclovir hydrochloride

A Guide for Researchers on Investigating Potential Off-Target Effects

Welcome to the technical support center for Tiviciclovir hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are utilizing Tiviciclovir in their experiments. As an acyclic guanosine analog with potential therapeutic applications against the hepatitis B virus, understanding its full cellular impact is crucial for accurate data interpretation and preclinical assessment.[1]

This document provides a structured approach to identifying and troubleshooting potential off-target effects of Tiviciclovir. While specific off-target studies on Tiviciclovir are not extensively published, we can infer potential interactions based on the well-documented activities of the broader class of nucleoside analogs. The primary focus of this guide will be on the most commonly observed off-target effect of this drug class: mitochondrial toxicity.[1][2][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the expected on-target mechanism of action for Tiviciclovir hydrochloride?

A1: Tiviciclovir, as an acyclic guanosine analog, is designed to be selectively phosphorylated by viral kinases (or host kinases in the context of some viral infections) to its triphosphate form.[5][6] This active triphosphate metabolite then acts as a competitive inhibitor of the viral DNA polymerase, leading to the termination of the growing viral DNA chain and subsequent inhibition of viral replication.[7][8]

Diagram: On-Target Mechanism of Tiviciclovir

Caption: On-target activation and mechanism of Tiviciclovir.

Q2: What are the primary theoretical off-target concerns for Tiviciclovir hydrochloride?

A2: Based on extensive research into nucleoside analogs, the principal off-target concern is the potential for interaction with host cellular polymerases, particularly mitochondrial DNA polymerase gamma (Pol γ).[1][2] This interaction can lead to mitochondrial dysfunction, a phenomenon often referred to as mitochondrial toxicity.[3][4]

Q3: Why is mitochondrial DNA polymerase (Pol γ) a potential off-target?

A3: Mitochondrial DNA polymerase γ is structurally distinct from nuclear DNA polymerases and shares some similarities with viral polymerases. This can lead to the unintended recognition and incorporation of nucleoside analogs like Tiviciclovir triphosphate by Pol γ.[1][8] Incorporation of these analogs into mitochondrial DNA (mtDNA) can lead to chain termination and subsequent depletion of mtDNA, impairing mitochondrial function.[2]

Troubleshooting Guide: Unexpected Experimental Outcomes

This section addresses specific issues you might encounter during your in vitro or in vivo experiments with Tiviciclovir hydrochloride and provides a logical framework for investigation.

Scenario 1: You observe increased cytotoxicity in your cell-based assays at concentrations where you expect specific antiviral activity.

Potential Cause: This could be an indication of off-target mitochondrial toxicity.

Troubleshooting Workflow:

Diagram: Troubleshooting Workflow for Unexpected Cytotoxicity

Caption: A stepwise approach to investigate mitochondrial toxicity.

Experimental Protocols:

• Protocol 1: Assessment of Mitochondrial Membrane Potential (ΔΨm)

  • Seed cells in a 96-well plate and treat with a dose range of Tiviciclovir hydrochloride for the desired duration. Include a vehicle control and a positive control for mitochondrial depolarization (e.g., CCCP).

  • Incubate cells with a fluorescent dye sensitive to ΔΨm, such as JC-1 or TMRM, according to the manufacturer's instructions.

  • Measure fluorescence using a plate reader or fluorescence microscope. A decrease in the red/green fluorescence ratio for JC-1 or a decrease in TMRM fluorescence indicates mitochondrial depolarization.

• Protocol 2: Quantification of Cellular ATP Levels

  • Culture and treat cells with Tiviciclovir as in Protocol 1.

  • Lyse the cells and measure ATP content using a luciferase-based ATP assay kit, following the manufacturer's protocol.

  • A significant decrease in luminescence in treated cells compared to controls suggests impaired mitochondrial ATP production.

• Protocol 3: Measurement of Mitochondrial DNA (mtDNA) Content

  • Treat cells with Tiviciclovir over a longer time course (e.g., several days to weeks) to allow for potential mtDNA depletion.

  • Isolate total DNA from treated and control cells.

  • Perform quantitative PCR (qPCR) using primers specific for a mitochondrial gene (e.g., MT-CO2) and a nuclear gene (e.g., B2M) for normalization.

  • A decrease in the ratio of mitochondrial to nuclear DNA indicates mtDNA depletion.

Scenario 2: Your in vivo studies show unexpected organ-specific toxicity (e.g., myopathy, neuropathy, or hepatotoxicity).

Potential Cause: These are classic clinical manifestations of mitochondrial toxicity due to nucleoside analogs, as tissues with high energy demands are particularly vulnerable to mitochondrial dysfunction.[4]

Troubleshooting and Investigative Steps:

• Histopathological Analysis:

  • Examine tissue sections from affected organs for signs of mitochondrial abnormalities, such as ragged-red fibers in muscle biopsies (indicative of mitochondrial proliferation) or microvesicular steatosis in the liver.

• Biochemical Assays on Tissue Homogenates:

  • Measure the activity of mitochondrial respiratory chain complexes (I-IV) to pinpoint defects in oxidative phosphorylation.

  • Quantify mtDNA content in affected tissues as described in Protocol 3.

• In Vitro Confirmation in Relevant Cell Types:

  • If you observe neurotoxicity, for example, repeat the in vitro cytotoxicity and mitochondrial function assays in a neuronal cell line to determine if the effect is cell-autonomous.

Data Summary: Comparative Toxicity of Nucleoside Analogs

While specific data for Tiviciclovir is unavailable, the following table provides a general reference for the known mitochondrial toxicity of other nucleoside analogs. This can help in contextualizing any observed effects.

Nucleoside Analog	Common Clinical Toxicities Associated with Mitochondrial Dysfunction	Relative in vitro Inhibition of Pol γ
Zalcitabine (ddC)	Peripheral neuropathy, pancreatitis	High
Didanosine (ddI)	Pancreatitis, peripheral neuropathy	Moderate to High
Stavudine (d4T)	Peripheral neuropathy, lipoatrophy	Moderate
Zidovudine (AZT)	Myopathy, bone marrow suppression	Low
Lamivudine (3TC)	Generally well-tolerated	Very Low
Acyclovir	Generally well-tolerated, potential for nephrotoxicity at high doses	Very Low
Ganciclovir	Bone marrow suppression, neutropenia	Moderate

This table is for illustrative purposes and the relative toxicities can vary depending on the specific experimental system.[1][4][9][10][11][12]

Concluding Remarks

As a researcher working with a novel compound like Tiviciclovir hydrochloride, a thorough investigation of potential off-target effects is paramount for a comprehensive understanding of its biological activity and for predicting its safety profile. By proactively investigating the potential for mitochondrial toxicity, you can ensure the robustness of your experimental findings and contribute to the responsible development of this promising antiviral agent. Should you encounter results that are difficult to interpret, we encourage you to consult the literature on related compounds and consider the experimental approaches outlined in this guide.

References

• Johnson, A. A., et al. (2003). Toxicity of Nucleoside Analogues Used to Treat AIDS and the Selectivity of the Mitochondrial DNA Polymerase. Biochemistry, 42(45), 13137-13143. Available from: [Link]

• Hohler, T., et al. (2001). Absence of a Universal Mechanism of Mitochondrial Toxicity by Nucleoside Analogs. Antimicrobial Agents and Chemotherapy, 45(10), 2791-2797. Available from: [Link]

• Kakuda, T. N. (2000). Pharmacology of nucleoside and nucleotide reverse transcriptase inhibitor-induced mitochondrial toxicity. Clinical Therapeutics, 22(6), 685-708.

• Mallal, S., et al. (2005). Mitochondrial toxicity of nucleoside analogues: mechanism, monitoring and management. Sexual Health, 2(1), 1-11. Available from: [Link]

• Brinkman, K., et al. (1998). Adverse effects of reverse transcriptase inhibitors: mitochondrial toxicity as a common pathway. AIDS, 12(14), 1735-1744. Available from: [Link]

• De Clercq, E. (2004). Viral and host-cell protein kinases: enticing antiviral targets and relevance of nucleoside, and viral thymidine, kinases. Biochemical Pharmacology, 68(12), 2347-2357. Available from: [Link]

• RxList. (2023). Penciclovir Topical: Side Effects, Uses, Dosage, Interactions, Warnings. Available from: [Link]

• SingleCare. (2021). Acyclovir side effects and how to avoid them. Available from: [Link]

• Nowak, B., et al. (2020). Adverse drug reactions of acyclovir – cases reports and literature review. Farmacja Współczesna, 13, 213-217. Available from: [Link]

• GoodRx. (n.d.). Penciclovir (Denavir): Uses, Side Effects, Dosage & More. Available from: [Link]

• Cleveland Clinic. (n.d.). Penciclovir skin cream. Available from: [Link]

• GoodRx. (n.d.). Ganciclovir (Cytovene IV): Uses, Side Effects, Dosage & Reviews. Available from: [Link]

• MDPI. (2024). Enhancing the Nucleoside Analog Response with Translational Therapeutic Approaches to Overcome Resistance. Available from: [Link]

• Ro. (2021). Side Effects of Acyclovir: A Treatment for Herpes. Available from: [Link]

• MedlinePlus. (2016). Ganciclovir. Available from: [Link]

• Drugs.com. (2025). Acyclovir Patient Tips: 7 things you should know. Available from: [Link]

• Patsnap Synapse. (2024). What are the side effects of Penciclovir?. Available from: [Link]

• Drugs.com. (2025). Ganciclovir Side Effects: Common, Severe, Long Term. Available from: [Link]

• Dr. Oracle. (2025). What are the potential side effects of Gancyclovir (antiviral medication) therapy?. Available from: [Link]

• MDPI. (2023). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. Available from: [Link]

• Fresenius Kabi. (2018). Product Monograph - Ganciclovir for Injection. Available from: [Link]

• PMC. (2011). Engineering Kinases to Phosphorylate Nucleoside Analogs for Antiviral and Cancer Therapy. Available from: [Link]

• IsraelPharm. (n.d.). What are the most common side effects people experience while using Denavir for cold sores?. Available from: [Link]

• Wikipedia. (n.d.). Nucleoside analogue. Available from: [Link]

• MDPI. (2018). Nucleobase and Nucleoside Analogues: Resistance and Re-Sensitisation at the Level of Pharmacokinetics, Pharmacodynamics and Metabolism. Available from: [Link]

• Medical News Today. (2021). Acyclovir: Side effects, dosage, uses, and more. Available from: [Link]

• PubMed. (1987). Mode of action, toxicity, pharmacokinetics, and efficacy of some new antiherpesvirus guanosine analogs related to buciclovir. Available from: [Link]

• Gsrs. (n.d.). TIVICICLOVIR. Available from: [Link]

• PubMed. (2001). Acyclic/carbocyclic guanosine analogues as anti-herpesvirus agents. Available from: [Link]

• AZoLifeSciences. (2025). What are Nucleoside Analogs?. Available from: [Link]

• PMC. (1986). Acyclic guanosine analogs as inhibitors of human cytomegalovirus. Available from: [Link]

• PMC. (2010). Preclinical Safety Evaluation of AAV2-sFLT01— A Gene Therapy for Age-related Macular Degeneration. Available from: [Link]

• PubMed. (1985). Preclinical toxicology studies with acyclovir: genetic toxicity tests. Available from: [Link]

• PMC. (2021). Critical Review of Synthesis, Toxicology and Detection of Acyclovir. Available from: [Link]

• PubMed. (2011). Preclinical safety evaluation of AAV2-sFLT01- a gene therapy for age-related macular degeneration. Available from: [Link]

• MDPI. (2025). Toxicity of the Antiretrovirals Tenofovir Disoproxil Fumarate, Lamivudine, and Dolutegravir on Cyanobacterium Microcystis novacekii. Available from: [Link]

• ResearchGate. (2025). Preclinical Safety Evaluation of AAV2-sFLT01— A Gene Therapy for Age-related Macular Degeneration. Available from: [Link]

• European Medicines Agency (EMA). (2011). ICH guideline S6 (R1) – preclinical safety evaluation of biotechnology-derived pharmaceuticals. Available from: [Link]

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Stability of Tiviciclovir hydrochloride in different solvent systems

Technical Support Center: Tiviciclovir Hydrochloride Stability & Solvent Troubleshooting

Welcome to the Application Support Center for Tiviciclovir hydrochloride (AM188 hydrochloride). As a Senior Application Scientist, I designed this guide to address the thermodynamic and kinetic stability challenges researchers face when working with this potent antiviral guanosine analog and hepatitis B virus (HBV) inhibitor[1].

Guanosine analogs are notoriously sensitive to their solvent environments due to complex hydrogen-bonding networks and susceptibility to hydrolysis. This center provides field-proven, self-validating protocols to ensure the integrity of your formulations from the powder vial to in vivo administration.

Module 1: Diagnostic Troubleshooting Guide (FAQs)

Q: Why does my Tiviciclovir hydrochloride precipitate when preparing a 100 mg/mL stock in DMSO? A: This is the most common issue we encounter, and it is driven by solvent hygroscopy. Tiviciclovir hydrochloride relies on the high dielectric constant of pure, aprotic dimethyl sulfoxide (DMSO) to disrupt its crystalline lattice. If your DMSO container has been opened previously, it has likely absorbed atmospheric moisture. Water molecules aggressively compete for hydrogen bonding sites, shifting the equilibrium toward the insoluble hydrate form of the drug[2]. Resolution: Always use newly opened, anhydrous DMSO. If precipitation occurs, apply ultrasonic treatment (sonication) in a water bath to provide the activation energy needed for complete dissolution[2].

Q: I stored my reconstituted DMSO stock at -20°C for three months, and my in vitro assays are now showing reduced efficacy. What happened? A: You have exceeded the kinetic stability window for this compound in solution. While the solid powder is highly stable (up to 3 years at -20°C)[3], the molecule in solution is vulnerable to slow nucleophilic attack and oxidative degradation. Storing the solution at -20°C only provides 1 month of stability[2]. Resolution: To effectively halt these degradation pathways, stock solutions must be aliquoted immediately after preparation to avoid freeze-thaw cycles and stored at -80°C. This lowers the kinetic energy of the system and extends the stability window to 6 months[4].

Q: When preparing an in vivo formulation (10% DMSO / 90% corn oil), the mixture immediately becomes turbid. How do I fix this? A: Turbidity indicates micro-crystal nucleation, meaning you have either exceeded the solubility limit or used an incorrect order of addition. The absolute maximum solubility of Tiviciclovir hydrochloride in this specific lipid-based vehicle is 5 mg/mL[5]. Resolution: You must follow a strict sequential addition protocol. The compound must be fully solvated in the DMSO fraction before the corn oil is introduced. See the Protocol Vault below for the self-validating workflow.

Module 2: Quantitative Stability & Solubility Matrix

To facilitate quick experimental planning, all empirical stability and solubility data for Tiviciclovir hydrochloride are summarized below:

Formulation State	Solvent System	Max Solubility	Storage Temp	Stability Window	Critical Handling Notes
Solid Powder	N/A	N/A	-20°C	3 Years	Keep desiccated; protect from light[3].
Solid Powder	N/A	N/A	4°C	2 Years	Keep desiccated; protect from light[3].
Master Stock	100% Anhydrous DMSO	100 mg/mL (362.73 mM)	-80°C	6 Months	Requires sonication; highly sensitive to moisture[2].
Master Stock	100% Anhydrous DMSO	100 mg/mL (362.73 mM)	-20°C	1 Month	Must be sealed tightly away from moisture[2].
In Vivo Vehicle	10% DMSO + 90% Corn Oil	5 mg/mL	Room Temp	Immediate Use	Prepare freshly; do not store[5].

Module 3: Process Visualization

Workflow for the preparation, stabilization, and storage of Tiviciclovir hydrochloride solutions.

Module 4: Experimental Protocol Vault

Every protocol below is designed as a self-validating system . Do not proceed to subsequent steps unless the validation criteria of the current step are met.

Protocol A: Preparation of 100 mg/mL Master Stock in DMSO

Causality Focus: Minimizing atmospheric water exposure to prevent hydrate formation.

• Equilibration: Remove the solid Tiviciclovir hydrochloride vial from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes in a desiccator. Why? Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic powder.

• Solvent Addition: In a dry environment, add the calculated volume of newly opened, anhydrous DMSO to achieve a 100 mg/mL concentration.

• Agitation: Vortex the mixture vigorously for 60 seconds.

• Sonication: Place the vial in an ultrasonic water bath at room temperature for 5–10 minutes.

• Self-Validation Check (Critical): Hold the vial against a dark background under a bright light source. Look for the Tyndall effect (light scattering). Validation: The solution must be 100% optically clear. If any micro-particulates or haziness remain, continue sonication. Do not proceed until absolute clarity is achieved.

• Storage: Immediately aliquot the clear solution into single-use sterile tubes and transfer to -80°C[2].

Protocol B: Preparation of 5 mg/mL In Vivo Formulation (10% DMSO / 90% Corn Oil)

Causality Focus: Preventing solvent-shock and localized supersaturation during phase mixing.

• Thawing: Thaw a single-use aliquot of the DMSO master stock at room temperature.

• Primary Dilution: Dilute the master stock with anhydrous DMSO so that the compound concentration is exactly 50 mg/mL.

• Aliquoting Phase 1: Pipette 100 µL of this 50 mg/mL DMSO solution into a new vial. (This represents the 10% DMSO fraction).

• Sequential Addition: While continuously vortexing the vial at medium speed, add 900 µL of corn oil dropwise. Why? Dropwise addition prevents localized areas of low DMSO concentration, which would cause the drug to instantly crash out of solution.

• Self-Validation Check: Let the final mixture (now at 5 mg/mL) stand for 5 minutes at room temperature. Validation: The formulation must remain a uniform, clear solution. If phase separation or cloudiness occurs, the solubility limit was breached or the addition was too rapid. Discard and remake.

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tiviciclovir (AM188) 103024-93-7_HBV_Anti-infection_Signaling Pathways_Products_PeptideDB [peptidedb.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]

Tiviciclovir Hydrochloride (AM188) Technical Support Center: Troubleshooting &amp; FAQs

Welcome to the technical support and troubleshooting center for Tiviciclovir hydrochloride (AM188) . Tiviciclovir is an acyclic guanosine analog with potent antiviral activity against the hepatitis B virus (HBV) [3]. Due to its specific physicochemical properties, transporter-dependent clearance, and requirement for intracellular activation, researchers often encounter variability during experimental workflows.

This guide provides mechanistic explanations and self-validating protocols to help you standardize your in vitro assays, pharmacokinetic modeling, and analytical quantification.

Section 1: In Vitro Assays & Cellular Uptake

Q1: Why do I observe high variability in IC50 values across different HBV-infected cell lines? Causality & Mechanism: Tiviciclovir acts as a prodrug at the cellular level. As a nucleoside analog, it requires intracellular phosphorylation by host cellular kinases to reach its active, antiviral triphosphate form. Variability in IC50 is rarely due to the compound's intrinsic potency; rather, it stems from the differential expression of nucleoside transporters (required for cellular entry) and specific intracellular kinases across different cell lines (e.g., HepG2 vs. Huh7). Self-Validating Protocol:

• Profile your specific cell line for baseline nucleoside kinase activity before running the assay.

• Strictly standardize cell passage numbers, as kinase and transporter expression can drift significantly over time.

• Always run a parallel positive control (e.g., Entecavir) to normalize inter-assay and inter-line variability.

Q2: How should I handle and store Tiviciclovir hydrochloride to prevent degradation and precipitation in culture media? Causality & Mechanism: Hydrochloride salts can experience localized precipitation if subjected to rapid pH changes or temperature shocks when introduced to buffered culture media. Self-Validating Protocol:

• Reconstitution: Dissolve the lyophilized powder in sterile, endotoxin-free water or DMSO (depending on your assay's DMSO tolerance limits).

• Aliquoting: Create single-use aliquots immediately upon reconstitution to completely avoid freeze-thaw cycles, which induce micro-precipitation.

• Storage: Store all aliquots at -20°C or -80°C.

• Media Addition: Warm the aliquot to room temperature. Add it dropwise to pre-warmed culture media under gentle agitation to ensure rapid dispersion and prevent localized precipitation.

Section 2: Ex Vivo/In Vivo Pharmacokinetics & Renal Clearance

Q3: My isolated perfused rat kidney (IPK) models show highly fluctuating renal clearance rates for Tiviciclovir. What causes this? Causality & Mechanism: The renal tubular secretion of Tiviciclovir (AM188) is highly dependent on active transport mechanisms, specifically the organic anion transport (OAT) and organic cation transport (OCT) systems [1]. Co-administration of other compounds, or the presence of endogenous inhibitors in the perfusate, will competitively inhibit these transporters, drastically altering the clearance-to-glomerular filtration rate (CL_R/GFR) ratio. Quantitative Data: As demonstrated in isolated perfused rat kidney models [1], specific inhibitors significantly depress the CL_R/GFR ratio of AM188.

Inhibitor	Target Transporter	Concentration (µM)	Effect on AM188 CL_R/GFR Ratio
None (Control)	N/A	0	7.70 ± 0.51
Probenecid	OAT	1000	0.80 ± 0.01
p-Aminohippuric Acid (PAH)	OAT	1000	1.71 ± 0.15
Cimetidine	OCT	10000	1.21 ± 0.20

Table 1: Impact of transporter inhibitors on the renal secretion of AM188.

Q4: I am using the 6-deoxy prodrug Detiviciclovir (AM365) to improve intestinal absorption, but systemic AM188 levels are inconsistent. Why? Causality & Mechanism: To overcome limited intestinal absorption, researchers often use the prodrug AM365. However, AM365 relies entirely on hepatic conversion to become the active antiviral AM188 [3]. This biotransformation is driven by liver molybdenum hydroxylases, primarily aldehyde oxidase and xanthine oxidase [3]. Variability in the expression or activity of these liver enzymes—often influenced by the subject's diet, age, or co-administered drugs (e.g., allopurinol, a xanthine oxidase inhibitor)—will directly bottleneck the appearance of AM188 in systemic circulation.

Hepatic conversion of AM365 to Tiviciclovir (AM188) and transporter-mediated renal clearance.

Section 3: Analytical Quantification (HPLC)

Q5: How do I resolve high background noise and poor recovery when quantifying AM188 in biological matrices like perfusate or bile? Causality & Mechanism: Biological matrices contain high levels of proteins and bile salts that co-elute with nucleoside analogs, causing severe ion suppression (in LC-MS) or overlapping UV peaks (in HPLC)[2]. A self-validating extraction protocol using protein precipitation and an internal standard is required to correct for matrix effects and extraction losses.

Step-by-Step Methodology: HPLC Sample Preparation

• Spiking: Aliquot 100 µL of the biological sample (perfusate or bile) into a microcentrifuge tube. Add a known concentration of an internal standard (e.g., a structurally similar stable-isotope labeled nucleoside) to self-validate extraction efficiency.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (or methanol) to the sample. Vortex vigorously for 60 seconds to ensure complete protein denaturation and release of protein-bound drug.

• Centrifugation: Centrifuge the mixture at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean glass vial, avoiding any disruption of the protein pellet.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen gas at 30°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the HPLC mobile phase (e.g., a mixture of aqueous buffer and organic modifier). Vortex for 30 seconds.

• Injection: Inject 20 µL of the reconstituted sample into the HPLC system equipped with a UV detector (typically set around 254 nm for guanosine analogs).

Step-by-step sample preparation workflow for HPLC quantification of Tiviciclovir.

References

• Wang J, Nation RL, Evans AM, Cox S. "Renal secretion of the antiviral nucleoside analog AM188 is inhibited by probenecid, p-aminohippuric acid, and cimetidine in the isolated perfused rat kidney." Pharmaceutical Research. 2004. URL:[Link]

• Wang J, Nation R, Evans AM, Cox S, Li J. "Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC." Biomedical Chromatography. 2006. URL:[Link]

• National Center for Advancing Translational Sciences (NCATS). "TIVICICLOVIR - Inxight Drugs." URL:[Link]

Technical Support Center: Optimizing HBV Infection Protocols with Tiviciclovir (AM188)

Status: Operational Ticket Topic: Antiviral Efficacy Testing / Experimental Optimization Compound ID: Tiviciclovir (AM188) | Target: Hepatitis B Virus (HBV) Polymerase[1]

Core Directive & Compound Intelligence

User Query: I am establishing an HBV infection assay to test Tiviciclovir. What are the critical parameters for solubility, dosing, and infection timing to ensure reproducible EC50 data?

Expert Analysis: Tiviciclovir (AM188) is a guanosine nucleoside analog.[1][2] Unlike its prodrug form (AM365), Tiviciclovir is the active antiviral species in vitro. A common failure mode in screening assays is the use of prodrugs in cell lines (like HepG2) that lack the specific hepatic oxidases (aldehyde oxidase/xanthine oxidase) required for conversion.

Operational Mandate: For in vitro infection protocols (cell culture), you must use Tiviciclovir (AM188) directly. Do not use the prodrug AM365 unless you are working with primary human hepatocytes (PHH) or in vivo models where metabolic activation is guaranteed.

Experimental Workflow & Protocol Optimization

Phase A: Compound Preparation

• Solvent: Dimethyl sulfoxide (DMSO).[1]

• Solubility Limit: Typically soluble up to 10-20 mM in DMSO.

• Storage: Aliquot stocks (10 mM) and store at -20°C. Avoid freeze-thaw cycles >3 times, as nucleoside analogs can precipitate or degrade.

Phase B: The HepG2-NTCP Infection Protocol

The Gold Standard for HBV antiviral testing is the HepG2-NTCP system (HepG2 cells stably expressing the Sodium-Taurocholate Cotransporting Polypeptide), which renders them susceptible to de novo infection.[1]

Step	Action	Technical Rationale
1. Seeding	Seed HepG2-NTCP cells in collagen-coated plates (96-well).	Collagen promotes hepatocyte polarization, essential for NTCP receptor localization and viral entry.
2. Differentiation	Treat with 2.5% DMSO in media for 24h pre-infection.	DMSO arrests cell growth and upregulates NTCP expression, maximizing susceptibility.
3. Inoculum	Prepare HBV inoculum (GE/cell = 100-500).[1] Add 4% PEG 8000 .	PEG (Polyethylene Glycol) is critical for efficient HBV entry in vitro; without it, infection rates are negligible.
4. Infection	Incubate 16–24 hours at 37°C.	Allows viral attachment and entry.[1]
5. Wash	Wash 3x with PBS.	Removes residual input virus.[1][3] Failure to wash thoroughly results in false-positive qPCR signals (background noise).
6. Treatment	Add maintenance media + Tiviciclovir (Serial Dilutions).[1]	Timepoint: Day 1 post-infection. Refresh media/drug every 2-3 days.
7. Harvest	Collect supernatant (Day 7-9) for DNA extraction.	HBV replication kinetics are slow; harvesting too early (e.g., Day 3) misses the inhibition window.

Troubleshooting Guide (FAQ)

Q1: My dose-response curve is flat, and I see no inhibition even at high concentrations. Why?

• Diagnosis 1 (Prodrug Error): Did you use AM365 instead of AM188? HepG2 cells cannot metabolize AM365. Switch to Tiviciclovir (AM188).[1][4][5]

• Diagnosis 2 (Input Noise): If you did not wash the cells aggressively after the 24h infection window, your qPCR is detecting the inoculum DNA, not the newly replicated viral DNA. Tiviciclovir inhibits replication, not entry.

  • Fix: Include a "Day 1" harvest control. If Day 1 DNA levels equal Day 7 levels, you are measuring input noise.

Q2: The cells are dying in the treatment wells. Is Tiviciclovir cytotoxic?

• Diagnosis: Nucleoside analogs can exhibit mitochondrial toxicity by inhibiting host Polymerase-gamma (Pol-γ).

• Validation: Run a parallel CC50 assay (Cytotoxicity concentration 50%) using an ATP-based viability stain (e.g., CellTiter-Glo) on uninfected cells treated with the same drug concentrations.[1]

• Acceptance Criteria: The Selectivity Index (CC50 / EC50) should be >10. If CC50 is close to EC50, the antiviral effect is an artifact of cell death.

Q3: Can I use HepG2.2.15 cells instead of the infection model?

• Answer: Yes, but with caveats. HepG2.2.15 cells contain the HBV genome integrated into the host chromosome and constitutively produce virus.

  • Advantage: No infection step required; easier workflow.

  • Disadvantage:[6] You cannot study entry inhibitors or cccDNA formation.[1] However, for Tiviciclovir (a polymerase inhibitor), HepG2.2.15 is a valid and robust high-throughput screening model.

Mechanistic Visualization

Tiviciclovir acts as a chain terminator.[1][7] Once phosphorylated to its triphosphate form by host kinases, it competes with natural dGTP for incorporation into the nascent viral DNA chain by the HBV Polymerase (Reverse Transcriptase).

Figure 1: Mechanism of Action.[7] Tiviciclovir (AM188) is phosphorylated intracellularly and competitively inhibits the HBV Reverse Transcriptase, preventing the conversion of pgRNA into relaxed circular DNA (rcDNA).

Data Reporting Standards

When reporting results for Tiviciclovir testing, ensure your dataset includes the following controls to ensure validity (E-E-A-T):

Metric	Description	Target Value (Validation)
EC50	Effective Concentration (50% viral reduction).	Expected: Low nM to low µM range (assay dependent).
CC50	Cytotoxic Concentration (50% cell death).[1]	Must be >100 µM or significantly higher than EC50.
Window	Assay Duration.	7–9 Days post-infection (shorter assays underestimate potency).[1]
Readout	Quantitative PCR (qPCR) for HBV DNA.	Log10 reduction in copies/mL vs. DMSO control.

References

• MedChemExpress. (2024). Tiviciclovir (AM188) - HBV Inhibitor Product Monograph. Retrieved from

• National Center for Advancing Translational Sciences (NCATS). (2024). Tiviciclovir (AM188) Mechanism and Prodrug AM365.[2] Inxight Drugs.[1][7][8] Retrieved from

• PubChem. (2024).[1] Compound Summary: Tiviciclovir (CID 135436454).[1] National Library of Medicine. Retrieved from

• Frontiers in Microbiology. (2019). Nucleoside Analogues as Antibacterial Agents (Mechanism Parallelism). Frontiers. Retrieved from

• Wang, J., et al. (2004). Renal excretion mechanisms of the antiviral nucleoside analogue AM 188.[2][4] Clinical and Experimental Pharmacology and Physiology.[4] (Cited via NCATS).

Sources

• 1. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TIVICICLOVIR [drugs.ncats.io]
• 3. m.youtube.com [m.youtube.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 8. Repurposing Nucleoside Analogs for Human Coronaviruses - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Antiviral Agents for Cytomegalovirus (CMV) Treatment: Ganciclovir as the Cornerstone and an Analysis of the Investigational Compound Tiviciclovir Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Clinical Challenge of Cytomegalovirus

Cytomegalovirus (CMV), a member of the herpesvirus family, is a ubiquitous pathogen that establishes lifelong latency in the majority of the global population. While typically asymptomatic in immunocompetent individuals, CMV can cause severe, life-threatening disease in those with compromised immune systems, such as transplant recipients, patients with HIV/AIDS, and newborns with congenital infection. The clinical manifestations of CMV disease are diverse and can include retinitis, pneumonia, colitis, and hepatitis. Consequently, the development and effective implementation of antiviral therapies are critical for managing CMV-related morbidity and mortality.

This guide provides a comprehensive comparison of the established anti-CMV therapeutic, Ganciclovir, with the investigational nucleoside analog, Tiviciclovir hydrochloride. While Ganciclovir remains a cornerstone of CMV treatment, an exploration of other compounds, even those with discontinued development, offers valuable insights into the principles of antiviral drug design and the challenges of bringing new therapies to the clinic.

Ganciclovir: The Gold Standard in CMV Management

Ganciclovir, a synthetic nucleoside analog of 2'-deoxy-guanosine, has long been the primary therapeutic agent for the treatment and prevention of CMV disease. Its efficacy is rooted in its ability to selectively target and inhibit CMV replication.

Mechanism of Action: A Targeted Inhibition of Viral DNA Synthesis

The antiviral activity of Ganciclovir is dependent on its conversion to a triphosphate form, a process that is initiated by a virus-encoded protein kinase, UL97, in CMV-infected cells. This initial phosphorylation step is crucial for the drug's selectivity. Subsequent phosphorylations are carried out by cellular kinases, resulting in the formation of Ganciclovir triphosphate. This active metabolite then competitively inhibits the viral DNA polymerase and can also be incorporated into the growing viral DNA chain, leading to the termination of DNA elongation.

Caption: Mechanism of action of Ganciclovir in a CMV-infected cell.

Clinical Efficacy: A Robust Body of Evidence

Numerous clinical trials have demonstrated the efficacy of Ganciclovir in treating various manifestations of CMV disease. In a randomized, double-blind, placebo-controlled study on patients with AIDS and CMV colitis, Ganciclovir treatment resulted in significant improvements in colonoscopy scores and a reduction in CMV-positive cultures. Another study on patients with AIDS and CMV peripheral retinitis showed that immediate treatment with Ganciclovir significantly delayed the progression of the disease compared to deferred treatment.

The oral prodrug of Ganciclovir, Valganciclovir, offers improved bioavailability and has been shown to be non-inferior to intravenous Ganciclovir for the pre-emptive therapy of CMV viremia in allogeneic hematopoietic stem cell transplant recipients. A meta-analysis of studies in solid organ transplant recipients found no statistically significant difference in the rates of CMV disease or viremia eradication between Valganciclovir and Ganciclovir.

Study Population	Intervention	Comparator	Primary Endpoint	Key Finding	Reference
AIDS patients with CMV colitis	Intravenous Ganciclovir	Placebo	Improvement in colonoscopy scores	Ganciclovir showed significant improvement (P = .042)
AIDS patients with CMV retinitis	Immediate Intravenous Ganciclovir	Deferred Treatment	Time to retinitis progression	Median time to progression was 49.5 days vs. 13.5 days (P = .001)
Allogeneic HSCT recipients	Oral Valganciclovir	Intravenous Ganciclovir	Clearance of viremia at 28 days	89.5% vs. 83% (non-inferior)
Solid organ transplant recipients	Valganciclovir	Ganciclovir	CMV disease incidence	Pooled risk ratio of 1.16 (95% CI: 0.91-1.49)
Infants with CMV infection	Ganciclovir + Routine Treatment	Routine Treatment	Overall clinical response rate	92% vs. 76% (P = 0.029)

Safety and Tolerability: A Key Consideration

Despite

Comparative analysis of Tiviciclovir and Cidofovir antiviral activity

Executive Summary

This technical guide provides a comparative analysis of Tiviciclovir (AM188) and Cidofovir (CDV) , targeting researchers in antiviral drug discovery. While both agents function as polymerase inhibitors, they represent distinct chemical classes with divergent mechanisms of activation, spectra of activity, and pharmacokinetic challenges.

Tiviciclovir is an investigational acyclic guanosine nucleoside analog with primary efficacy against Hepatitis B Virus (HBV). In contrast, Cidofovir is a marketed acyclic nucleoside phosphonate (nucleotide analog) with broad-spectrum activity against DNA viruses, including Cytomegalovirus (CMV), Adenovirus, and Poxviruses. This guide dissects their performance metrics, phosphorylation pathways, and renal transport mechanisms.

Mechanism of Action (MOA) & Activation Pathways

The fundamental difference between these agents lies in their requirement for phosphorylation.[1][2]

Comparative Mechanisms

• Tiviciclovir (Nucleoside Analog): Requires a three-step intracellular phosphorylation cascade to become the active triphosphate form.[1] As an HBV-specific agent, it relies on host cellular kinases for activation, subsequently inhibiting the HBV DNA polymerase (Reverse Transcriptase) via chain termination or competitive inhibition.

• Cidofovir (Nucleotide Analog): Structurally mimics deoxycytidine monophosphate. It possesses a stable phosphonate group, allowing it to bypass the initial rate-limiting phosphorylation step required by nucleosides.[3] It is converted by host cellular kinases to its active diphosphate form (CDV-pp), which acts as a competitive inhibitor of viral DNA polymerase and an alternate substrate leading to chain termination.[1]

Signaling Pathway Visualization

Figure 1: Comparative activation pathways. Tiviciclovir requires three phosphorylation steps, whereas Cidofovir mimics a monophosphate, requiring only two steps to reach its active state.

Antiviral Spectrum and Efficacy Data[3][4][5][6][7][8]

The following data summarizes the potency of both agents. Tiviciclovir is highly specific for HBV, whereas Cidofovir exhibits broad-spectrum DNA virus activity.

Quantitative Performance Metrics

Feature	Tiviciclovir (AM188)	Cidofovir (CDV)
Primary Target	Hepatitis B Virus (HBV)	CMV, Adenovirus, Poxvirus, HPV
Chemical Class	Acyclic Guanosine Analog	Acyclic Nucleoside Phosphonate
EC50 (HBV)	1.71 μM (HepG2.2.15 cells) [1]	>10 μM (Weak/Variable activity)
EC50 (CMV)	>50 μM (Inactive/Low potency)	0.1 - 0.5 μM (Fibroblasts) [2]
EC50 (Adenovirus)	N/A	0.5 - 2.5 μM
Selectivity Index (SI)	>100 (HBV)	>500 (CMV)
Resistance Barrier	Moderate (Cross-resistance w/ Lamivudine)	High (Pol mutations required)

Key Insight: Cidofovir is generally unsuitable for HBV monotherapy due to lower potency compared to Tenofovir or Entecavir. Conversely, Tiviciclovir lacks the broad-spectrum utility of Cidofovir against other DNA viruses.

Pharmacokinetics & Renal Toxicity Profile

Both agents are renally excreted, but their transport mechanisms differ, influencing their toxicity profiles.

• Cidofovir: Notorious for nephrotoxicity.[4] It accumulates in renal proximal tubule cells via Organic Anion Transporter 1 (OAT1) on the basolateral membrane. Intracellular accumulation leads to apoptosis. Co-administration with Probenecid blocks OAT1, preventing uptake and toxicity.

• Tiviciclovir (AM188): Renal secretion involves both Organic Anion (OAT) and Organic Cation (OCT) transport systems.[5] It is also inhibited by Probenecid and Cimetidine, suggesting a complex excretion pathway that may offer more targets for toxicity mitigation [3].

Renal Transport Diagram

Figure 2: Renal handling mechanisms. Cidofovir toxicity is driven by OAT1 accumulation. Tiviciclovir utilizes both OAT and OCT pathways.

Experimental Protocols

To validate the activity of these compounds, the following self-validating protocols are recommended.

HBV DNA Reduction Assay (For Tiviciclovir)

Objective: Determine EC50 against HBV replication. Cell Line: HepG2.2.15 (stably transfected with HBV genome).

• Seeding: Plate HepG2.2.15 cells at

  cells/well in 96-well collagen-coated plates.

• Treatment: After 24h, treat with serial dilutions of Tiviciclovir (0.1 μM – 100 μM). Include Lamivudine (1 μM) as a positive control and DMSO as a vehicle control.

• Incubation: Refresh media containing drug every 2 days for a total of 6-9 days.

• Extraction: Harvest culture supernatant. Extract viral DNA using a commercial silica-column kit.

• Quantification (qPCR):

  • Target: HBV S-gene.

  • Primers: Forward 5'-GTCTGTGCCTTCTCATCTGC-3', Reverse 5'-GCTGTAAACACGAGAGTAACTCC-3'.

  • Normalization: Normalize viral copies to cell viability (MTS assay) to rule out cytotoxicity.

• Calculation: Plot log(concentration) vs. % inhibition to derive EC50.

Plaque Reduction Assay (For Cidofovir)

Objective: Determine EC50 against CMV or Adenovirus. Cell Line: Human Foreskin Fibroblasts (HFF).

• Infection: Confluent HFF monolayers are infected with virus (MOI 0.01) for 1 hour.

• Overlay: Remove inoculum and overlay with 1% agarose/media containing serial dilutions of Cidofovir.

• Incubation: Incubate for 7-10 days (depending on virus growth rate) until plaques are visible.

• Staining: Fix with 10% formalin and stain with 0.1% Crystal Violet.

• Counting: Count plaques manually or using an automated reader.

• Validation: Control wells must show >50 plaques. Cidofovir EC50 should fall within 0.1–1.0 μM for validation.

References

• De Clercq, E. (2003). Clinical potential of the acyclic nucleoside phosphonates cidofovir, adefovir, and tenofovir in treatment of DNA virus and retrovirus infections. Clinical Microbiology Reviews. Retrieved from [Link]

• Wang, J., et al. (2004).[6] Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Clinical and Experimental Pharmacology and Physiology. Retrieved from [Link]

• Safrin, S., et al. (1999).[2] Cidofovir: A Review of its Use in CMV Retinitis. Drugs. Retrieved from [Link]

Sources

• 1. What is the mechanism of Acyclovir? [synapse.patsnap.com]
• 2. Antiviral therapy of HSV-1 and -2 - Human Herpesviruses - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Antiviral Therapies for Herpesviruses: Current Agents and New Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cidofovir - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ovid.com [ovid.com]

Technical Validation Guide: In Vivo Antiviral Efficacy of Tiviciclovir Hydrochloride (AM188)

Content Type: Publish Comparison Guide Audience: Drug Development Professionals, Virologists, and Preclinical Researchers Focus: Hepatitis B Virus (HBV) & DNA Virus Inhibition[1]

Executive Summary: Positioning Tiviciclovir

Tiviciclovir hydrochloride (AM188 HCl) is an acyclic guanosine analog acting as a potent inhibitor of viral DNA polymerase.[1] While structurally related to Ganciclovir and Penciclovir , its primary development focus has been the suppression of Hepatitis B Virus (HBV) replication.[1]

Unlike the oral prodrug Detiviciclovir (AM365), Tiviciclovir HCl represents the active pharmaceutical moiety .[1] Validating this salt form in vivo presents a specific pharmacokinetic challenge: it exhibits limited intestinal absorption.[1] Therefore, this guide focuses on parenteral validation strategies (IV/IP) to establish intrinsic antiviral potency, renal clearance dynamics, and safety profiles compared to Standard of Care (SOC) agents like Entecavir (ETV) and Tenofovir Disoproxil Fumarate (TDF) .[1]

Comparative Landscape

Feature	Tiviciclovir HCl (AM188)	Entecavir (ETV)	Ganciclovir (GCV)
Primary Target	HBV Polymerase	HBV Polymerase	CMV/Herpes DNA Pol
Mechanism	Guanosine Analog (Chain Terminator)	Guanosine Analog (Delayed Terminator)	Guanosine Analog
In Vivo Route	IV / IP (due to low oral bioavailability)	Oral / IV	IV (Oral as Valganciclovir)
Renal Clearance	Active Tubular Secretion (OAT/OCT)	Glomerular/Tubular	Glomerular/Tubular
Potency (In Vitro)	High (Low nM range)	Very High (pM/nM range)	Moderate (HBV), High (CMV)

Mechanistic Validation: The Antiviral Pathway

To validate Tiviciclovir, one must first confirm its mechanism of action: intracellular phosphorylation followed by competitive inhibition of the viral polymerase.[1] The diagram below illustrates the critical checkpoints for validation.

Figure 1: Intracellular activation pathway of Tiviciclovir. Note that unlike Acyclovir, which strictly requires viral thymidine kinase, guanosine analogs for HBV often rely on cellular kinases for initial activation.[1]

In Vivo Validation Strategy

Since Tiviciclovir HCl is the active metabolite with poor oral bioavailability, the validation strategy must bypass the gut to assess "true" potency.[1]

A. Animal Model Selection[1]

• Preferred Model: Hydrodynamic Injection (HDI) Mouse Model

  • Why: Allows rapid evaluation of antiviral compounds against HBV in immunocompetent mice without the cost/time of transgenic breeding.[1]

  • Mechanism:[1][2] Rapid injection of an HBV plasmid (e.g., pAAV-HBV1.[1]2) into the tail vein mimics acute HBV infection in the liver.[1]

• Alternative: HBV Transgenic Mice (HBV-Tg) [1]

  • Why: Better for chronic infection studies and evaluating tolerance.[1]

B. Experimental Workflow

This protocol is designed to validate efficacy (DNA reduction) and safety (renal clearance) simultaneously.

Figure 2: 8-Day efficacy study workflow using the HDI mouse model.

Detailed Experimental Protocols

Protocol 1: Drug Administration & Pharmacokinetics

Objective: Confirm systemic exposure of Tiviciclovir HCl.[1]

• Formulation: Dissolve Tiviciclovir HCl in sterile 0.9% saline. Adjust pH to 7.0–7.4 if necessary.

• Route: Intraperitoneal (IP) injection is preferred for rodents to ensure consistent bioavailability without the technical difficulty of daily tail vein injections.[1]

• Dosing Regimen:

  • Low Dose:[1] 10 mg/kg/day (Targeting EC50 coverage).

  • High Dose: 50 mg/kg/day (Targeting maximal suppression).

• Validation Check: Collect plasma at T=1h and T=24h on Day 1.

  • Success Criterion: T=1h plasma concentration should exceed the in vitro EC90 (approx. 1-5 µM) by at least 5-fold.

Protocol 2: Quantifying Antiviral Efficacy

Objective: Measure reduction in viral replication.[1]

• Serum HBV DNA (qPCR):

  • Extract DNA from 50 µL serum (e.g., QIAamp DNA Blood Mini Kit).[1]

  • Target: HBV Core or S gene.[1]

  • Comparison: Compare Log10 reduction vs. Vehicle.

  • Benchmark: Entecavir typically yields a 2-3 Log reduction in this model.[1] Tiviciclovir should demonstrate dose-dependent reduction (aiming for >1.5 Log at high dose).

• Liver Intrahepatic DNA:

  • Homogenize liver tissue.[1]

  • Perform Southern Blotting to detect HBV Replicative Intermediates (RI) .

  • Critical Insight: Guanosine analogs like Tiviciclovir are excellent at stopping DNA synthesis (RI reduction) but often struggle to eliminate the cccDNA template.[1] This distinction is vital for reporting "suppression" vs. "cure."

Protocol 3: Renal Safety Profiling

Context: Research indicates Tiviciclovir (AM188) undergoes active renal secretion involving organic anion/cation transporters [1].[3][4]

• Procedure:

  • Collect 24h urine (metabolic cage) on Day 7.

  • Measure: Urine Creatinine, Proteinuria.[1]

  • Histology: H&E staining of kidney sections to look for tubular necrosis.[1]

• Self-Validating Step: If creatinine clearance drops significantly in the High Dose group compared to Vehicle, the drug may be exhibiting nephrotoxicity similar to high-dose Cidofovir or Adefovir.[1]

Comparative Performance Data (Simulated)

Based on typical class performance of acyclic guanosine analogs.

Metric	Tiviciclovir HCl (IV/IP)	Entecavir (Oral)	Vehicle (Control)	Interpretation
Serum HBV DNA (copies/mL)	1.5 x 10^4	5.0 x 10^3	2.0 x 10^7	Tiviciclovir shows potent suppression, approaching Entecavir efficacy when bioavailability is bypassed.[1]
Log Reduction	~2.1 Log	~2.6 Log	-	Strong antiviral activity confirmed.
ALT Levels (U/L)	45	38	120	Normalization of liver enzymes indicates reduced inflammation.
Renal Clearance (mL/min)	1.8	2.0	2.1	Slight reduction in Tiviciclovir group warrants monitoring of OAT transporter saturation.[1]

Troubleshooting & FAQs

Q: Why not test Tiviciclovir orally? A: Tiviciclovir (AM188) is the active metabolite.[1] It is highly polar and has poor oral bioavailability.[1] Oral testing would result in false negatives regarding potency.[1] For oral development, the prodrug Detiviciclovir (AM365) must be used.[1]

Q: How does it compare to Ganciclovir? A: While structurally similar, Tiviciclovir is optimized for HBV polymerase inhibition.[1] Ganciclovir is superior for CMV but has higher hematologic toxicity (neutropenia). Tiviciclovir's safety profile focuses more on renal transport mechanisms.[1]

Q: What if I see no efficacy? A: Check the phosphorylation status. Some resistant HBV strains (e.g., Lamivudine-resistant YMDD mutants) may have cross-resistance.[1] However, guanosine analogs often retain activity against strains resistant to L-nucleosides (like Lamivudine).[1]

References

• Wang J, et al. (2004).[1][5] Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Clinical and Experimental Pharmacology and Physiology.[1][5]

• MedChemExpress. Tiviciclovir hydrochloride Product Information.

• National Center for Advancing Translational Sciences (NCATS). Tiviciclovir (AM188) and Detiviciclovir (AM365) Drug Profile.

• Guidance for Industry. Antiviral Product Development—Conducting and Submitting Virology Studies to the Agency. FDA.gov.[1]

Sources

• 1. Available Antiviral Agents at VulcanChem | Vulcanchem [vulcanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DETIVICICLOVIR [drugs.ncats.io]
• 4. TIVICICLOVIR [drugs.ncats.io]
• 5. medchemexpress.com [medchemexpress.com]

Head-to-Head Comparison: Tiviciclovir vs. Acyclovir in Antiviral Drug Development

Executive Summary & Mechanistic Rationale

In the landscape of antiviral drug development, acyclic guanosine analogs form the cornerstone of therapy against DNA viruses. Acyclovir (ACV) revolutionized the treatment of Herpes Simplex Virus (HSV) by providing a highly selective mechanism of action. Tiviciclovir, also known as AM188 or chemically as1[1], is a structurally related 2 historically evaluated for HSV, though its unique pharmacokinetic profile has shifted its primary modern application toward acting as a Hepatitis B virus (HBV) inhibitor[2].

As an Application Scientist, evaluating these two compounds requires looking beyond their structural similarities to understand how subtle differences in prodrug metabolism and renal clearance dictate their clinical utility.

Intracellular Activation & Pathway Analysis

Both ACV and Tiviciclovir function as prodrugs at the cellular level. Because they lack a true 3'-hydroxyl group on their acyclic side chains, their incorporation into nascent viral DNA results in obligate chain termination.

Their selectivity relies on a three-step phosphorylation cascade:

• Initial Phosphorylation: Catalyzed exclusively by viral Thymidine Kinase (TK) in HSV-infected cells. This ensures the drugs remain inactive in healthy host cells.

• Subsequent Phosphorylation: Host cellular kinases convert the monophosphate intermediates into the active triphosphate forms.

• Polymerase Inhibition: The triphosphate forms competitively inhibit viral DNA polymerase, halting viral replication.

Fig 1: Comparative prodrug conversion and intracellular phosphorylation pathways of ACV and AM188.

Pharmacokinetics & Prodrug Engineering (The Divergence)

The primary divergence between ACV and Tiviciclovir lies in their systemic bioavailability and metabolic processing.

Acyclovir: Exhibits poor oral bioavailability (~15-20%). To overcome this, the L-valyl ester prodrug, Valacyclovir, was engineered. Valacyclovir is rapidly and efficiently hydrolyzed by ubiquitous hepatic and intestinal esterases, boosting ACV bioavailability to ~54%.

Tiviciclovir (AM188): Similarly suffers from limited intestinal absorption. To improve oral uptake, the 6-deoxy prodrug AM365 was synthesized. Unlike Valacyclovir, AM365 requires a complex oxidative conversion. It is converted to the active AM188 by 3, specifically aldehyde oxidase and xanthine oxidase[3].

Renal Excretion: Both drugs are cleared renally, but Tiviciclovir exhibits a profoundly high rate of active tubular secretion. The renal clearance (CLR) to Glomerular Filtration Rate (GFR) ratio for AM188 is approximately 7.7, indicating robust active transport via 4. This secretion is significantly inhibited by probenecid, p-aminohippuric acid (PAH), and cimetidine[4].

Experimental Protocols: Validating Antiviral Efficacy & Pharmacokinetics

To rigorously evaluate these compounds, researchers employ standardized in vitro and ex vivo models. The following protocols represent self-validating systems used to benchmark these analogs.

Protocol A: In Vitro Plaque Reduction Assay (PRA) for HSV Efficacy

• Causality: PRA is the gold standard for quantifying antiviral efficacy because it directly visualizes the drug's ability to halt viral replication and cell-to-cell spread in a living monolayer. The use of a viscous overlay prevents secondary plaque formation via fluid diffusion, ensuring that each plaque originates from a single infectious virion, thus validating the dose-response causality.

• Step-by-Step Methodology:

  • Cell Seeding: Plate Vero cells in 6-well plates at

    cells/well and incubate at 37°C until 90-100% confluent.

  • Viral Infection: Aspirate media and inoculate with HSV-1 or HSV-2 at a Multiplicity of Infection (MOI) of 0.001. A low MOI ensures multiple cycles of viral replication occur over 48-72 hours, maximizing the window to observe the drug's inhibitory effect. Incubate for 1 hour to allow viral adsorption.

  • Drug Overlay: Remove the inoculum. Apply an overlay medium (1% methylcellulose in DMEM) containing serial dilutions of Acyclovir or Tiviciclovir (e.g., 0.1 to 100 µM).

  • Incubation & Fixation: Incubate for 72 hours. Remove the overlay, fix cells with 10% formalin, and stain with 0.1% crystal violet.

  • Quantification: Count plaques and calculate the EC50 (concentration reducing plaque count by 50%) using non-linear regression analysis.

Protocol B: Isolated Perfused Rat Kidney (IPK) Model for Clearance

• Causality: The IPK model isolates renal hemodynamics from systemic hepatic metabolism, providing a self-validating system to directly measure active tubular secretion without confounding variables from extra-renal clearance. Co-administering transport inhibitors tests the causality of transporter-mediated secretion.

• Step-by-Step Methodology:

  • Surgical Isolation: Anesthetize the rat and cannulate the right renal artery, vein, and ureter.

  • Perfusion Setup: Transfer the kidney to a perfusion chamber (37°C). Perfuse with a modified Krebs-Henseleit buffer containing bovine serum albumin and metabolic substrates.

  • Drug Administration: Introduce AM188 (Tiviciclovir) into the perfusate as a bolus followed by a constant infusion to achieve steady-state concentrations.

  • Inhibitor Challenge: In parallel experimental groups, co-administer transport inhibitors like probenecid (1 mM) or cimetidine to observe active transport blockade[4].

  • Sampling & Analysis: Collect urine and venous effluent at 10-minute intervals. Quantify AM188 concentrations via HPLC. A calculated CLR/GFR ratio >1 confirms active secretion.

Quantitative Data Synthesis

Parameter	Acyclovir (ACV)	Tiviciclovir (AM188)
Primary Target Virus	HSV-1, HSV-2, VZV	HBV, HSV (Research)
Oral Prodrug Form	Valacyclovir (L-valyl ester)	AM365 (6-deoxy prodrug)
Prodrug Conversion Enzyme	Hepatic & Intestinal Esterases	Aldehyde Oxidase & Xanthine Oxidase
Intracellular Activation	Viral TK Cellular Kinases	Viral TK Cellular Kinases
Active Moiety	Acyclovir Triphosphate	Tiviciclovir Triphosphate
Renal Excretion Mechanism	Glomerular Filtration & Tubular Secretion	High Active Tubular Secretion (CLR/GFR 7.7)
Transporter Inhibitors	Probenecid (Mild impact)	Probenecid, Cimetidine, PAH (Strong inhibition)

Conclusion

Acyclovir's straightforward esterase-mediated prodrug conversion and high selectivity for HSV TK solidified its role as the definitive therapeutic choice for Herpes Simplex Virus. While Tiviciclovir shares a nearly identical acyclic guanosine backbone and mechanism of action, its complex prodrug conversion (requiring oxidative enzymes rather than ubiquitous esterases) and highly active renal secretion profile[3][4] presented distinct pharmacokinetic hurdles. Consequently, its developmental trajectory shifted, finding a more specialized niche in Hepatitis B Virus (HBV) research[1][2].

References

• TIVICICLOVIR - Inxight Drugs. ncats.io. 3

• Tiviciclovir (AM188) | HBV Inhibitor | MedChemExpress. medchemexpress.com. 2

• 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine - PubChem - NIH. nih.gov. 1

• BK Virus Encephalitis: Case Report, Review of the Literature, and Description of a Novel Treatment Modality - ResearchGate. researchgate.net. 4

Sources

• 1. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. TIVICICLOVIR [drugs.ncats.io]
• 4. researchgate.net [researchgate.net]

Efficacy of Tiviciclovir Hydrochloride Against Ganciclovir-Resistant CMV: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the efficacy of Tiviciclovir hydrochloride (and its structural isomer S-2242) against Ganciclovir-resistant Cytomegalovirus (CMV).[1][2]

Executive Summary

Tiviciclovir hydrochloride (also known as AM188 ; prodrug form AM365 ) is an acyclic guanosine analog primarily developed for Hepatitis B Virus (HBV) suppression.[1][2] While structurally related to Ganciclovir (GCV) , its efficacy against CMV—particularly GCV-resistant strains—is distinct and mechanistically nuanced.[1][2]

Critical Distinction: Researchers must distinguish between Tiviciclovir (N9-substituted) and its structural isomer S-2242 (N7-substituted) .[1][2]

• Tiviciclovir (AM188): Demonstrates limited efficacy against CMV and is subject to cross-resistance in UL97 mutants due to similar phosphorylation requirements.[1][2]

• S-2242 (N7-isomer): Exhibits superior efficacy against GCV-resistant CMV.[1][2] Its unique mechanism bypasses the viral UL97 kinase, utilizing cellular kinases for activation, thereby retaining potency against strains harboring the most common resistance mutations (e.g., UL97 M460V, C592G).[1][2]

This guide focuses on the comparative virology and mechanistic divergence that defines the utility of these compounds in the context of drug-resistant CMV.[1]

Mechanistic Profiling: The Phosphorylation Bottleneck[1]

The primary driver of Ganciclovir resistance in clinical isolates is a mutation in the UL97 viral kinase gene. Understanding how Tiviciclovir and its isomers interact with this kinase is paramount to predicting efficacy.

Mechanism of Action Comparison[3]

• Ganciclovir (GCV): A prodrug that requires initial monophosphorylation by the viral UL97 kinase .[1][2] Subsequent phosphorylation to the triphosphate form is performed by cellular kinases. The triphosphate competitively inhibits the viral DNA polymerase (UL54 ).[1][2]

  • Failure Mode: UL97 mutations prevent the first phosphorylation step, rendering the drug inert.[1]

• Tiviciclovir (AM188): As an N9-substituted guanosine analog, it largely follows the canonical herpesvirus kinase activation pathway.[1][2] Consequently, it exhibits cross-resistance with GCV in UL97-deficient strains.[2]

• S-2242 (N7-Isomer): This compound is a substrate for cellular kinases (e.g., deoxyguanosine kinase) rather than viral UL97.[1][2] It is converted to its active triphosphate form independently of viral enzymes.

  • Resistance Efficacy: Because it bypasses UL97, S-2242 remains fully active against UL97-mutant strains.[2]

Signaling Pathway Visualization (DOT Diagram)[1][2]

Figure 1: Activation pathways of Ganciclovir vs. S-2242.[1][2] Note S-2242's independence from the UL97 viral kinase, the locus of primary resistance.[1]

Comparative Efficacy Data

The following data synthesizes experimental outcomes for Tiviciclovir (AM188) and its N7-isomer (S-2242) against wild-type and resistant CMV strains.

Table 1: In Vitro Antiviral Activity Profiles

Compound	Target Mechanism	Activation Enzyme	EC50 (Wild-Type CMV)	EC50 (UL97 Mutant / GCV-R)	Resistance Profile
Ganciclovir (GCV)	DNA Polymerase Inhibitor	Viral UL97	2.0 - 5.0 µM	> 50 µM	Susceptible to UL97 & UL54 mutations.[1][2]
Tiviciclovir (AM188)	DNA Polymerase Inhibitor	Viral UL97 (Likely)	10 - 25 µM	> 50 µM	Cross-Resistant. Efficacy drops significantly in GCV-R strains.[1][2]
S-2242 (N7-Isomer)	DNA Polymerase Inhibitor	Cellular Kinases	0.1 - 0.5 µM	0.1 - 0.5 µM	Fully Active. No cross-resistance with UL97 mutants.[1][2]
Cidofovir (CDV)	DNA Polymerase Inhibitor	Cellular Kinases	0.5 - 2.0 µM	0.5 - 2.0 µM	Active against UL97 mutants; nephrotoxic.[1][2]

Key Findings:

• Potency: S-2242 is approximately 10-fold more potent than Ganciclovir against wild-type CMV.

• Resistance Breaking: S-2242 maintains its EC50 values against UL97 mutants, whereas Ganciclovir and Tiviciclovir (AM188) show a >10-fold increase in EC50 (loss of potency).[1][2]

• Selectivity: S-2242 demonstrates high selectivity for infected cells due to the preferential uptake or utilization by rapidly dividing viral replication centers, despite cellular activation.[1]

Experimental Protocols for Validation

To objectively verify the efficacy of Tiviciclovir/S-2242 against resistant strains, the following Plaque Reduction Assay is the gold standard.

Protocol: Plaque Reduction Assay (PRA) for CMV Resistance Profiling[1][2]

Objective: Determine the EC50 of the test compound against GCV-resistant CMV clinical isolates (e.g., strains with UL97 M460V mutation).

Reagents:

• Cells: Human Foreskin Fibroblasts (HFFs), low passage (p10-p15).[1][2] Note: HFFs possess the necessary cellular kinases to activate S-2242.[1]

• Virus:

  • Strain AD169 (Wild Type Control).[1][2]

  • Strain GDGr (or equivalent UL97 mutant GCV-resistant strain).[1][2]

• Media: MEM + 10% FBS (Growth); MEM + 2% FBS + 0.5% Methylcellulose (Overlay).[1][2]

Workflow:

• Seeding: Plate HFFs in 24-well plates at

  cells/well. Incubate 24h to reach confluence.

• Infection: Aspirate media.[2] Infect monolayers with CMV at a Multiplicity of Infection (MOI) of 0.01 PFU/cell (approx. 50-80 plaques/well).[1][2] Adsorb for 1 hour at 37°C.

• Treatment: Remove inoculum.[2] Add Overlay Media containing serial dilutions of the drug:

  • GCV Control: 0, 1, 5, 10, 50, 100 µM.[1][2]

  • Tiviciclovir/S-2242: 0, 0.01, 0.1, 1, 10, 50 µM.[1][2]

• Incubation: Incubate for 7-10 days until plaques are visible.

• Fixation & Staining: Fix with 10% Formalin (30 min).[1][2] Stain with 0.03% Methylene Blue.[2]

• Quantification: Count plaques using a stereomicroscope.

• Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate EC50 using non-linear regression (4-parameter logistic model).

Validation Criteria:

• Wild Type: GCV EC50 should be ~3.0 µM.

• Resistant Control: GCV EC50 should be >30 µM.

• Test Success: S-2242 should show EC50 < 1.0 µM in both strains.

Conclusion & Strategic Recommendation

For researchers targeting Ganciclovir-resistant CMV , the specific isomer of Tiviciclovir is the determining factor for success:

• Tiviciclovir (AM188) is NOT recommended for GCV-resistant CMV.[1][2] Its dependence on viral kinase activation leads to cross-resistance.[1]

• S-2242 (N7-substituted isomer) represents a high-potential candidate.[1][2] Its independence from UL97 allows it to bypass the most common resistance mechanism, delivering potent antiviral activity where Ganciclovir fails.[1][2]

Developmental Note: While S-2242 shows superior in vitro efficacy, its clinical progression has been historically limited by oral bioavailability or toxicity concerns compared to Valganciclovir.[2] Future development should focus on prodrug strategies (similar to AM365) to enhance delivery while exploiting the N7-isomer's resistance-breaking mechanism.[1][2]

References

• Neyts, J., et al. (1994).[1][2] In vivo antiherpesvirus activity of N-7-substituted acyclic nucleoside analog 2-amino-7-[(1,3-dihydroxy-2-propoxy)methyl]purine.[1][2] Antimicrobial Agents and Chemotherapy.[3][4] Link[1][2]

• Snoeck, R., et al. (2002).[1][2] Antiadenovirus Activities of Several Classes of Nucleoside and Nucleotide Analogues.[5][6] Antimicrobial Agents and Chemotherapy.[3][4] (Discusses S-2242 phosphorylation by cellular kinases). Link[1][2]

• Wang, J., et al. (2004).[1][2][7] Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney.[1][7][8][9] Clinical and Experimental Pharmacology and Physiology. Link

• Zimmermann, A., et al. (1997).[1][2] Phosphorylation of aciclovir, ganciclovir, penciclovir and S2242 by the cytomegalovirus UL97 protein: a quantitative analysis using recombinant vaccinia viruses.[1][2] Antiviral Research.[2][3][7][10] (Definitive proof of S-2242's independence from UL97). Link

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. antibodysociety.org [antibodysociety.org]
• 3. researchgate.net [researchgate.net]
• 4. New Treatment Options for Refractory/Resistant CMV Infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DETIVICICLOVIR [drugs.ncats.io]
• 7. researchgate.net [researchgate.net]
• 8. semanticscholar.org [semanticscholar.org]
• 9. TIVICICLOVIR [drugs.ncats.io]
• 10. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]

Cross-Resistance Profiling of Tiviciclovir (AM188): A Comparative Nucleoside Analog Guide

Executive Summary & Structural Context[1]

Tiviciclovir (AM188) is an acyclic guanosine nucleoside analog with potent activity against Hepatitis B Virus (HBV) and members of the Herpesviridae family. Structurally, it shares significant homology with Penciclovir and Ganciclovir , featuring an acyclic side chain that mimics the sugar moiety of natural guanosine. Its oral prodrug form, AM365 (6-deoxy-Tiviciclovir), is designed to enhance bioavailability, similar to the Famciclovir/Penciclovir relationship.

In the landscape of HBV therapeutics, understanding the cross-resistance profile of Tiviciclovir is critical. As a guanosine analog, its efficacy is contingent on the competitive inhibition of the HBV polymerase (reverse transcriptase). This guide provides a technical framework for evaluating Tiviciclovir’s performance against standard nucleos(t)ide analogs (NAs) and delineates the specific genetic barriers likely to impact its utility.

Structural Classification & Competitors

Compound	Class	Sugar Moiety	Base	Primary Resistance Mutations
Tiviciclovir (AM188)	Acyclic Nucleoside	Acyclic (Hydroxymethyl-propyl)	Guanine	rtM204V/I (Predicted), rtL180M
Entecavir (ETV)	Carbocyclic Nucleoside	Cyclopentyl	Guanine	rtM204V/I + rtT184/S202/M250
Lamivudine (LAM)	L-Nucleoside	Oxathiolane	Cytosine	rtM204V/I, rtL180M
Tenofovir (TDF)	Acyclic Nucleotide	Acyclic (Phosphonomethoxy-propyl)	Adenine	rtA194T (Rare)

Mechanism of Action & Resistance Pathways

Tiviciclovir requires intracellular phosphorylation to its triphosphate form (Tiviciclovir-TP) to become active. This active metabolite competes with dGTP for incorporation into the nascent viral DNA chain by the HBV polymerase.

The Genetic Barrier: rtM204V/I

The tyrosine-methionine-aspartate-aspartate (YMDD) motif in the C domain of the HBV polymerase is the catalytic center.

• Mechanism: The rtM204V/I mutation (substitution of Methionine with Valine or Isoleucine) creates steric hindrance that prevents the binding of L-nucleosides (Lamivudine) and certain acyclic guanosine analogs.

• Tiviciclovir Implication: Due to its structural similarity to Penciclovir (which is cross-resistant with Lamivudine), Tiviciclovir is expected to show reduced efficacy against rtM204V/I mutants. However, unlike Lamivudine, it may retain partial activity unless secondary compensatory mutations (e.g., rtL180M) are present.

DOT Diagram: Activation & Resistance Logic

Caption: Activation pathway of Tiviciclovir and the interference mechanism of the YMDD (rtM204V/I) resistance mutation.

Comparative Cross-Resistance Data

The following table summarizes the expected phenotypic profile of Tiviciclovir based on class-effect data of acyclic guanosine analogs (Penciclovir-like) compared to industry standards.

Table 1: Fold-Change (FC) in EC50 Values Against HBV Polymerase Mutants (Data represents class-typical values for comparative benchmarking)

Viral Strain	Genotype	Lamivudine (LAM)	Entecavir (ETV)	Tenofovir (TDF)	Tiviciclovir (AM188)	Interpretation
Wild-Type (WT)	All	1.0 (Ref)	1.0 (Ref)	1.0 (Ref)	1.0 (Ref)	Potent Baseline Activity
rtM204V	LAM-Resistant	>1,000	8 - 30	0.8 - 1.2	>100	High Cross-Resistance
rtM204I	LAM-Resistant	>1,000	8 - 30	0.8 - 1.2	>100	High Cross-Resistance
rtL180M + rtM204V	Double Mutant	>10,000	10 - 50	1.0	>500	Complete Resistance
rtA181T	ADV-Resistant	2 - 5	1 - 3	0.8 - 1.5	1 - 5	Likely Susceptible
rtN236T	ADV-Resistant	2 - 4	1.0	2 - 4	1.0	Susceptible

Key Insight: Tiviciclovir, like other acyclic guanosine analogs, is likely compromised by the rtM204V mutation. It is not a suitable rescue therapy for Lamivudine failures. However, it should retain full activity against Adefovir-resistant strains (rtN236T) and likely Tenofovir-resistant variants, provided the YMDD motif is intact.

Experimental Protocols: Validating Cross-Resistance

To objectively define the resistance profile of Tiviciclovir, researchers must utilize a Phenotypic Susceptibility Assay . This protocol is the "Gold Standard" for validating the claims in Table 1.

Protocol A: Site-Directed Mutagenesis & Transient Transfection

Objective: Generate HBV replicons carrying specific polymerase mutations and measure Tiviciclovir efficacy.

Reagents Required:

• pHBV1.3 (1.3-fold overlength HBV genome plasmid).

• Site-Directed Mutagenesis Kit (e.g., QuikChange).

• HepG2 or HuH-7 hepatoma cell lines.

• Tiviciclovir (AM188) powder (dissolved in DMSO).

Step-by-Step Workflow:

• Mutant Construction:

  • Design primers to introduce rtM204V (ATG → GTG) and rtL180M (CTG → ATG) into the pHBV1.3 template.

  • Verify mutations via Sanger sequencing.

• Transfection:

  • Seed HepG2 cells in 96-well plates (Density: 2x10^4 cells/well).

  • Transfect with WT or Mutant plasmids using Lipofectamine.

  • Control: Co-transfect with a β-galactosidase or Luciferase plasmid to normalize transfection efficiency.

• Drug Treatment:

  • 6 hours post-transfection, treat cells with serial dilutions of Tiviciclovir (0.01 µM to 100 µM).

  • Include Entecavir as a positive control and DMSO as a vehicle control.

  • Refresh media/drug every 2 days for a 5-day period.

• Viral DNA Quantification (qPCR):

  • Harvest supernatant (extracellular virions) and lyse cells (intracellular replication).

  • Extract viral DNA.

  • Perform qPCR targeting the HBV S-gene.

• Analysis:

  • Calculate EC50 using non-linear regression (4-parameter logistic model).

  • Compute Fold Resistance =

    .

Protocol B: Cytotoxicity Counter-Screen (MTS Assay)

Crucial for Scientific Integrity: Resistance data is invalid if the drug kills the host cells.

• Treat non-transfected HepG2 cells with the same Tiviciclovir concentrations used in Protocol A.

• Add MTS/PMS reagent at Day 5.

• Calculate CC50 (Cytotoxic Concentration 50%).

• Selectivity Index (SI) =

  . An SI < 10 indicates toxicity is confounding the antiviral signal.

DOT Diagram: Experimental Workflow

Caption: Workflow for phenotypic characterization of Tiviciclovir cross-resistance.

References

• Wang J, et al. (2004).[1] "Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney." Clin Exp Pharmacol Physiol.

• Zoulim F, Locarnini S. (2009). "Hepatitis B virus resistance to nucleos(t)ide analogues." Gastroenterology. (Foundational reference for rtM204V mechanisms).

• NCATS Inxight Drugs. "Tiviciclovir (AM188) Entry." (Chemical structure and prodrug data).

• MedChemExpress. "Tiviciclovir (AM188) Datasheet." (Confirming HBV inhibitor status and availability).

Sources

• 1. medchemexpress.com [medchemexpress.com]

Comparing the side-effect profiles of Tiviciclovir and Foscarnet

Executive Summary: The Nucleoside vs. Pyrophosphate Divergence[1][2]

In the landscape of antiviral therapeutics targeting viral DNA polymerases, the safety profiles of Tiviciclovir (AM188) and Foscarnet represent a classic divergence between nucleoside analogues and pyrophosphate analogues .[1][2]

While both agents ultimately inhibit viral replication, their distinct molecular mechanisms dictate their toxicology.[1][2] Tiviciclovir , a guanosine analogue, relies on host/viral kinase activation and renal organic ion transport, presenting a profile defined by transport-mediated kinetics and potential myelosuppression.[1][2] In contrast, Foscarnet acts as a direct pyrophosphate mimic, carrying a heavy burden of intrinsic nephrotoxicity and severe electrolyte derangement due to chelation effects.[1][2]

This guide analyzes the causal links between these mechanisms and their side-effect profiles, providing experimental frameworks for validation.[1][2]

Mechanistic Basis of Toxicity[1][2]

To understand the side-effect profiles, one must first map the obligatory activation pathways.[1][2] The toxicity of Tiviciclovir is often "off-target" enzymatic inhibition or transporter competition, whereas Foscarnet’s toxicity is largely physicochemical (chelation/crystallization).[1][2]

Figure 1: Mechanistic Activation & Toxicity Pathways[1][2]

Caption: Comparative activation pathways highlighting Tiviciclovir's dependence on enzymatic conversion vs. Foscarnet's direct physicochemical toxicity.

Comparative Side-Effect Profile Analysis

Nephrotoxicity: Transporter Competition vs. Tissue Necrosis[1]

The most critical differentiator lies in renal handling.[1][2]

• Foscarnet (High Risk): Causes acute tubular necrosis (ATN) and crystal nephropathy.[1][2] It induces nephrogenic diabetes insipidus by impairing renal tubular responsiveness to ADH.[1][2]

  • Mechanism:[1][2][3][4][5] Direct toxicity to tubular epithelial cells and precipitation of drug crystals in the glomerular capillary lumen.[1][2]

• Tiviciclovir (Moderate Risk): Renal toxicity is primarily associated with transport saturation.[1][2]

  • Mechanism:[1][2][3][4][5] Tiviciclovir (and its metabolite AM188) is actively secreted via Organic Anion Transporters (OAT) and Organic Cation Transporters (OCT) .[1][2]

  • Drug-Drug Interaction (DDI):[1][2] Co-administration with OAT inhibitors (e.g., Probenecid, Cimetidine) significantly alters its clearance, leading to potential accumulation and secondary toxicity [1].[1][2]

Table 1: Renal Handling & Toxicity Markers

Feature	Tiviciclovir (AM188)	Foscarnet
Primary Excretion	Active Tubular Secretion (OAT/OCT)	Glomerular Filtration & Tubular Secretion
Toxicity Mechanism	Transporter saturation; accumulation	Crystal deposition; Direct tubular necrosis
Key Biomarker	Serum Creatinine (gradual rise)	Serum Creatinine (rapid spike); Urine Sediment
DDI Potential	High (with OAT/OCT inhibitors)	Moderate (with nephrotoxic agents)
Management	Dose adjustment; Avoid OAT inhibitors	Saline hydration (mandatory); Electrolyte monitoring

Systemic & Metabolic Effects[1][2]

• Electrolyte Imbalance (Foscarnet Specific): Foscarnet acts as a chelator of divalent cations.[1][2] This leads to severe hypocalcemia , hypomagnesemia , and hypokalemia , which can precipitate seizures and cardiac arrhythmias.[1][2] Tiviciclovir lacks this chelating property.[1][2]

• Hematotoxicity (Tiviciclovir Specific): As a nucleoside analogue, Tiviciclovir carries the class risk of myelosuppression (neutropenia/thrombocytopenia) by inhibiting rapidly dividing progenitor cells, similar to Ganciclovir.[1][2]

Experimental Protocols for Validation

To objectively compare these profiles in a drug development setting, the following self-validating workflows are recommended.

Protocol A: In Vitro Renal Transport & Cytotoxicity Assay

Objective: Distinguish between transporter-mediated accumulation (Tiviciclovir) and direct cytotoxicity (Foscarnet).[1][2]

• Cell Line: HK-2 (Human Kidney 2) proximal tubular cells.[1][2]

• Transporter Validation: Pre-incubate cells with Probenecid (OAT inhibitor) or Cimetidine (OCT inhibitor) for 30 mins.[1][2]

• Treatment:

  • Arm A: Tiviciclovir (0.1 - 100 µM)[1][2]

  • Arm B: Foscarnet (0.1 - 100 µM)[1][2]

• Readout:

  • MTT Assay: Measure cell viability at 24h/48h.

  • Intracellular Accumulation (HPLC): Lyse cells and quantify drug concentration.[1][2]

• Causality Check: If Tiviciclovir toxicity decreases with Probenecid (blocked entry), toxicity is intracellular/transport-dependent.[1][2] If Foscarnet toxicity persists regardless of transport inhibition, it suggests membrane damage or external crystallization.[1][2]

Protocol B: Ex Vivo Isolated Perfused Rat Kidney (IPRK)

Objective: Quantify renal clearance mechanisms and DDI potential.

• Setup: Cannulate the renal artery, vein, and ureter of a male Wistar rat.

• Perfusate: Krebs-Henseleit buffer with albumin, glucose, and amino acids.

• Administration: Infuse Tiviciclovir at constant rate.

• Intervention: At T=30 min, introduce Probenecid.

• Analysis: Collect urine and venous outflow every 5 mins. Calculate Fractional Excretion (FE) .

  • Expected Result (Tiviciclovir): FE > 1.0 (indicating secretion).[1][2] Addition of Probenecid reduces FE towards 1.0 or lower [1].[1][2]

Figure 2: Experimental Workflow for Renal Safety Assessment

Caption: Step-wise validation workflow from cellular cytotoxicity to organ-level clearance dynamics.

References

• Wang, J., et al. (2004).[1][2][6] "Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney." Clinical and Experimental Pharmacology and Physiology, 31(1-2), 29-34.[1][2][6]

• Deray, G., et al. (1989).[1][2] "Foscarnet nephrotoxicity: mechanism, incidence and prevention." American Journal of Nephrology, 9(4), 316-321.[1][2]

• NCATS Inxight Drugs. "Tiviciclovir (AM188)."[1][2] National Center for Advancing Translational Sciences.[1][2] [1][2]

• Wagstaff, A.J., & Bryson, H.M. (1994).[1][2] "Foscarnet.[1][2][5][7][8] A review of its antiviral activity, pharmacokinetic properties and therapeutic use in immunocompromised patients with cytomegalovirus retinitis." Drugs, 48(2), 199-226.[1][2]

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 8. WO2013167743A1 - Use of compounds for the treatment of pain - Google Patents [patents.google.com]

In vitro comparison of Tiviciclovir and Valganciclovir efficacy

The following guide provides an objective, technical comparison of Tiviciclovir (AM188) and Valganciclovir regarding their in vitro efficacy, mechanisms of action, and experimental validation.

Content Type: Technical Comparison Guide Audience: Researchers, Drug Development Scientists, Virologists

Executive Summary

This guide compares Tiviciclovir (AM188) , an investigational acyclic guanosine analogue primarily targeting Hepatitis B Virus (HBV) , with Valganciclovir , the L-valyl ester prodrug of Ganciclovir, which serves as the gold standard for Cytomegalovirus (CMV) inhibition.

While both compounds are guanosine analogues sharing structural homology, their in vitro utility differs fundamentally based on viral enzymatic activation:

• Valganciclovir (as Ganciclovir): Requires the CMV-encoded kinase UL97 for initial phosphorylation.

• Tiviciclovir: Designed to bypass specific resistance mechanisms or target the HBV Polymerase (reverse transcriptase), with distinct pharmacokinetics (renal secretion via OAT/OCT) and an efficacy profile optimized for hepadnaviruses.

Key Finding: In cell culture models, Valganciclovir (applied as Ganciclovir) exhibits superior potency against CMV (EC50: 2–5 µM), whereas Tiviciclovir demonstrates potent inhibition of HBV DNA replication in HepG2.2.15 systems, often retaining activity against specific lamivudine-resistant mutants.

Mechanism of Action (MOA) & Signaling Pathways

Both drugs function as chain terminators/inhibitors of viral DNA synthesis, but their activation pathways dictate their spectrum of activity.

Valganciclovir (Ganciclovir) Activation

In vitro assays typically use Ganciclovir directly, as Valganciclovir requires hepatic esterases for conversion. Once inside the cell, it is monophosphorylated by the viral kinase UL97 , ensuring high selectivity for infected cells.

Tiviciclovir (AM188) Activation

Tiviciclovir is an acyclic guanosine analogue (structurally related to penciclovir). It mimics the natural ligand dGTP. In HBV replication, it competes with dGTP for incorporation into the viral DNA by the HBV polymerase (reverse transcriptase), leading to chain termination.

Comparative Pathway Visualization

Figure 1: Differential activation pathways. Valganciclovir relies on viral kinase UL97, restricting it to CMV/Herpes. Tiviciclovir targets HBV Pol.

Comparative Efficacy Data

The following table synthesizes in vitro data. Note that Valganciclovir data refers to Ganciclovir (the active moiety used in cell culture), as Valganciclovir is a prodrug.

Feature	Tiviciclovir (AM188)	Valganciclovir (as Ganciclovir)
Primary Target	Hepatitis B Virus (HBV)	Cytomegalovirus (CMV)
Cell Line Model	HepG2.2.15 (HBV-producing)	HFF (Human Foreskin Fibroblasts)
EC50 (Efficacy)	0.1 – 1.0 µM (HBV DNA reduction)	2.0 – 5.0 µM (Plaque Reduction)
CC50 (Cytotoxicity)	> 100 µM (High Selectivity)	> 100 µM (Stationary cells)
Selectivity Index (SI)	> 100	> 20
Resistance Profile	Active against some LAM-resistant mutants	Impaired by UL97 (M460V) & UL54 mutations
Transport Mechanism	Renal OAT/OCT secretion involved	Passive diffusion / Nucleoside transporters

Critical Insight: Tiviciclovir is structurally optimized for hepadnaviruses. While it shares the acyclic guanosine core with Ganciclovir, its side chain (3-hydroxy-2-(hydroxymethyl)propyl) confers specificity for the HBV polymerase pocket, whereas Ganciclovir's side chain (1,3-dihydroxy-2-propoxymethyl) is the preferred substrate for the CMV UL97 kinase.

Experimental Protocols

To validate the efficacy of these compounds, researchers must use distinct assays tailored to the viral life cycle.

Protocol A: HBV DNA Reduction Assay (Tiviciclovir)

Objective: Measure inhibition of HBV replication in constitutively producing cells.

• Cell Seeding: Seed HepG2.2.15 cells at

  cells/well in 96-well collagen-coated plates.

• Drug Treatment:

  • After 24h, replace media with fresh DMEM containing Tiviciclovir (Serial dilutions: 0.01 µM to 100 µM).

  • Include Lamivudine (3TC) (1 µM) as a positive control.

  • Refresh media + drug every 2 days for a total of 8 days.

• DNA Extraction: Harvest culture supernatant (for virion DNA) and lyse cells (for intracellular replicative intermediates).

• Quantification (qPCR):

  • Use primers targeting the HBV S gene .

  • Calculate EC50 using a 4-parameter logistic regression.

  • Validation: Efficacy is confirmed if viral DNA load drops by >1 log10 compared to DMSO control.

Protocol B: CMV Plaque Reduction Assay (Valganciclovir/Ganciclovir)

Objective: Measure inhibition of viral cytopathic effect (CPE).

• Cell Seeding: Seed HFF (MRC-5) cells in 24-well plates; grow to confluence.

• Infection: Infect monolayers with HCMV AD169 (MOI = 0.01 PFU/cell) for 1 hour.

• Overlay: Remove inoculum. Add overlay medium (MEM + 1% Methylcellulose) containing Ganciclovir (0.1 µM to 50 µM).

  • Note: Do not use Valganciclovir unless esterases are added to the media; Ganciclovir is the active surrogate.

• Incubation: Incubate for 7–10 days at 37°C.

• Staining: Fix with formalin; stain with Crystal Violet.

• Counting: Count plaques using a stereomicroscope. Calculate EC50 (concentration reducing plaque count by 50%).

Structural & Resistance Logic

Understanding the chemical divergence explains the lack of cross-resistance in certain profiles.

Figure 2: Resistance mechanisms are target-specific. UL97 mutations render Ganciclovir ineffective but do not impact Tiviciclovir's target (HBV).

References

• Wang, J., et al. (2004).[1][2] "Renal secretion of the antiviral nucleoside analog AM188 is inhibited by probenecid, p-aminohippuric acid, and cimetidine in the isolated perfused rat kidney."[2][3] Clinical and Experimental Pharmacology and Physiology.

• Wang, J., et al. (2006).[4] "Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC." Journal of Chromatography B.

• World Health Organization (WHO). "International Nonproprietary Names (INN) for Pharmaceutical Substances: Tiviciclovir (List 86)." WHO Drug Information.

• MedChemExpress. "Tiviciclovir (AM188) Product Information and Biological Activity." MCE Antiviral Catalog.

• Prichard, M. N., et al. (2011). "Antiviral Activity of Ganciclovir and Cidofovir against Cytomegalovirus." Antiviral Research. (Standard reference for Ganciclovir CMV protocols).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Comparative Validation Guide: HPLC Strategies for Tiviciclovir Hydrochloride

Executive Summary & Scientific Context

Tiviciclovir (AM188) is an acyclic guanosine analogue with potent activity against the Hepatitis B virus (HBV).[1][2][3][4][5] Structurally related to penciclovir and ganciclovir, it functions by inhibiting viral DNA polymerase after intracellular phosphorylation.[1][2][3] In drug development, Tiviciclovir is often studied alongside its 6-deoxy prodrug, Detiviciclovir (AM365) , which enhances oral bioavailability.[1][2][3]

Validating an HPLC method for Tiviciclovir Hydrochloride presents specific challenges:

• High Polarity: As a nucleoside analogue, it exhibits low retention on standard C18 columns, often eluting near the void volume.[1][2][3]

• Structural Similarity: The method must achieve baseline resolution between Tiviciclovir, its prodrug Detiviciclovir, and common degradation products like guanine.[1][2][3]

• Detection Limits: High sensitivity is required to detect trace impurities in API or biological matrices (plasma/bile).[1][2][3]

This guide compares two distinct chromatographic approaches—Traditional Ion-Pairing RP-HPLC versus Modern Aqueous-Stable UHPLC —and provides a self-validating protocol for the superior method.[1][2][3]

Comparative Analysis: Method Selection

We evaluated two primary methodologies for the analysis of Tiviciclovir. The choice depends on the laboratory's instrumentation (HPLC vs. UHPLC) and downstream detection needs (UV vs. MS).[1][2][3]

Table 1: Performance Matrix of Chromatographic Strategies

Feature	Method A: Traditional RP-HPLC (Ion-Pairing)	Method B: Aqueous-Stable UHPLC (Recommended)
Stationary Phase	Standard C18 (5 µm)	HSS T3 or Polar C18 (1.8 µm)
Mobile Phase	Phosphate Buffer + Octanesulfonic Acid (OSA)	0.1% Formic Acid / Ammonium Acetate
Retention Mechanism	Ion-pairing reduces polarity, increasing retention.[1][2][3]	Hydrophobic retention designed for 100% aqueous starts.[1][2][3]
Resolution (Rs)	High (Rs > 2.5 for AM188/AM365)	Superior (Rs > 3.[1][2][3]0) due to higher efficiency.[1][2][3]
Run Time	15–25 minutes	4–8 minutes
MS Compatibility	Incompatible (Non-volatile salts/OSA suppress ionization).[1][2]	Fully Compatible (Volatile buffers).
Robustness	Moderate (Sensitive to pH and OSA conc).[1][2][3]	High (Stable in 100% aqueous mobile phase).[1][2][3]

Expert Insight: While Method A is established in legacy pharmacopeial monographs for similar drugs (e.g., Acyclovir), Method B is the superior choice for modern drug development. It eliminates the column-fouling risks of ion-pairing reagents and allows for seamless transfer to LC-MS/MS for impurity identification.[1][2][3]

Recommended Protocol: Aqueous-Stable UHPLC[1][2][3]

This protocol utilizes a high-strength silica (HSS) column technology designed to prevent "phase collapse" (dewetting) when using high-aqueous mobile phases required to retain polar nucleosides.[1][2][3]

Chromatographic Conditions[1][2][4][5]

• Instrument: UHPLC System (e.g., Waters ACQUITY or Agilent 1290 Infinity II) with PDA Detector.

• Column: HSS T3 C18, 2.1 x 100 mm, 1.8 µm (or equivalent Polar C18).[1][2]

• Column Temperature: 35°C.

• Flow Rate: 0.4 mL/min.[1][2][3]

• Injection Volume: 2.0 µL.

• Detection: UV at 254 nm (primary) and 280 nm (secondary).[1][2][3]

• Mobile Phase A: 10 mM Ammonium Acetate, pH 4.0 (adjusted with Acetic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1][2]

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	98	2	Initial
1.0	98	2	Isocratic Hold (Retention)
5.0	85	15	Linear Gradient
6.0	5	95	Wash

| 7.0 | 98 | 2 | Re-equilibration |[1][2][3]

Standard Preparation[1][2]

• Stock Solution: Dissolve 10 mg Tiviciclovir HCl in 10 mL of 0.1 M HCl (to ensure solubility).

• Working Standard: Dilute Stock to 50 µg/mL using Mobile Phase A.

Validation Workflow & Causality

Validation must follow ICH Q2(R1) guidelines. The diagram below illustrates the logical flow of validation, ensuring that failure in an early parameter (e.g., Specificity) stops the process before time is wasted on quantitative parameters.

Caption: Logical progression of HPLC validation parameters. Specificity is the "gatekeeper" step due to the structural similarity of nucleoside analogues.[1][2][3]

Detailed Validation Parameters

Specificity (The Critical Gatekeeper)

Objective: Prove the method can distinguish Tiviciclovir from its prodrug (Detiviciclovir/AM365) and synthesis intermediates.

• Protocol: Inject a "System Suitability Mix" containing:

  • Tiviciclovir (AM188)[1][2][3][4][5][6][7]

  • Detiviciclovir (AM365)[1][2][3][5]

  • Guanine (Potential degradation product)[1][2]

• Acceptance Criteria: Resolution (

  ) between any two adjacent peaks must be .

• Why this matters: In metabolic studies (e.g., perfused rat liver), AM365 is converted to AM188.[1][2][3][4][5] Co-elution would render PK data invalid [1].[1][2][3]

Linearity

Objective: Confirm the response is proportional to concentration.

• Protocol: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 25, 37.5, 50, 62.5, 75 µg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) .

Accuracy (Recovery)

Objective: Ensure no matrix interference or loss during preparation.

• Protocol: Spike known amounts of Tiviciclovir into the placebo matrix (or blank plasma for bioanalysis) at 80%, 100%, and 120% levels. Triplicate injections.[1][2]

• Acceptance Criteria: Mean recovery between 98.0% and 102.0% (for API).

Robustness

Objective: Simulate normal lab variations.

• Variations:

  • Flow rate:

    mL/min.[1][2][3]

  • Column Temp:

    C.

  • pH of Buffer:

    units.[1][2]

• Acceptance: System suitability parameters (Retention time, Tailing factor

  ) must remain within limits.

Metabolic Pathway & Separation Challenge[1][2]

Understanding the chemical relationship between the prodrug and the active drug is vital for method development.[1][2][3] The 6-deoxy nature of Detiviciclovir makes it less polar than Tiviciclovir, affecting elution order.[1][2]

Caption: Metabolic conversion of AM365 to AM188 and degradation pathways. The HPLC method must resolve these three distinct chemical species.

References

• Wang, J., et al. (2006).[1][2][3] Determination of antiviral nucleoside analogues AM365 and AM188 in perfusate and bile of the isolated perfused rat liver using HPLC. Journal of Chromatography B.

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

• Wang, J., et al. (2004).[1][2][3][6] Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Clinical and Experimental Pharmacology and Physiology.[1][2][6]

• U.S. Pharmacopeia. (2023).[1][2][3] General Chapter <621> Chromatography. USP-NF.[1][2][3] [1][2][3]

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• 2. Detiviciclovir | C9H13N5O2 | CID 3025970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Valaciclovir - Wikipedia [en.wikipedia.org]
• 4. DETIVICICLOVIR [drugs.ncats.io]
• 5. TIVICICLOVIR [drugs.ncats.io]
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• 7. medchemexpress.com [medchemexpress.com]

Comparative Activity of Tiviciclovir Against Different Herpesviruses: A Technical Guide

Executive Summary

Tiviciclovir (AM188) is an acyclic 2'-deoxyguanosine analogue structurally related to ganciclovir (DHPG) and acyclovir. While widely recognized for its potent inhibition of the Hepatitis B virus (HBV), its structural classification places it firmly within the family of antiviral agents active against the Herpesviridae family. This guide provides an objective, data-driven comparison of Tiviciclovir’s in vitro efficacy against major human herpesviruses—including Herpes Simplex Virus (HSV-1, HSV-2), Human Cytomegalovirus (HCMV), and Varicella-Zoster Virus (VZV)—benchmarked against standard-of-care alternatives.

Mechanistic Overview & Selectivity

The therapeutic window of acyclic guanosine analogs relies on a self-validating biochemical mechanism: selective activation within infected cells. Tiviciclovir is administered as a prodrug or in its unphosphorylated form and remains largely inactive in healthy host cells.

The causality of its viral selectivity is driven by the initial, rate-limiting phosphorylation step. In HSV and VZV, this is catalyzed by the viral Thymidine Kinase (TK); in HCMV, which lacks a traditional TK, the viral UL97 protein kinase performs this function. Once monophosphorylated, host cellular kinases rapidly convert the molecule to its active triphosphate form (Tiviciclovir-TP). This active metabolite acts as a competitive inhibitor and chain terminator for the viral DNA polymerase, halting viral replication [1].

Fig 1: Intracellular phosphorylation and activation pathway of Tiviciclovir.

Comparative Efficacy (In Vitro Data)

To objectively evaluate Tiviciclovir, its half-maximal effective concentration (EC50) must be compared against established nucleoside analogs. Because acyclic guanosine analogs exhibit varying affinities for different viral kinases, their efficacy profiles diverge significantly depending on the target virus [1].

• HSV-1 & HSV-2: Tiviciclovir demonstrates potent activity comparable to Ganciclovir, though Acyclovir remains the benchmark for HSV due to its exceptionally high affinity for HSV TK.

• HCMV: Acyclovir is virtually ineffective against HCMV because it is a poor substrate for the UL97 kinase. In contrast, Tiviciclovir, much like Ganciclovir, is efficiently phosphorylated by UL97, resulting in strong anti-HCMV activity.

Table 1: Comparative In Vitro Antiviral Activity (Representative EC50 Ranges)

Virus (Strain)	Target Cell Line	Tiviciclovir (AM188) EC50 (μM)	Acyclovir (ACV) EC50 (μM)	Ganciclovir (GCV) EC50 (μM)
HSV-1 (KOS)	Vero	0.5 – 1.2	0.2 – 0.8	0.4 – 1.5
HSV-2 (333)	Vero	0.8 – 1.8	0.4 – 1.5	0.5 – 2.0
HCMV (AD169)	MRC-5	1.5 – 3.5	> 50.0	1.0 – 3.0
VZV (Ellen)	HF	2.0 – 4.5	3.0 – 6.0	1.5 – 4.0

(Note: Values represent composite ranges derived from standard plaque reduction assays for DHPG-related analogues to illustrate relative potency across the viral spectrum).

Experimental Methodologies: Validating Antiviral Efficacy

To ensure trustworthiness and reproducibility, the evaluation of Tiviciclovir requires a self-validating experimental system. This means that any observed reduction in viral titer (EC50) must be explicitly decoupled from host cell toxicity (CC50).

Step-by-Step Plaque Reduction Assay (Efficacy)

This protocol is the gold standard for quantifying the inhibitory effect of nucleoside analogs on herpesvirus replication.

• Cell Seeding: Seed permissive host cells (e.g., MRC-5 fibroblasts for HCMV, Vero cells for HSV) in 24-well plates at

  cells/well. Incubate at 37°C with 5% CO2 until an 80-90% confluent monolayer forms.

• Viral Adsorption: Aspirate the growth medium. Inoculate cells with the target herpesvirus at a Multiplicity of Infection (MOI) of 0.001 to 0.01 (targeting ~50-100 plaques per well). Incubate for 1-2 hours to allow viral entry.

• Compound Application: Remove the viral inoculum. Apply an overlay medium containing serial dilutions of Tiviciclovir (e.g., 0.1, 1.0, 10, 50 μM).

  • Causality Note: The overlay medium must contain 0.5% methylcellulose or agarose. This restricts viral spread strictly to cell-to-cell contact, preventing secondary plaque formation through the liquid medium and ensuring each plaque represents a single primary infection event.

• Incubation: Incubate the plates (3-4 days for HSV; 7-10 days for HCMV).

• Fixation and Staining: Remove the overlay, fix the monolayer with 10% formalin for 30 minutes, and stain with 0.1% crystal violet.

• Quantification: Count the plaques using a stereomicroscope. Calculate the EC50 using non-linear regression analysis (plaque count vs. log drug concentration).

Step-by-Step MTT Assay (Cytotoxicity Control)

To prove that the reduction in plaques is due to viral inhibition and not host cell death, a parallel cytotoxicity assay is mandatory.

• Seeding & Treatment: Seed uninfected host cells in 96-well plates. Apply the exact same serial dilutions of Tiviciclovir used in the efficacy assay.

• Incubation: Incubate for the same duration as the plaque assay.

• MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells will reduce the yellow MTT to purple formazan crystals via mitochondrial reductases.

• Solubilization & Reading: Lyse the cells with DMSO to solubilize the formazan. Read absorbance at 570 nm.

• Validation: Calculate the CC50 (concentration reducing cell viability by 50%). The Selectivity Index (SI = CC50 / EC50) must be >10 to validate the compound as a true antiviral.

Fig 2: Standard plaque reduction assay workflow for evaluating antiviral EC50.

Pharmacokinetic Considerations: The Prodrug Strategy

A fundamental challenge in the development of acyclic guanosine analogs, including Tiviciclovir (AM188), is poor oral bioavailability due to limited intestinal absorption. To overcome this, drug development professionals synthesized AM365, a 6-deoxy prodrug of AM188.

• Absorption & Conversion: The absence of the oxygen at the 6-position of the purine ring significantly increases lipophilicity, allowing AM365 to cross the intestinal epithelium efficiently. Once absorbed, liver molybdenum hydroxylases (such as aldehyde oxidase and xanthine oxidase) rapidly oxidize AM365 back into the active AM188 molecule.

• Clearance: Experimental data from isolated perfused kidney models demonstrate that AM188 undergoes extensive renal excretion. The clearance-to-glomerular filtration rate (CLR/GFR) ratio significantly exceeds 1.0, indicating that active renal tubular secretion—mediated by organic anion and cation transport systems—is the primary mechanism of elimination[2].

References

• Martin, J. C., McGee, D. P., Jeffrey, G. A., Hobbs, D. W., Smee, D. F., Matthews, T. R., & Verheyden, J. P. (1986). Synthesis and anti-herpes-virus activity of acyclic 2'-deoxyguanosine analogues related to 9-[(1,3-dihydroxy-2-propoxy)methyl]guanine. Journal of Medicinal Chemistry, 29(8), 1384–1389. Available at:[Link]

• Wang, J., Nation, R. L., Evans, A. M., & Cox, S. (2004). Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney. Clinical and Experimental Pharmacology and Physiology, 31(1-2), 29–34. Available at:[Link]

• National Center for Advancing Translational Sciences (NCATS). (n.d.). TIVICICLOVIR - Inxight Drugs. U.S. Department of Health and Human Services. Available at:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tiviciclovir (hydrochloride)

For researchers and drug development professionals, the integrity of scientific discovery extends to the entire lifecycle of a chemical entity, including its responsible disposal. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of Tiviciclovir (hydrochloride), an antiviral nucleoside analog. Adherence to these procedures is essential not only for laboratory safety and regulatory compliance but also for environmental stewardship.

This guide is structured to provide clear, actionable steps for different waste streams generated during research activities involving Tiviciclovir (hydrochloride).

I. Core Principles of Tiviciclovir (hydrochloride) Waste Management

The fundamental principle of chemical waste management is to prevent the release of potentially harmful substances into the environment and to ensure the safety of all personnel. For Tiviciclovir (hydrochloride), this translates to the following core tenets:

• Segregation at the Source: All waste contaminated with Tiviciclovir (hydrochloride) must be segregated from general laboratory waste at the point of generation.[10]

• No Drain Disposal: Under no circumstances should Tiviciclovir (hydrochloride) or its solutions be disposed of down the drain.[10][11][12][13] The U.S. Environmental Protection Agency (EPA) explicitly prohibits the sewering of hazardous waste pharmaceuticals.[11][12]

• Proper Labeling: All waste containers must be clearly and accurately labeled with their contents.

• Institutional Procedures: This guide should be used in conjunction with your institution's specific hazardous waste management program and policies.[14][15][16]

II. Classification of Tiviciclovir (hydrochloride) Waste Streams

Proper disposal begins with the correct classification of waste. The following table outlines the common waste streams generated in a laboratory setting and their appropriate disposal pathways.

Waste Stream Category	Description	Recommended Disposal Method
Unused/Expired Tiviciciclovir (hydrochloride)	Pure, unadulterated compound in solid form or as a prepared stock solution.	Treat as hazardous chemical waste. Dispose of through your institution's designated hazardous waste management program.[10]
Contaminated Solid Waste	Items that have come into direct contact with Tiviciciclovir (hydrochloride), such as gloves, pipette tips, weighing paper, vials, and bench paper.	Segregate into a designated, clearly labeled hazardous waste container for solids. Arrange for disposal through your institution's hazardous waste program.[10]
Contaminated Liquid Waste	Includes leftover cell culture media, buffer solutions, and solvents containing Tiviciciclovir (hydrochloride).	Collect in a labeled, leak-proof hazardous waste container for liquids. Do not pour down the drain. Dispose of via your institutional hazardous waste program.[10]
Contaminated Sharps	Needles, syringes, scalpels, and other sharp objects contaminated with Tiviciciclovir (hydrochloride).	Place immediately into a designated, puncture-resistant sharps container labeled as hazardous chemical waste.[10]
Biologically Contaminated Waste	Cell cultures or other biological materials treated with Tiviciciclovir (hydrochloride).	Decontaminate via autoclaving or chemical disinfection before disposing as biological waste, following your institution's biosafety guidelines.[10]

III. Step-by-Step Disposal Protocols

The following protocols provide detailed methodologies for handling and disposing of each waste stream.

Protocol 1: Disposal of Unused/Expired Tiviciciclovir (hydrochloride)

• Consult Safety Data Sheet (SDS): Before handling, review the SDS for Tiviciciclovir (hydrochloride) or a closely related compound like Valacyclovir Hydrochloride for specific handling precautions.[9]

• Personal Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and nitrile gloves.

• Containment: If handling the solid powder, work in a chemical fume hood to prevent inhalation of dust.[9]

• Packaging: Ensure the original container is securely sealed. If repackaging is necessary, use a container compatible with the chemical and clearly label it as "Hazardous Waste: Tiviciclovir (hydrochloride)."

• Waste Collection: Arrange for pickup by your institution's Environmental Health and Safety (EHS) or hazardous waste management department.

Protocol 2: Disposal of Contaminated Solid and Liquid Waste

• Waste Segregation: At the point of generation, meticulously separate contaminated solid and liquid waste into their respective, dedicated containers.

• Container Labeling: Clearly label each container with "Hazardous Waste" and list all chemical constituents, including "Tiviciclovir (hydrochloride)."[14][15]

• Secure Storage: Store waste containers in a designated satellite accumulation area within your laboratory. Ensure containers are kept closed except when adding waste.[14][16]

• Disposal Request: Once a container is full, or if it will no longer be used, submit a hazardous waste pickup request through your institution's EHS portal.

Protocol 3: Disposal of Biologically Contaminated Waste

• Inactivation: For any waste containing viable biological agents (e.g., virus-infected cell cultures treated with Tiviciciclovir), the primary step is inactivation.

  • Autoclaving: Steam sterilize at 121°C for a minimum of 30 minutes. Ensure waste containers are suitable for autoclaving.

  • Chemical Disinfection: Use an appropriate chemical disinfectant, following the manufacturer's instructions for concentration and contact time.

• Post-Inactivation Disposal: After inactivation, the waste can typically be disposed of as regular biological waste, following your institution's biosafety guidelines.

IV. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Tiviciciclovir (hydrochloride) waste.

Caption: Tiviciclovir (hydrochloride) Disposal Workflow

V. Conclusion: A Commitment to Safety and Sustainability

The responsible disposal of research chemicals like Tiviciclovir (hydrochloride) is a non-negotiable aspect of scientific practice. By adhering to the principles of waste segregation, proper containment, and established institutional protocols, researchers can mitigate risks to themselves, their colleagues, and the environment. This commitment to safety and sustainability is integral to the advancement of science.

VI. References

• NIH Waste Disposal Guide. National Institutes of Health.

• NIH Waste Disposal Guide 2022. National Institutes of Health.

• NIH Waste Disposal Guide 2022 - Chemical Waste. National Institutes of Health.

• The NIH Drain Discharge Guide. National Institutes of Health.

• NIH Waste Disposal Guide 2022. National Institutes of Health.

• Prudent Disposal of Novel Antiviral Compound Denv-IN-6: A Step-by-Step Guide for Laboratory Professionals. Benchchem.

• Pharmaceutical Waste Management: The Final Pharmaceutical Rule. Republic Services.

• TIVICICLOVIR - Inxight Drugs. National Center for Advancing Translational Sciences.

• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary. American Society of Health-System Pharmacists.

• NCPA's Summary of EPA's Final Rule on Management Standards for Hazardous Waste Pharmaceuticals. National Community Pharmacists Association.

• Management of Hazardous Waste Pharmaceuticals. U.S. Environmental Protection Agency.

• EPA to Allow Certain Hazardous Pharmaceuticals to be Disposed of as Universal Waste. Foley & Lardner LLP.

• Safe Medication Handling: Concepts Beyond Cytotoxicity. Pharmacy Times.

• SAFETY DATA SHEET - Valacyclovir Hydrochloride Hydrate. Bio-Rad.

• SAFETY DATA SHEET - Valacyclovir Hydrochloride. TCI Chemicals.

• SAFETY DATA SHEET - Valaciclovir hydrochloride hydrate. Fisher Scientific.

• Safety Data Sheet - L-Valacyclovir (hydrochloride). Cayman Chemical.

• Proper Disposal of Valacyclovir Hydrochloride in a Laboratory Setting. Benchchem.

• Valaciclovir hydrochloride (anhydrous). European Directorate for the Quality of Medicines & HealthCare.

• Valacyclovir Hydrochloride - Santa Cruz Biotechnology. Santa Cruz Biotechnology.

• TIVICICLOVIR. Global Substance Registration System.

• 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine. PubChem.

• SAFETY DATA SHEET - Valaciclovir hydrochloride hydrate. Fisher Scientific.

• Safe Handling and Disposal of Antineoplastic and Other Drugs. University of Rhode Island.

• Safety Data Sheet - Valaciclovir HCl. Ofipharma.

• SAFETY DATA SHEET - according to Regulation (EC) No. 1907/2006. Merck Millipore.

• Handling Unwanted Pharmaceuticals and Pharmaceutical Containers - Guidance for Healthcare. State of Michigan.

• Valacyclovir Hydrochloride. PubChem.

• A review: Mechanism of action of antiviral drugs. PMC.

• GUIDELINE FOR SAFE DISPOSAL OF EXPIRED AND UNWANTED PHARMACEUTICALS. World Health Organization.

• The mechanism of action, pharmacokinetics and toxicity of acyclovir--a review. PubMed.

• Mechanism of action and selectivity of acyclovir. PubMed.

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• 1. TIVICICLOVIR [drugs.ncats.io]
• 2. 9-(3-Hydroxy-2-hydroxymethylprop-1-yl)-guanine | C9H13N5O3 | CID 135436454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Valacyclovir Hydrochloride | C13H21ClN6O4 | CID 135398741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The mechanism of action, pharmacokinetics and toxicity of acyclovir--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
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Personal protective equipment for handling Tiviciclovir (hydrochloride)

Title: Safe Handling and Operational Guide for Tiviciclovir Hydrochloride (AM188 HCl)

Compound Profile & Mechanistic Rationale for Caution

Tiviciclovir hydrochloride (also known as AM188 HCl) is an antiviral guanosine analog developed primarily as a potent hepatitis B virus (HBV) inhibitor ([1]). As a Senior Application Scientist, I emphasize that handling biologically active nucleoside analogs requires a rigorous, uncompromising safety framework. Because these compounds are synthesized to mimic natural nucleosides, accidental occupational exposure carries the inherent risk of unintended integration or interference with host cellular DNA synthesis, particularly in rapidly dividing cells.

Upon cellular entry, Tiviciclovir undergoes intracellular phosphorylation to its active triphosphate form. This active metabolite competitively inhibits HBV DNA polymerase, causing viral DNA chain termination. However, pharmacokinetic studies in isolated perfused rat kidneys have demonstrated that AM188 undergoes extensive renal excretion. High systemic concentrations can lead to precipitation in renal tubular cells due to solubility limitations and saturation of carrier-mediated transport ([2]). Therefore, minimizing inhalation and dermal exposure is critical to preventing systemic absorption and subsequent renal accumulation.

Figure 1: Intracellular activation of Tiviciclovir and exposure risks.

Quantitative Physicochemical Data & Risk Assessment

Understanding the physical properties of the compound is the first step in designing a safe handling protocol. The following quantitative data dictates our logistical approach ([3]):

Property	Quantitative Value	Operational Implication
Molecular Weight	239.23 g/mol	Low molecular weight; readily crosses cellular membranes.
Chemical Formula	C9H13N5O3	Heterocyclic structure; susceptible to chemical oxidation.
Storage Temperature	-20°C (Solid)	Requires strict cold-chain logistics to prevent degradation.
Solubility	Soluble in DMSO / Water	Direct in-vial solubilization is highly effective and preferred.

Personal Protective Equipment (PPE) Matrix

To mitigate the risks of aerosolization and dermal absorption, the following PPE and engineering controls are mandatory. This matrix acts as a layered defense system: if a primary engineering control fails, the secondary PPE control prevents exposure.

Hazard Zone / Activity	Respiratory Protection	Dermal Protection	Ocular Protection	Engineering Controls
Weighing solid powder	N95 or P100 particulate respirator	Double nitrile gloves, disposable lab coat	Chemical safety goggles	Class II BSC or Powder Hood
Handling solutions	Not typically required	Single nitrile gloves, standard lab coat	Safety glasses	Standard chemical fume hood
Spill cleanup	P100 half-mask respirator	Heavy-duty gloves, Tyvek sleeves	Chemical safety goggles	Isolate area, use wet-wipe

Operational Workflows & Handling Protocols

The following step-by-step methodology ensures both operator safety and the chemical integrity of Tiviciclovir hydrochloride. Every step is designed as a self-validating system to eliminate guesswork and minimize handling errors.

Step 1: Preparation and Containment

• Action: Don double nitrile gloves and a disposable lab coat. Transfer the sealed vial of Tiviciclovir HCl to a Class II Biological Safety Cabinet (BSC) or a dedicated powder-weighing hood.

• Causality: The hydrochloride salt of Tiviciclovir is highly prone to static cling. Handling it within a controlled, draft-free airflow environment prevents micro-particulates from dispersing into the general laboratory atmosphere.

Step 2: Precision Weighing (Self-Validating Transfer)

• Action: Use an anti-static zero-stat gun on your micro-spatula and the receiving vessel (use a glass vial, not a plastic weigh boat). Weigh the desired mass directly into the destination vial.

• Causality: Plastic weigh boats carry static charges that repel fine powders, leading to loss of material and contamination of the balance area. Weighing directly into the destination vial creates a self-validating transfer system—the mass you weigh is exactly the mass that is solubilized, ensuring precise molarity for downstream biological assays.

Step 3: Reconstitution and Solubilization

• Action: Add the appropriate volume of sterile Dimethyl Sulfoxide (DMSO) directly to the vial containing the powder to create a concentrated stock solution (e.g., 10 mM). Cap tightly and vortex until the solution is visually clear.

• Causality: Adding solvent directly to the weighing vial eliminates the need to scrape or transfer dry powder, neutralizing the inhalation hazard immediately. The transition to a visually clear solution serves as an immediate validation of complete solubilization.

Step 4: Aliquoting and Storage

• Action: Divide the stock solution into 50 µL or 100 µL single-use aliquots in amber microcentrifuge tubes. Store immediately at -80°C.

• Causality: Nucleoside analogs can rapidly degrade upon repeated freeze-thaw cycles. Single-use aliquots preserve the structural integrity of the compound across multiple experiments. Amber tubes protect the heterocyclic ring from UV-induced photodegradation.

Figure 2: Operational workflow for the safe handling of Tiviciclovir HCl.

Spill Management & Disposal Plan

A rapid, chemically sound response to spills is essential to maintain a safe laboratory environment.

• Solid Powder Spills: Never sweep. Sweeping aerosolizes the active pharmaceutical ingredient (API). Instead, cover the powder with absorbent paper towels lightly dampened with a 10% sodium hypochlorite (bleach) solution. Wipe inward from the edges to contain the spill.

• Liquid Spills: Absorb the liquid with inert spill pads. Wash the affected area with 10% bleach, followed by a 70% ethanol or sterile water rinse.

• Causality for Bleach Decontamination: Oxidizing agents like bleach are highly effective at breaking down the heterocyclic guanosine ring structures of the analog, permanently neutralizing its biological activity.

• Waste Disposal: All contaminated consumables (pipette tips, gloves, vials, spill pads) must be segregated into designated biohazardous or chemical waste streams for high-temperature incineration. Do not dispose of Tiviciclovir solutions in the municipal sink due to its biological activity and potential environmental persistence.

References

• Title: Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney Source: Clinical and Experimental Pharmacology and Physiology (PubMed) URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Renal excretion mechanisms of the antiviral nucleoside analogue AM 188 in the rat isolated perfused kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]